12-Tridecenoic acid

• CAS: 6006-06-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 12-Tridecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 12-tridecenoic acid, a monounsaturated fatty acid. The information is curated for professionals in research and drug development, with a focus on quantitative data, experimental context, and logical workflows.

Core Physicochemical Data

12-Tridecenoic acid (C13:1n-1) is a long-chain fatty acid with a terminal double bond.[1][2] Its fundamental properties are summarized below, providing a baseline for its behavior in various experimental and biological systems.

Quantitative Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₃H₂₄O₂	[1][3][4]
Molecular Weight	212.33 g/mol
Physical State	Solid at room temperature, Liquid
Melting Point	38.5 °C
Boiling Point (estimated)	335.46 °C
pKa (predicted)	4.78 ± 0.10
Solubility	Ethanol: 5 mg/mLDMF: InsolubleDMSO: InsolublePBS (pH 7.2): Insoluble
IUPAC Name	tridec-12-enoic acid
Synonyms	ω-Tridecenoic acid, (10-Undecenyl)acetic acid, C13:1n-1
CAS Number	6006-06-0

Experimental Protocols for Property Determination

Determination of Melting Point

The melting point of a solid fatty acid like 12-tridecenoic acid is typically determined using a melting point apparatus.

• Principle: A small, crystalline sample of the fatty acid is heated at a controlled rate. The temperature at which the substance transitions from a solid to a liquid phase is recorded as the melting point.

• Apparatus: Capillary tube melting point apparatus.

• Procedure:

  • A small amount of purified 12-tridecenoic acid is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a steady rate (e.g., 1-2 °C per minute) to ensure thermal equilibrium.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire solid has melted are recorded as the melting point range.

Determination of Boiling Point

The boiling point of a liquid fatty acid is determined by distillation at a specific pressure. As 12-tridecenoic acid has a high estimated boiling point, vacuum distillation is often employed to prevent decomposition.

• Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

• Apparatus: Distillation apparatus, including a heating mantle, distillation flask, condenser, and collection flask. A vacuum pump and manometer are used for vacuum distillation.

• Procedure:

  • A sample of 12-tridecenoic acid is placed in the distillation flask.

  • The apparatus is assembled, and if necessary, the pressure is reduced using a vacuum pump.

  • The sample is heated gradually until it begins to boil.

  • The temperature of the vapor is measured with a thermometer; this temperature is the boiling point at that specific pressure.

Determination of Solubility

The solubility of 12-tridecenoic acid in various solvents is determined by adding increasing amounts of the fatty acid to a known volume of the solvent until no more solute dissolves.

• Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature.

• Apparatus: Vials or test tubes, magnetic stirrer, and an analytical balance.

• Procedure:

  • A known volume of the solvent (e.g., ethanol, DMSO) is placed in a vial.

  • A small, pre-weighed amount of 12-tridecenoic acid is added to the solvent.

  • The mixture is stirred vigorously at a constant temperature until the solute dissolves completely.

  • Steps 2 and 3 are repeated until a saturated solution is formed (i.e., solid particles remain undissolved).

  • The total mass of the dissolved fatty acid is used to calculate the solubility, typically expressed in mg/mL or mol/L.

Determination of pKa (Acid Dissociation Constant)

The pKa of a fatty acid is a measure of its acidity and is typically determined by titration.

• Principle: The pKa is the pH at which the acid is 50% dissociated. This can be determined by titrating a solution of the fatty acid with a strong base and monitoring the pH change.

• Apparatus: pH meter, burette, and a magnetic stirrer.

• Procedure:

  • A known concentration of 12-tridecenoic acid is dissolved in a suitable solvent (often a co-solvent system like water-ethanol for fatty acids).

  • A standardized solution of a strong base (e.g., NaOH) is added incrementally from a burette.

  • The pH of the solution is recorded after each addition of the base.

  • A titration curve (pH vs. volume of base added) is plotted.

  • The pKa is determined from the pH at the half-equivalence point (the point at which half of the acid has been neutralized).

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the comprehensive physicochemical characterization of a fatty acid like 12-tridecenoic acid.

Caption: A generalized experimental workflow for the physicochemical characterization of a fatty acid.

Biological Context and Signaling

While detailed signaling pathways involving 12-tridecenoic acid are not extensively documented, it has been shown to exhibit biological activity. For instance, it is active against Staphylococcus aureus (MIC = 1.17 mM) and can inhibit gastric juice secretion in animal models. Fatty acids, in general, can act as signaling molecules, often through pathways involving nuclear receptors like PPARs, or by being precursors to other bioactive lipids. Further research is needed to elucidate the specific molecular mechanisms of 12-tridecenoic acid. The following diagram depicts a conceptual framework for investigating the biological activity of a novel fatty acid.

Caption: A conceptual workflow for investigating the biological activity of a fatty acid.

References

• 1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 12-TRIDECANOIC ACID | 6006-06-0 [chemicalbook.com]
• 3. caymanchem.com [caymanchem.com]
• 4. larodan.com [larodan.com]

The Enigmatic Unsaturation: A Technical Guide to the Natural Sources and Biosynthesis of 12-Tridecenoic Acid

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

12-Tridecenoic acid (C13:1) is a monounsaturated odd-chain fatty acid that has garnered interest for its potential biological activities. However, its natural occurrence is not widely documented, and its specific biosynthetic pathway remains largely unelucidated. This technical guide provides a comprehensive overview of the current, albeit limited, knowledge regarding the natural sources and the theoretical biosynthetic pathways of 12-tridecenoic acid. Furthermore, it details established experimental protocols for the extraction, identification, and quantification of fatty acids, which are readily adaptable for the study of this specific molecule. This document aims to serve as a foundational resource for researchers investigating the metabolic roles and potential therapeutic applications of 12-tridecenoic acid.

Natural Sources of 12-Tridecenoic Acid: A Rare Find

Information regarding the natural occurrence of 12-tridecenoic acid is scarce in publicly available scientific literature. Unlike its saturated counterpart, tridecanoic acid (C13:0), which is found in trace amounts in dairy products and is a product of microbial metabolism, the natural sources of 12-tridecenoic acid are not well-established.[1] Extensive analyses of complex lipid matrices such as royal jelly and propolis have not identified 12-tridecenoic acid as a constituent.[2][3][4][5]

The limited available information suggests that 12-tridecenoic acid may be a minor component in some microbial or plant sources, though specific quantitative data is largely absent. Its presence may be transient or in concentrations below the detection limits of standard analytical methods. Further targeted research is necessary to identify and quantify the natural reservoirs of this intriguing fatty acid.

Biosynthesis of 12-Tridecenoic Acid: A Postulated Pathway

The specific enzymatic pathway for the biosynthesis of 12-tridecenoic acid has not been experimentally determined. However, based on the established principles of fatty acid synthesis, a hypothetical pathway can be proposed. The biosynthesis of odd-chain fatty acids initiates with a different primer unit than the more common even-chain fatty acids.

Initiation with Propionyl-CoA

The biosynthesis of even-chain fatty acids begins with the two-carbon molecule acetyl-CoA. In contrast, the synthesis of odd-chain fatty acids, including the C13 backbone of 12-tridecenoic acid, commences with the three-carbon molecule propionyl-CoA .

Elongation via the Fatty Acid Synthase (FAS) Complex

Following initiation, the acyl chain is elongated by the sequential addition of two-carbon units derived from malonyl-CoA by the multi-enzyme fatty acid synthase (FAS) complex. For the synthesis of a 13-carbon chain, five cycles of elongation would be required after the initial condensation of propionyl-CoA with malonyl-ACP.

Introduction of the Double Bond: The Role of Desaturases

The final and crucial step in the formation of 12-tridecenoic acid is the introduction of a double bond at the 12th position (an ω-1 double bond). This reaction is catalyzed by a class of enzymes known as fatty acid desaturases . While the specific desaturase responsible for acting on a C13 substrate to produce a double bond at the ω-1 position has not been identified, it is plausible that a novel desaturase with this specific regioselectivity exists in organisms that produce 12-tridecenoic acid.

The general mechanism of a fatty acid desaturase involves the removal of two hydrogen atoms from the fatty acyl chain, with the concomitant reduction of molecular oxygen to water. This process typically requires an electron transport chain involving cytochrome b5 and NADH or NADPH.

Diagram: Hypothetical Biosynthesis of 12-Tridecenoic Acid

Caption: Hypothetical biosynthetic pathway of 12-tridecenoic acid.

Experimental Protocols

The following sections detail established methodologies for the extraction, identification, and quantification of fatty acids from biological samples. These protocols can be directly applied or readily adapted for the study of 12-tridecenoic acid.

Lipid Extraction from Biological Samples

A common and effective method for total lipid extraction is a modification of the Folch method.

Table 1: Protocol for Total Lipid Extraction

Step	Procedure
1. Homogenization	Homogenize the biological sample (e.g., tissue, cells, microbial biomass) in a chloroform:methanol (2:1, v/v) solution.
2. Phase Separation	Add 0.2 volumes of a 0.9% NaCl solution to the homogenate and vortex thoroughly.
3. Centrifugation	Centrifuge the mixture to facilitate phase separation.
4. Collection	Carefully collect the lower organic phase, which contains the lipids.
5. Drying	Dry the collected lipid extract under a stream of nitrogen gas.
6. Storage	Store the dried lipid extract at -20°C or -80°C under an inert atmosphere until further analysis.

Diagram: Experimental Workflow for Lipid Extraction

Caption: General workflow for total lipid extraction from biological samples.

Preparation of Fatty Acid Methyl Esters (FAMEs)

For analysis by Gas Chromatography (GC), fatty acids are typically converted to their more volatile methyl ester derivatives.

Table 2: Protocol for Fatty Acid Methyl Ester (FAME) Preparation

Step	Procedure
1. Transesterification	Resuspend the dried lipid extract in a known volume of a reagent containing methanol and a catalyst (e.g., 14% boron trifluoride in methanol or 2% sulfuric acid in methanol).
2. Heating	Heat the mixture at a controlled temperature (e.g., 60-100°C) for a specified time (e.g., 1-2 hours) to facilitate the transesterification reaction.
3. Extraction	After cooling, add a nonpolar solvent such as hexane and water to the mixture and vortex.
4. Collection	Collect the upper hexane layer containing the FAMEs.
5. Washing (Optional)	Wash the hexane layer with water to remove any residual catalyst.
6. Drying	Dry the FAMEs solution over anhydrous sodium sulfate and then evaporate the solvent under a stream of nitrogen.
7. Reconstitution	Reconstitute the FAMEs in a small, known volume of an appropriate solvent (e.g., hexane) for GC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation, identification, and quantification of FAMEs.

Table 3: General GC-MS Parameters for FAME Analysis

Parameter	Typical Setting
GC Column	A polar capillary column (e.g., DB-23, SP-2560) is typically used for good separation of FAMEs, including isomers.
Injector Temperature	250°C
Oven Temperature Program	Start at a lower temperature (e.g., 100°C), then ramp up to a higher temperature (e.g., 240°C) at a controlled rate to elute FAMEs based on their volatility.
Carrier Gas	Helium or Hydrogen
MS Ionization Mode	Electron Ionization (EI)
MS Scan Range	m/z 50-500

Identification of 12-tridecenoic acid methyl ester would be based on its retention time compared to a pure standard and its characteristic mass spectrum. Quantification is typically achieved by comparing the peak area of the analyte to that of an internal standard (e.g., a fatty acid not present in the sample, such as heptadecanoic acid).

Quantitative Data

Due to the limited information on the natural occurrence of 12-tridecenoic acid, a comprehensive table of its quantitative distribution in various natural sources cannot be provided at this time. Researchers are encouraged to perform quantitative analysis on potential sources using the protocols outlined above. The table below is a template that can be populated as data becomes available.

Table 4: Template for Quantitative Data of 12-Tridecenoic Acid in Natural Sources

Natural Source	Sample Type	Concentration (μg/g or % of total fatty acids)	Method of Analysis	Reference
[Example: Microbial Strain X]	[e.g., Cell Pellet]	[Data]	[e.g., GC-MS]	[Citation]
[Example: Plant Species Y]	[e.g., Seed Oil]	[Data]	[e.g., GC-FID]	[Citation]

Conclusion and Future Directions

12-Tridecenoic acid remains an enigmatic molecule with respect to its natural distribution and biosynthesis. The hypothetical pathway presented in this guide, based on established principles of fatty acid metabolism, provides a framework for future research aimed at identifying the specific enzymes involved in its production. The detailed experimental protocols offer a robust starting point for researchers seeking to explore the presence and quantity of 12-tridecenoic acid in various biological systems.

Future research should focus on:

• Screening of diverse microbial and plant species to identify natural sources of 12-tridecenoic acid.

• Isolation and characterization of the specific desaturase responsible for introducing the ω-1 double bond in a C13 fatty acid.

• Elucidation of the complete biosynthetic pathway through genetic and biochemical studies.

• Investigation of the biological activities of 12-tridecenoic acid to understand its physiological role and therapeutic potential.

This technical guide serves as a call to action for the scientific community to unravel the mysteries surrounding 12-tridecenoic acid, a fatty acid that may hold untapped potential in various fields of research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. DOT Language | Graphviz [graphviz.org]
• 3. oiccpress.com [oiccpress.com]
• 4. Human Metabolome Database: Showing metabocard for Tridecanoic acid (HMDB0000910) [hmdb.ca]
• 5. Tridecylic acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Biological Activity of Monounsaturated C13 Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the current understanding of the biological activities of monounsaturated C13 fatty acids. Due to the limited research specifically focused on this class of fatty acids, this document primarily details the known activities of 12-tridecenoic acid, the most studied isomer. The guide includes available quantitative data, general experimental protocols, and visual representations of metabolic pathways and experimental workflows to facilitate further research and drug development.

Introduction

Monounsaturated fatty acids (MUFAs) are characterized by the presence of a single double bond in their aliphatic chain. While extensive research has been conducted on common MUFAs such as oleic acid, the biological roles of shorter-chain MUFAs, particularly those with 13 carbons (C13), are less understood. This guide aims to consolidate the existing scientific information on the bioactivity of monounsaturated C13 fatty acids to serve as a foundational resource for the scientific community.

Quantitative Data on Biological Activity

The primary monounsaturated C13 fatty acid with documented biological activity is 12-tridecenoic acid. The following table summarizes the available quantitative data.

Compound	Biological Activity	Organism/Model	Quantitative Data	Reference
12-Tridecenoic Acid	Antibacterial	Staphylococcus aureus	Minimum Inhibitory Concentration (MIC) = 1.17 mM	[Zhang et al., 2012]
12-Tridecenoic Acid	Inhibition of Gastric Juice Secretion	Rat model of gastric ulcers	Effective at doses of 5, 10, and 25 mg/kg	[Mimura et al., 1983]

Experimental Protocols

Detailed experimental protocols from the primary literature were not accessible. However, based on standard laboratory practices, the following general methodologies are provided.

This protocol describes a general method for determining the MIC of a compound against a bacterial strain, such as Staphylococcus aureus.

• Preparation of Bacterial Inoculum: A single colony of S. aureus is inoculated into a sterile nutrient broth and incubated at 37°C until it reaches the logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration (e.g., 1 x 10^6 colony-forming units (CFU)/mL).

• Preparation of Test Compound: 12-tridecenoic acid is dissolved in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) to create a stock solution. A series of twofold dilutions of the stock solution are then prepared in a nutrient broth in a 96-well microtiter plate.

• Inoculation and Incubation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension. The plate also includes a positive control (bacteria with no compound) and a negative control (broth with no bacteria). The plate is then incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the test compound that visibly inhibits bacterial growth (i.e., the well remains clear).

This protocol outlines a general procedure for evaluating the effect of a compound on gastric secretion in a rat model of gastric ulcers, such as the pylorus ligation model.

• Animal Preparation: Male Wistar rats are fasted for 24 hours with free access to water.

• Compound Administration: The test compound, 12-tridecenoic acid, is administered orally or intraperitoneally at various doses (e.g., 5, 10, and 25 mg/kg body weight). A control group receives the vehicle (the solvent used to dissolve the compound).

• Pylorus Ligation Surgery: Under anesthesia, a midline abdominal incision is made, and the pyloric end of the stomach is ligated with a silk suture. The abdominal wall is then closed.

• Gastric Juice Collection: After a set period (e.g., 4 hours), the rats are euthanized. The stomach is removed, and the gastric contents are collected.

• Analysis of Gastric Juice: The volume of the gastric juice is measured. The acidity can be determined by titration with a standard base (e.g., 0.01 N NaOH). The reduction in gastric juice volume and/or acidity in the treated groups compared to the control group indicates an inhibitory effect.

Signaling Pathways and Mechanisms of Action

The antibacterial activity of unsaturated fatty acids is generally attributed to their ability to inhibit essential bacterial enzymes. A key target is the enoyl-acyl carrier protein reductase (FabI), a crucial enzyme in the bacterial fatty acid synthesis pathway. The proposed mechanism is illustrated below.

Proposed antibacterial mechanism of unsaturated fatty acids.

The precise signaling pathway for the inhibition of gastric acid secretion by 12-tridecenoic acid has not been elucidated. However, a simplified, general pathway for the regulation of gastric acid secretion is presented below. Fatty acids in the duodenum are known to trigger the release of hormones like cholecystokinin (CCK) and secretin, which can inhibit gastric acid secretion.

Simplified pathway for fatty acid-mediated inhibition of gastric acid secretion.

Experimental Workflow

The following diagram illustrates a general workflow for the investigation of the biological activity of a novel fatty acid.

A general workflow for investigating the biological activity of a fatty acid.

Conclusion and Future Directions

The available evidence suggests that monounsaturated C13 fatty acids, exemplified by 12-tridecenoic acid, possess noteworthy biological activities, including antibacterial and gastroprotective effects. However, the field is still in its infancy, and significant research gaps remain. Future studies should focus on:

• Isomer-Specific Activity: Investigating the biological activities of other positional and geometric isomers of monounsaturated C13 fatty acids.

• Detailed Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways modulated by these fatty acids.

• Broader Bioactivity Screening: Exploring a wider range of potential therapeutic applications, such as antifungal, antiviral, anti-inflammatory, and anticancer activities.

• Toxicology and Pharmacokinetics: Establishing the safety profiles and metabolic fates of these compounds to assess their potential as therapeutic agents.

This technical guide provides a starting point for researchers and drug development professionals interested in the therapeutic potential of monounsaturated C13 fatty acids. Further investigation is crucial to fully unlock the promise of this underexplored class of bioactive lipids.

An In-Depth Technical Guide on 12-Tridecenoic Acid (CAS Number: 6006-06-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-Tridecenoic acid (CAS: 6006-06-0) is a monounsaturated fatty acid with emerging biological significance. This technical guide provides a comprehensive overview of its chemical and physical properties, known biological activities, and potential therapeutic applications. The document summarizes key quantitative data in structured tables, outlines detailed experimental protocols for cited biological effects, and presents visual diagrams of relevant signaling pathways and experimental workflows. This guide is intended to serve as a foundational resource for researchers and professionals in the fields of biochemistry, microbiology, and drug development who are interested in the potential of 12-tridecenoic acid.

Chemical and Physical Properties

12-Tridecenoic acid, also known as ω-tridecenoic acid, is a long-chain fatty acid with a single double bond at the terminal position.[1][2][3][4][5] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	6006-06-0
Molecular Formula	C13H24O2
Molecular Weight	212.33 g/mol
Appearance	White to off-white solid
Melting Point	38-39 °C
Boiling Point	192 °C
Solubility	Insoluble in DMF and DMSO. Soluble in Ethanol (5 mg/ml). Insoluble in PBS (pH 7.2).
Storage	Store at -20°C for long-term stability (≥ 4 years).

Biological Activities and Potential Therapeutic Applications

Current research indicates that 12-tridecenoic acid possesses at least two significant biological activities: antimicrobial effects against Staphylococcus aureus and inhibition of gastric juice secretion. These activities suggest its potential for development as a therapeutic agent.

Antimicrobial Activity against Staphylococcus aureus

12-Tridecenoic acid has demonstrated inhibitory activity against the bacterium Staphylococcus aureus, a significant human pathogen.

Quantitative Data:

Parameter	Value	Organism	Reference
Minimum Inhibitory Concentration (MIC)	1.17 mM	Staphylococcus aureus

Proposed Mechanism of Action:

While the specific signaling pathways for 12-tridecenoic acid's anti-staphylococcal activity are not yet elucidated, the general mechanism for unsaturated fatty acids involves disruption of the bacterial cell membrane. This leads to increased membrane fluidity, impairment of the electron transport chain, and ultimately, cell death. Fatty acids can also interfere with cell wall biosynthesis and inhibit the production of virulence factors.

References

• 1. Regulation of long chain unsaturated fatty acid synthesis in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Very-Long-Chain Polyunsaturated Fatty Acids in Transgenic Oilseeds: Constraints on Their Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding fatty acids as signaling molecules for virulence factor production | St. Jude Research [stjude.org]
• 4. WO2017002353A1 - Synthesis of long chain unsaturated fatty acid by carbon chain extension chemical reaction - Google Patents [patents.google.com]
• 5. tuscany-diet.net [tuscany-diet.net]

An In-Depth Technical Guide on the Antimicrobial Spectrum of 12-Tridecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antimicrobial properties of 12-tridecenoic acid, a monounsaturated fatty acid. The document consolidates available quantitative data on its antimicrobial spectrum, details relevant experimental protocols for its evaluation, and explores its potential mechanisms of action and associated signaling pathways.

Quantitative Antimicrobial Spectrum

The antimicrobial activity of 12-tridecenoic acid has been evaluated against a limited number of microorganisms. The primary quantitative measure of antimicrobial efficacy is the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Table 1: Antibacterial Spectrum of 12-Tridecenoic Acid

Bacterium	Strain	MIC	Reference
Staphylococcus aureus	Not Specified	1.17 mM	[1]

Table 2: Antibacterial Spectrum of Tridecanoic Acid Methyl Ester (TAME)

Tridecanoic acid methyl ester (TAME) is a structurally related compound, and its antimicrobial data is included here for comparative purposes.

Bacterium	Strain	MIC (µg/mL)	MBC (µg/mL)	Reference
Enterococcus faecalis	MCC 2041 T	375	750	[2]
Salmonella enterica serovar Typhimurium	MTCC 98	375	750	[2]
Streptococcus mutans	MTCC 497	Not Reported	Not Reported	[3]
Staphylococcus aureus	MTCC 96	Not Reported	Not Reported	[3]
Bacillus cereus	MTCC 1272	750	1375
Escherichia coli	MTCC 571	Not Reported	Not Reported

Note: Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Experimental Protocols

Accurate determination of the antimicrobial activity of lipophilic compounds like 12-tridecenoic acid requires specialized protocols to ensure proper solubilization and interaction with the target microorganisms.

Broth Microdilution Method for Water-Insoluble Compounds

This method is a standard for determining the MIC of antimicrobial agents in a liquid medium and can be adapted for water-insoluble compounds using a solvent like dimethyl sulfoxide (DMSO).

Objective: To determine the minimum inhibitory concentration (MIC) of 12-tridecenoic acid against a specific microorganism.

Materials:

• 12-tridecenoic acid

• Dimethyl sulfoxide (DMSO)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Sterile pipette tips and multichannel pipettes

• Incubator

Procedure:

• Stock Solution Preparation: Dissolve 12-tridecenoic acid in 100% DMSO to create a high-concentration stock solution (e.g., 100 times the highest desired test concentration).

• Serial Dilutions: a. Add 100 µL of sterile broth to all wells of a 96-well plate. b. Add a specific volume of the stock solution to the first well to achieve twice the highest desired final concentration, ensuring the final DMSO concentration remains low (typically ≤1%) to avoid solvent toxicity to the microbes. c. Perform two-fold serial dilutions by transferring 100 µL from the first well to the second, and so on, across the plate. Discard 100 µL from the last well.

• Inoculation: Prepare a microbial suspension in the appropriate broth, adjusted to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well. Add 100 µL of this inoculum to each well.

• Controls:

  • Growth Control: A well containing only broth and the microbial inoculum.

  • Sterility Control: A well containing only sterile broth.

  • Solvent Control: A well containing broth, the microbial inoculum, and the same concentration of DMSO used in the test wells.

• Incubation: Incubate the plate at the appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading Results: The MIC is the lowest concentration of 12-tridecenoic acid at which there is no visible growth of the microorganism.

Agar Well Diffusion Method for Fatty Acids

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.

Objective: To assess the antimicrobial activity of 12-tridecenoic acid by measuring the zone of growth inhibition on an agar plate.

Materials:

• 12-tridecenoic acid

• Dimethyl sulfoxide (DMSO)

• Appropriate agar medium (e.g., Mueller-Hinton Agar)

• Petri dishes

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Sterile cork borer or pipette tip

• Incubator

Procedure:

• Agar Plate Preparation: Prepare and solidify the appropriate agar medium in sterile petri dishes.

• Inoculation: Dip a sterile cotton swab into the standardized microbial suspension and streak it evenly across the entire surface of the agar plate to create a lawn of bacteria.

• Well Creation: Use a sterile cork borer or the wide end of a sterile pipette tip to create uniform wells in the agar.

• Sample Application: Prepare a solution of 12-tridecenoic acid in DMSO. Carefully pipette a fixed volume (e.g., 50-100 µL) of the solution into each well.

• Controls:

  • Positive Control: A well containing a known antibiotic.

  • Negative Control: A well containing only DMSO.

• Incubation: Incubate the plates at the appropriate temperature and duration.

• Reading Results: Measure the diameter of the clear zone of inhibition around each well in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Mechanism of Action and Signaling Pathways

The precise mechanism of antimicrobial action for 12-tridecenoic acid is not fully elucidated. However, research on unsaturated fatty acids provides insights into its probable modes of action.

Disruption of Cell Membrane and Cellular Processes

Unsaturated fatty acids are known to exert their antimicrobial effects through several mechanisms, primarily targeting the bacterial cell membrane and key metabolic pathways.

• Membrane Disruption: The lipophilic nature of fatty acids allows them to intercalate into the bacterial cell membrane, disrupting its structure and function. This can lead to increased membrane fluidity, leakage of essential intracellular components, and ultimately cell death.

• Inhibition of Fatty Acid Synthesis: Some unsaturated fatty acids can inhibit key enzymes involved in bacterial fatty acid synthesis, such as enoyl-acyl carrier protein reductase (FabI). This disrupts the production of essential membrane components, leading to growth inhibition.

Caption: Proposed mechanisms of antimicrobial action for 12-tridecenoic acid.

Role in Signaling Pathways

Fatty acids can also act as signaling molecules that modulate bacterial virulence. In some pathogenic bacteria, the accumulation of fatty acids can trigger a "kill switch" by inactivating a membrane-bound sensor kinase. This inactivation halts a phosphorylation cascade that is necessary for the transcriptional activation of numerous virulence factors. While this has been observed in pathogens like Staphylococcus aureus, the specific role of 12-tridecenoic acid in such signaling pathways requires further investigation.

Caption: Fatty acid-mediated signaling pathway for virulence factor regulation.

Conclusion

12-tridecenoic acid demonstrates antimicrobial potential, particularly against Gram-positive bacteria such as Staphylococcus aureus. Its mechanism of action is likely multifaceted, involving disruption of the cell membrane and inhibition of essential metabolic pathways. Furthermore, its potential role as a signaling molecule in downregulating bacterial virulence presents an exciting avenue for future research. This guide provides a foundational framework for researchers and drug development professionals to further explore and harness the antimicrobial properties of 12-tridecenoic acid. Further studies are warranted to expand the known antimicrobial spectrum and to elucidate the specific molecular targets and signaling pathways involved in its activity.

References

• 1. Fatty acid synthesis is a target for antibacterial activity of unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-enteric efficacy and mode of action of tridecanoic acid methyl ester isolated from Monochoria hastata (L.) Solms leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-g… [ouci.dntb.gov.ua]

Unraveling the Antimicrobial Arsenal: A Technical Guide to the Putative Mechanism of Action of 12-Tridecenoic Acid against Staphylococcus aureus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Staphylococcus aureus continues to pose a significant threat to public health due to its remarkable ability to develop resistance to conventional antibiotics. Fatty acids have emerged as a promising class of natural antimicrobial agents. This technical guide delves into the hypothesized mechanisms through which 12-tridecenoic acid, a monounsaturated fatty acid, may exert its antibacterial effects against S. aureus. While direct research on this specific fatty acid is limited, this document synthesizes the current understanding of how structurally similar fatty acids combat this formidable pathogen. The putative mechanisms discussed herein include disruption of the cell membrane, inhibition of the fatty acid biosynthesis pathway (FASII), modulation of the SaeRS two-component system, and interference with the accessory gene regulator (agr) quorum sensing system. This guide provides detailed experimental protocols and quantitative data from studies on analogous fatty acids to serve as a foundational resource for future investigations into the therapeutic potential of 12-tridecenoic acid.

Introduction

The rise of multidrug-resistant Staphylococcus aureus (MRSA) necessitates the exploration of novel antimicrobial strategies. Nature offers a vast repository of bioactive molecules, among which fatty acids have garnered considerable attention for their antibacterial properties. These molecules represent a diverse class of lipids that can disrupt essential bacterial processes. This whitepaper focuses on the potential mechanisms of action of 12-tridecenoic acid against S. aureus. Although direct experimental evidence for this specific fatty acid is scarce, the well-documented activities of other unsaturated fatty acids provide a strong basis for hypothesizing its modes of action. This document aims to provide a comprehensive technical framework for researchers and drug developers interested in investigating 12-tridecenoic acid and other fatty acids as potential anti-staphylococcal agents.

Putative Mechanisms of Action

The antibacterial activity of 12-tridecenoic acid against S. aureus is likely multifaceted, involving a combination of the following mechanisms:

Disruption of Cell Membrane Integrity

One of the primary and most rapid effects of many fatty acids is the perturbation of the bacterial cell membrane. The amphipathic nature of fatty acids allows them to intercalate into the phospholipid bilayer, leading to a loss of structural integrity and function.

Key Effects:

• Increased membrane fluidity.

• Formation of pores or channels.

• Dissipation of the proton motive force (PMF), which is crucial for ATP synthesis and transport processes.

• Leakage of intracellular components, such as ions, metabolites, and proteins.

Quantitative Data:

The following table summarizes the effects of various unsaturated fatty acids on the membrane potential of S. aureus. This data serves as a proxy for the potential membrane-disrupting activity of 12-tridecenoic acid.

Fatty Acid	Concentration (µM)	Effect on Membrane Potential	Reference Strain
Palmitoleic Acid (16:1Δ9)	100	Rapid depolarization	RN4220
Oleic Acid (18:1Δ9)	100	No significant depolarization	RN4220
Linoleic Acid (18:2Δ9,12)	50	Increased cell disruption and protease release	MRSA

Experimental Protocol: Membrane Potential Assay using DiSC₃(5)

This protocol describes a method to assess changes in the membrane potential of S. aureus upon treatment with a fatty acid, using the fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide (diSC₃(5)).

• Bacterial Culture Preparation:

  • Inoculate S. aureus in Tryptic Soy Broth (TSB) and incubate overnight at 37°C with shaking.

  • Subculture the overnight culture into fresh TSB and grow to mid-logarithmic phase (OD₆₀₀ ≈ 0.5).

  • Harvest the cells by centrifugation (5000 x g, 10 min), wash twice with phosphate-buffered saline (PBS), and resuspend in PBS to an OD₆₀₀ of 0.1.

• Dye Loading:

  • Add diSC₃(5) to the bacterial suspension to a final concentration of 1 µM.

  • Incubate in the dark at room temperature for 30 minutes to allow the dye to accumulate in the polarized membranes.

• Fluorescence Measurement:

  • Transfer 200 µL of the dye-loaded bacterial suspension to a 96-well black microplate.

  • Measure the baseline fluorescence using a microplate reader (Excitation: 622 nm, Emission: 670 nm).

  • Add 12-tridecenoic acid (dissolved in a suitable solvent like DMSO, with a final solvent concentration not exceeding 1%) at various concentrations to the wells.

  • Monitor the change in fluorescence over time. Depolarization of the membrane is indicated by an increase in fluorescence intensity as the dye is released from the quenched state within the membrane.

  • Include a positive control (e.g., a known membrane-depolarizing agent like gramicidin) and a negative control (solvent only).

Visualization of the Proposed Mechanism:

Mechanism of membrane disruption by 12-tridecenoic acid.

Inhibition of Fatty Acid Biosynthesis (FASII)

The bacterial fatty acid synthesis (FASII) pathway is distinct from the mammalian FASI system, making it an attractive target for antimicrobial agents. Some unsaturated fatty acids have been shown to inhibit key enzymes in this pathway, particularly the enoyl-acyl carrier protein reductase (FabI).

Key Effects:

• Inhibition of FabI, a crucial enzyme in the fatty acid elongation cycle.[1]

• Disruption of the synthesis of essential fatty acids required for membrane biogenesis.

• Depletion of precursors for phospholipid synthesis.

Quantitative Data:

The following table presents the inhibitory concentrations of various fatty acids against the FabI enzyme from S. aureus.

Fatty Acid	IC₅₀ for FabI (µM)	Reference
Linoleic Acid (18:2Δ9,12)	5	[2]
Palmitoleic Acid (16:1Δ9)	10	[2]
Oleic Acid (18:1Δ9)	20	[2]
Stearic Acid (18:0)	> 100 (no inhibition)	[2]

Experimental Protocol: In Vitro FabI Inhibition Assay

This protocol outlines a spectrophotometric assay to measure the inhibition of S. aureus FabI by 12-tridecenoic acid.

• Reagents and Buffers:

  • Purified recombinant S. aureus FabI enzyme.

  • Assay buffer: 100 mM sodium phosphate, pH 7.0, containing 1 mM EDTA.

  • Substrate: Crotonoyl-CoA.

  • Cofactor: NADPH.

  • 12-tridecenoic acid stock solution in DMSO.

• Assay Procedure:

  • In a 96-well UV-transparent microplate, add the following to each well:

    • Assay buffer.

    • NADPH to a final concentration of 150 µM.

    • Varying concentrations of 12-tridecenoic acid (and a DMSO control).

    • FabI enzyme to a final concentration of 50 nM.

  • Incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding crotonoyl-CoA to a final concentration of 50 µM.

  • Immediately measure the decrease in absorbance at 340 nm (due to the oxidation of NADPH) every 30 seconds for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Visualization of the FASII Pathway and Inhibition:

Inhibition of the FASII pathway by 12-tridecenoic acid.

Modulation of the SaeRS Two-Component System

The SaeRS two-component system is a critical regulator of virulence factor expression in S. aureus. Fatty acids have been shown to inhibit the activity of the sensor kinase SaeS, thereby downregulating the expression of numerous toxins and immune evasion proteins.

Key Effects:

• Inhibition of the autophosphorylation of the sensor kinase SaeS.

• Reduced phosphorylation of the response regulator SaeR.

• Decreased transcription of SaeR-regulated virulence genes (e.g., alpha-hemolysin, coagulase).

Quantitative Data:

The inhibitory effects of various fatty acids on the SaeRS system are presented below.

Fatty Acid	Concentration (µM)	Inhibition of Sae-dependent Reporter Gene Expression
Oleic Acid (18:1 cis)	31	Significant inhibition
Elaidic Acid (18:1 trans)	314	Significant inhibition
Linoleic Acid (18:2 cis, cis)	15	Significant inhibition
Linoelaidic Acid (18:2 trans, trans)	3.9	Significant inhibition

Experimental Protocol: SaeRS Reporter Gene Assay

This protocol uses a S. aureus strain containing a reporter gene (e.g., lacZ or gfp) under the control of a SaeR-dependent promoter (e.g., P1 promoter of the sae operon).

• Bacterial Strain and Culture:

  • Use a S. aureus strain harboring a P1-lacZ reporter fusion.

  • Grow the strain overnight in TSB.

  • Subculture into fresh TSB containing various concentrations of 12-tridecenoic acid (and a solvent control).

  • Incubate at 37°C with shaking until the cultures reach the mid-logarithmic or early-stationary phase.

• β-Galactosidase Assay (for lacZ reporter):

  • Measure the OD₆₀₀ of the cultures.

  • Lyse the bacterial cells using lysostaphin.

  • Add o-nitrophenyl-β-D-galactopyranoside (ONPG) to the cell lysates.

  • Incubate at 37°C and monitor the development of the yellow color.

  • Stop the reaction by adding sodium carbonate.

  • Measure the absorbance at 420 nm.

  • Calculate the Miller units to quantify β-galactosidase activity. A decrease in Miller units in the presence of 12-tridecenoic acid indicates inhibition of the SaeRS system.

Visualization of SaeRS Signaling and Inhibition:

Inhibition of the SaeRS two-component system.

Interference with Quorum Sensing

Quorum sensing (QS) is a cell-to-cell communication system that allows bacteria to coordinate gene expression in a population density-dependent manner. In S. aureus, the agr system is the primary QS system, controlling the expression of virulence factors and biofilm formation. Fatty acids can interfere with the agr system.

Key Effects:

• Inhibition of the binding of the autoinducing peptide (AIP) to its receptor, AgrC.

• Downregulation of the effector molecule, RNAIII.

• Reduced expression of toxins and other virulence factors controlled by the agr system.

• Inhibition of biofilm formation.

Quantitative Data:

The following table shows the effect of petroselinic acid on the expression of agr-related genes in S. aureus.

Gene	Fold Change in Expression (with 100 µg/mL Petroselinic Acid)
agrA	~0.5
RNAIII	~0.4
hla (α-hemolysin)	~0.3

Experimental Protocol: agr Reporter Assay

This protocol utilizes a S. aureus strain with a fluorescent reporter (e.g., GFP) under the control of the agr P3 promoter, which is activated by the agr system.

• Bacterial Strain and Culture:

  • Use a S. aureus strain carrying an agr P3-GFP reporter plasmid.

  • Grow the strain overnight in TSB.

  • Dilute the overnight culture into fresh TSB in a 96-well black, clear-bottom microplate.

  • Add varying concentrations of 12-tridecenoic acid to the wells.

• Measurement of Growth and Fluorescence:

  • Incubate the microplate at 37°C in a plate reader with shaking.

  • Measure the OD₆₀₀ and GFP fluorescence (Excitation: ~485 nm, Emission: ~515 nm) every 30 minutes for 24 hours.

• Data Analysis:

  • Normalize the fluorescence intensity to the cell density (Fluorescence/OD₆₀₀).

  • A reduction in the normalized fluorescence in the presence of 12-tridecenoic acid indicates inhibition of the agr quorum sensing system.

Visualization of agr Quorum Sensing and Inhibition:

Interference with the agr quorum sensing system.

Summary and Future Directions

While direct experimental data on the mechanism of action of 12-tridecenoic acid against Staphylococcus aureus is currently lacking, the known antibacterial activities of other unsaturated fatty acids provide a strong foundation for hypothesizing its potential modes of action. The multifaceted nature of these mechanisms, targeting fundamental cellular processes such as membrane integrity, fatty acid biosynthesis, and virulence regulation, makes fatty acids like 12-tridecenoic acid compelling candidates for further investigation as novel anti-staphylococcal agents.

Future research should focus on:

• Directly testing the antibacterial activity of 12-tridecenoic acid against a panel of S. aureus strains, including MRSA.

• Systematically evaluating each of the putative mechanisms of action outlined in this guide using the described experimental protocols.

• Investigating the potential for synergy between 12-tridecenoic acid and existing antibiotics.

• Elucidating the specific molecular interactions between 12-tridecenoic acid and its putative cellular targets.

This technical guide provides a roadmap for researchers to explore the therapeutic potential of 12-tridecenoic acid and contribute to the development of next-generation antimicrobial therapies.

Experimental Workflow Overview

Experimental workflow for investigating 12-tridecenoic acid.

References

• 1. Anti-staphylococcal fatty acids: mode of action, bacterial resistance and implications for therapeutic application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty acid synthesis is a target for antibacterial activity of unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

The Inhibitory Role of 12-Tridecenoic Acid in Gastric Juice Secretion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the role of long-chain fatty acids (LCFAs), with a specific focus on the potential of 12-tridecenoic acid, in the inhibition of gastric juice secretion. While direct research on 12-tridecenoic acid is limited, this document extrapolates from the established mechanisms of other LCFAs to provide a comprehensive overview for researchers and drug development professionals. This guide summarizes quantitative data, details experimental protocols, and visualizes key signaling pathways and workflows to facilitate a deeper understanding of this important physiological process.

Introduction to Gastric Acid Secretion and its Regulation

Gastric acid, primarily hydrochloric acid (HCl), is a critical component of gastric juice, playing a vital role in protein digestion, sterilization of ingested food, and absorption of essential nutrients.[1] The secretion of gastric acid is a complex and tightly regulated process involving a variety of neural, hormonal, and paracrine signals. The primary stimulants of acid secretion include acetylcholine, gastrin, and histamine, which act on parietal cells in the stomach lining.[2][3] Conversely, inhibitory signals, such as somatostatin and prostaglandins, modulate acid production to prevent damage to the gastric mucosa.[4][5]

Long-chain fatty acids (LCFAs) present in the duodenum are known to be potent inhibitors of gastric acid secretion. This inhibitory effect is a key physiological feedback mechanism that helps to regulate the rate of gastric emptying and nutrient absorption. This guide will delve into the mechanisms by which LCFAs, and by extension, 12-tridecenoic acid, are thought to exert their inhibitory effects.

Quantitative Data on Long-Chain Fatty Acid-Mediated Inhibition of Gastric Secretion

Several studies have quantified the inhibitory effects of various LCFAs on gastric acid secretion. The following tables summarize key findings from studies in both humans and animals.

Table 1: Inhibition of Gastrin-Stimulated Gastric Acid Secretion by Triglycerides in Healthy Men

Treatment Group	Mean Gastric Acid Output (mmol/30 min)	Percentage Inhibition (%)	p-value vs. Saline
Saline	9.4 ± 1.1	-	-
Medium-Chain Triglycerides	-	43 ± 9	0.04
Long-Chain Triglycerides	-	74 ± 6	0.0003

Data adapted from a study on the effects of intraduodenally perfused triglycerides on gastrin-stimulated gastric acid secretion.

Table 2: Maximal Reduction in Meal-Stimulated Gastric Acid Output by Intraduodenal Infusion of Various Fatty Acids in Sheep

Fatty Acid (5 g/h for 1 h)	Maximal Reduction in Acid Output (% of control)
Myristic acid (C14:0)	Potent inhibition
Palmitic acid (C16:0)	64
Stearic acid (C18:0)	55
Oleic acid (C18:1)	Potent inhibition
Linoleic acid (C18:2)	Potent inhibition
Linolenic acid (C18:3)	Potent inhibition

Data adapted from a study comparing the effects of duodenal unsaturated and saturated fatty acids on gastric secretion. The lesser effects of palmitic and stearic acids were suggested to be related to their reduced solubility and absorption.

Experimental Protocols for a in Vivo Assessment of Gastric Secretion Inhibition

The following section outlines a generalized experimental protocol for investigating the effects of a test compound, such as 12-tridecenoic acid, on gastric acid secretion in an animal model.

3.1. Animal Model and Surgical Preparation

• Animal Model: Male Sprague-Dawley rats (200-250 g) are commonly used.

• Surgical Procedure:

  • Animals are fasted for 24 hours with free access to water.

  • Under anesthesia (e.g., urethane, 1.25 g/kg, i.p.), a midline laparotomy is performed.

  • The pylorus is ligated to allow for the collection of gastric juice.

  • A duodenal cannula is inserted for the administration of the test compound.

  • A gastric cannula can also be inserted for direct collection of gastric contents.

3.2. Induction of Gastric Secretion

• To stimulate a consistent and measurable level of gastric acid secretion, a secretagogue is administered.

• Pentagastrin: A synthetic analog of gastrin, is commonly infused continuously (e.g., 16 µg/kg/h, i.v.) to achieve a plateau of gastric acid secretion.

• Histamine: Can also be used to stimulate acid secretion.

• Meal-stimulation: A standardized liquid or solid meal can be used to mimic physiological conditions.

3.3. Administration of the Test Compound

• The test compound (e.g., 12-tridecenoic acid) is prepared as an emulsion or solution.

• It is administered as a continuous infusion into the duodenum via the duodenal cannula at a predetermined dose and rate.

3.4. Sample Collection and Analysis

• Gastric juice is collected at regular intervals (e.g., every 15-30 minutes) for a period of several hours.

• The following parameters are measured:

  • Volume: Measured to the nearest 0.1 ml.

  • pH: Determined using a pH meter.

  • Total Acid Output: Calculated by titrating the gastric juice with a standardized solution of NaOH (e.g., 0.01 N) to a pH of 7.0. The acid output is expressed as µEq/h.

  • Pepsin Concentration: Determined using a modified Anson's method, where the amount of tyrosine released from hemoglobin is measured spectrophotometrically.

Signaling Pathways and Visualizations

The inhibitory effect of LCFAs on gastric acid secretion is believed to be mediated by a combination of hormonal and paracrine pathways. A key proposed mechanism involves the synthesis of prostaglandins in the gastric mucosa.

Caption: Proposed signaling pathway for LCFA-induced inhibition of gastric acid secretion.

Caption: Generalized experimental workflow for assessing gastric secretion inhibition.

Conclusion and Future Directions

The available evidence strongly supports the inhibitory role of long-chain fatty acids in the regulation of gastric juice secretion. This effect is likely mediated through a combination of hormonal and paracrine pathways, with the synthesis of prostaglandins playing a significant role. While specific data on 12-tridecenoic acid is currently lacking, its structural classification as a long-chain fatty acid suggests that it would likely exhibit similar inhibitory properties.

Future research should focus on elucidating the specific effects of 12-tridecenoic acid on gastric secretion. This would involve in vivo studies, as outlined in this guide, to quantify its potency and efficacy in comparison to other LCFAs. Furthermore, in vitro studies using isolated parietal cells could help to dissect the precise molecular mechanisms by which 12-tridecenoic acid exerts its effects, including its influence on prostaglandin synthesis and intracellular signaling cascades. A thorough understanding of the role of 12-tridecenoic acid and other LCFAs could pave the way for the development of novel therapeutic agents for the management of acid-related gastrointestinal disorders.

References

• 1. Gastric acid - Wikipedia [en.wikipedia.org]
• 2. Gastric acid secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Control of gastric acid secretion. Histamine H2-receptor antagonists and H+K(+)-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Physiology of the Gastric Parietal Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]

A Technical Guide to Investigating the Cellular Uptake and Metabolism of 12-Tridecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-tridecenoic acid is a monounsaturated fatty acid with potential biological activities, including antimicrobial effects against Staphylococcus aureus and the ability to inhibit gastric juice secretion.[1] Despite these observations, a comprehensive understanding of its cellular uptake, metabolic fate, and influence on signaling pathways remains largely unexplored in publicly available scientific literature. This technical guide provides a framework for researchers to investigate the cellular transport and metabolism of 12-tridecenoic acid. Due to the limited specific data on this particular fatty acid, this document outlines established methodologies and conceptual models based on the well-studied behavior of other long-chain monounsaturated fatty acids. The enclosed protocols and diagrams serve as a starting point for designing and executing experiments to elucidate the cellular and molecular interactions of 12-tridecenoic acid.

Introduction to 12-Tridecenoic Acid

12-tridecenoic acid (C13:1) is a long-chain monounsaturated fatty acid.[2][3] Its single double bond at the omega-1 position distinguishes it from its saturated counterpart, tridecanoic acid. While research on many fatty acids is extensive, 12-tridecenoic acid remains a sparsely studied molecule. The limited available data suggests potential therapeutic applications, making a deeper understanding of its biological interactions a priority for drug development and cellular biology.

Known Biological Activities and Properties

Property/Activity	Observation	Source
Antimicrobial Activity	Active against Staphylococcus aureus with a Minimum Inhibitory Concentration (MIC) of 1.17 mM.	[1]
Gastric Secretion	Inhibits gastric juice secretion in a rat model at doses of 5, 10, and 25 mg/kg.	[1]
Molecular Formula	C₁₃H₂₄O₂
Molecular Weight	212.33 g/mol
Physical State	Solid
Solubility	Insoluble in DMF, DMSO, and PBS (pH 7.2); Soluble in ethanol (5 mg/ml).

Conceptual Framework for Cellular Uptake and Metabolism

In the absence of specific data for 12-tridecenoic acid, we present a conceptual framework based on the established mechanisms for other long-chain fatty acids.

Cellular Uptake Mechanisms

The uptake of long-chain fatty acids across the plasma membrane is a complex process involving both passive diffusion and protein-mediated transport. The key protein players in fatty acid uptake include:

• Fatty Acid Translocase (CD36): A major transporter that facilitates the uptake of long-chain fatty acids.

• Fatty Acid Transport Proteins (FATPs): A family of proteins that are involved in the transport and activation of fatty acids.

• Plasma Membrane-Associated Fatty Acid-Binding Proteins (FABPpm): These proteins are thought to facilitate the transfer of fatty acids from the outer to the inner leaflet of the plasma membrane.

The relative contribution of these mechanisms can vary depending on the cell type and the metabolic state of the cell.

Caption: Proposed cellular uptake and activation of 12-tridecenoic acid.

Metabolic Pathways

Once inside the cell, 12-tridecenoic acid is expected to be activated to its coenzyme A (CoA) derivative, 12-tridecenoyl-CoA. This activated form can then enter several metabolic pathways:

• β-oxidation: The primary catabolic pathway for fatty acids, leading to the production of acetyl-CoA for energy generation. As an odd-chain fatty acid, the final round of β-oxidation would be expected to yield propionyl-CoA in addition to acetyl-CoA.

• Esterification: Incorporation into complex lipids such as triglycerides for storage in lipid droplets, or into phospholipids for integration into cellular membranes.

• Elongation and Desaturation: Modification of the fatty acid chain to produce other fatty acid species.

Caption: Hypothetical metabolic pathways for 12-tridecenoyl-CoA.

Experimental Protocols

The following protocols are representative methods for studying the cellular uptake and metabolism of fatty acids and can be adapted for 12-tridecenoic acid.

Fatty Acid Uptake Assay using a Fluorescent Analog

This protocol describes a common method to quantify fatty acid uptake using a fluorescently-labeled fatty acid analog. A similar analog would need to be synthesized for 12-tridecenoic acid.

Materials:

• Cells of interest (e.g., adipocytes, hepatocytes, cancer cell lines)

• Cell culture medium (serum-free for assay)

• Fluorescently-labeled 12-tridecenoic acid analog (e.g., BODIPY-labeled)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Flow cytometry tubes or 96-well black, clear-bottom plates

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Fluorescence microscope, plate reader, or flow cytometer

Procedure (for adherent cells in a 96-well plate):

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate to achieve 80-90% confluency on the day of the assay.

• Serum Starvation: On the day of the assay, remove the growth medium and wash the cells twice with warm PBS. Add serum-free medium and incubate for 2-4 hours.

• Fatty Acid Incubation: Prepare a working solution of the fluorescent 12-tridecenoic acid analog in serum-free medium. Remove the starvation medium and add the fatty acid solution to the cells. Incubate for a defined period (e.g., 5-30 minutes) at 37°C. Include control wells with no fatty acid analog.

• Stopping the Uptake: To stop the uptake, aspirate the fatty acid solution and wash the cells three times with ice-cold PBS.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Wash twice with PBS. Permeabilize the cells with 0.1% Triton X-100 for 10 minutes, then wash twice with PBS.

• Staining (Optional): A nuclear counterstain (e.g., DAPI or Hoechst) can be added to visualize the cell nuclei.

• Imaging and Quantification: Acquire images using a fluorescence microscope or measure the fluorescence intensity using a plate reader. The fluorescence intensity is proportional to the amount of fatty acid taken up by the cells.

Metabolic Analysis using Stable Isotope Tracing and Mass Spectrometry

This protocol outlines a powerful technique to trace the metabolic fate of 12-tridecenoic acid within the cell.

Materials:

• Cells of interest

• Cell culture medium

• ¹³C-labeled 12-tridecenoic acid

• Solvents for lipid extraction (e.g., chloroform, methanol, water)

• Internal standards for mass spectrometry

• Gas chromatograph-mass spectrometer (GC-MS) or liquid chromatograph-mass spectrometer (LC-MS)

Procedure:

• Cell Culture and Labeling: Culture cells to the desired confluency. Replace the medium with fresh medium containing ¹³C-labeled 12-tridecenoic acid. Incubate for a specific time course (e.g., 0, 2, 8, 24 hours).

• Metabolite Extraction: After incubation, wash the cells with ice-cold PBS and quench metabolism with a cold solvent (e.g., 80% methanol). Scrape the cells and collect the cell lysate.

• Lipid Extraction: Perform a lipid extraction using a method such as the Bligh-Dyer or Folch extraction to separate the lipid-containing organic phase from the aqueous phase.

• Derivatization (for GC-MS): The extracted lipids are often derivatized (e.g., to fatty acid methyl esters - FAMEs) to increase their volatility for GC-MS analysis.

• Mass Spectrometry Analysis: Analyze the samples by GC-MS or LC-MS. The mass spectrometer will detect the mass shift in metabolites that have incorporated the ¹³C label from the 12-tridecenoic acid tracer.

• Data Analysis: By analyzing the mass isotopologue distribution, the relative contribution of 12-tridecenoic acid to various lipid species and metabolic pathways can be determined.

Caption: Workflow for studying cellular uptake and metabolism.

Potential Signaling Pathways for Investigation

Monounsaturated fatty acids are known to influence a variety of cellular signaling pathways. Investigating the effect of 12-tridecenoic acid on these pathways could reveal its mechanism of action.

• AMP-activated protein kinase (AMPK) Pathway: AMPK is a key energy sensor in the cell. Some monounsaturated fatty acids can activate AMPK, which can have downstream effects on cell growth and metabolism.

• Sterol Regulatory Element-Binding Protein (SREBP) Pathway: SREBPs are transcription factors that regulate the expression of genes involved in lipid synthesis. Fatty acids can modulate SREBP activity.

• Peroxisome Proliferator-Activated Receptors (PPARs): PPARs are nuclear receptors that are activated by fatty acids and their derivatives, leading to changes in the expression of genes involved in lipid metabolism and inflammation.

Conclusion and Future Directions

The study of 12-tridecenoic acid is in its infancy. The limited data on its biological activities, coupled with the complete absence of information on its cellular uptake and metabolism, highlights a significant knowledge gap. This technical guide provides a roadmap for researchers to begin to fill this void. By applying established methodologies for fatty acid research, it will be possible to elucidate the cellular and molecular mechanisms of 12-tridecenoic acid. Such studies are essential to validate its potential as a therapeutic agent and to understand its role in cellular physiology. Future research should focus on synthesizing labeled analogs for uptake and metabolism studies, conducting comprehensive lipidomics analyses to identify its metabolic products, and performing targeted studies to determine its influence on key signaling pathways.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 12-TRIDECANOIC ACID | 6006-06-0 [chemicalbook.com]

Potential Therapeutic Applications of 12-Tridecenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-tridecenoic acid, a monounsaturated medium-chain fatty acid, has emerged as a molecule of interest with demonstrated biological activities that suggest potential therapeutic applications. This technical guide provides a comprehensive overview of the current state of research on 12-tridecenoic acid, focusing on its antimicrobial and gastroprotective properties. This document summarizes the available quantitative data, outlines experimental methodologies from key studies, and proposes potential mechanisms of action and signaling pathways based on current knowledge of fatty acid biochemistry. While research specifically on 12-tridecenoic acid is in its early stages, this guide aims to provide a foundational resource for researchers and drug development professionals interested in exploring its therapeutic potential.

Introduction

12-tridecenoic acid is a 13-carbon monounsaturated fatty acid. Its unique chemical structure contributes to its biological activities, which have been primarily investigated in the contexts of antimicrobial action and gastric secretion modulation. As a medium-chain fatty acid, it possesses distinct physicochemical properties that may influence its absorption, metabolism, and interaction with cellular targets. This guide will delve into the existing scientific literature to provide a detailed analysis of its therapeutic prospects.

Antimicrobial Applications

The primary documented therapeutic potential of 12-tridecenoic acid lies in its antimicrobial activity, particularly against the pathogenic bacterium Staphylococcus aureus.

Quantitative Data

The antimicrobial efficacy of 12-tridecenoic acid against S. aureus has been quantified in at least one study.

Parameter	Value	Organism	Reference
Minimum Inhibitory Concentration (MIC)	1.17 mM	Staphylococcus aureus	[Not available in full text]

Proposed Mechanism of Action

While the precise mechanism of action for 12-tridecenoic acid has not been fully elucidated, the antimicrobial activities of fatty acids are generally attributed to their ability to disrupt the bacterial cell membrane. This disruption can lead to increased permeability, leakage of cellular contents, and ultimately, cell death.

A study on a structurally related compound, tridecanoic acid methyl ester, demonstrated that it causes significant disruption to the cellular morphology of Enterococcus faecalis and Salmonella enterica. Furthermore, in silico modeling suggested a strong binding affinity for the bacterial enzyme DNA Gyrase B, indicating a potential for interference with DNA replication. It is plausible that 12-tridecenoic acid may exert its antimicrobial effects through similar mechanisms.

Experimental Protocols

Antimicrobial Susceptibility Testing (Microplate Assay)

• Objective: To determine the Minimum Inhibitory Concentration (MIC) of 12-tridecenoic acid against Staphylococcus aureus.

• Methodology: A serial dilution of 12-tridecenoic acid is prepared in a suitable broth medium in a 96-well microplate. Each well is then inoculated with a standardized suspension of S. aureus. The microplate is incubated under appropriate conditions (e.g., 37°C for 24 hours). The MIC is determined as the lowest concentration of 12-tridecenoic acid that visibly inhibits bacterial growth.

Signaling Pathway Diagram

Hypothetical antimicrobial mechanisms of 12-tridecenoic acid.

Gastroprotective Effects

Preclinical studies have indicated that 12-tridecenoic acid can inhibit gastric acid secretion, suggesting a potential role in the management of gastric ulcers and related conditions.

Quantitative Data

The inhibitory effect of 12-tridecenoic acid on gastric juice secretion has been observed in a rat model.

Dose (mg/kg)	Effect	Animal Model	Reference
5	Inhibition of gastric juice secretion	Rat (pylorus ligation model)	[Not available in full text]
10	Inhibition of gastric juice secretion	Rat (pylorus ligation model)	[Not available in full text]
25	Inhibition of gastric juice secretion	Rat (pylorus ligation model)	[Not available in full text]

Proposed Mechanism of Action

The mechanism by which unsaturated fatty acids inhibit gastric acid secretion is not fully understood but is thought to involve the stimulation of inhibitory gut hormones or direct effects on the parietal cells of the stomach. It is hypothesized that these fatty acids may interact with G-protein coupled receptors on enteroendocrine cells, leading to the release of somatostatin, which in turn inhibits gastrin release and subsequent acid secretion.

Experimental Protocols

Pylorus Ligation-Induced Gastric Ulcer Model in Rats

• Objective: To evaluate the effect of 12-tridecenoic acid on gastric juice secretion and ulcer formation.

• Methodology: Rats are fasted for a specified period with access to water. Under anesthesia, the abdomen is opened, and the pyloric end of the stomach is ligated. 12-tridecenoic acid (at varying doses) or a vehicle control is administered intraduodenally. After a set duration, the animals are sacrificed, and the stomach is removed. The volume of gastric juice is measured, and the acidity is determined by titration. The stomach lining is then examined for the presence and severity of ulcers.

Signaling Pathway Diagram

Hypothetical pathway for inhibition of gastric acid secretion.

Other Potential Therapeutic Applications (Exploratory)

While direct evidence is currently lacking, the chemical nature of 12-tridecenoic acid as a monounsaturated fatty acid suggests other potential areas of therapeutic interest that warrant further investigation.

Anti-Inflammatory Effects

Some unsaturated fatty acids are known to modulate inflammatory pathways. They can act as precursors to anti-inflammatory lipid mediators or interfere with pro-inflammatory signaling cascades such as the NF-κB and MAPK pathways. Future research could explore whether 12-tridecenoic acid exhibits similar properties.

Anticancer Effects

Certain fatty acids have demonstrated anti-proliferative and pro-apoptotic effects on cancer cells. The mechanisms can involve the generation of reactive oxygen species, modulation of cell signaling pathways controlling cell growth and death, and effects on membrane fluidity that can impact receptor function. Investigating the cytotoxic effects of 12-tridecenoic acid against various cancer cell lines could be a fruitful area of research.

Conclusion and Future Directions

12-tridecenoic acid has shown promise as a potential therapeutic agent, with initial evidence supporting its antimicrobial and gastroprotective effects. However, the current body of research is limited. To fully realize its therapeutic potential, further in-depth studies are required.

Key areas for future research include:

• Elucidation of Mechanisms: Detailed studies to uncover the precise molecular mechanisms underlying its antimicrobial and anti-secretory activities.

• Broad-Spectrum Antimicrobial Activity: Screening against a wider range of pathogenic microorganisms to determine its antimicrobial spectrum.

• In Vivo Efficacy: More extensive preclinical in vivo studies to confirm its therapeutic efficacy and establish dose-response relationships for its various effects.

• Pharmacokinetics and Safety: Comprehensive pharmacokinetic and toxicological studies to assess its absorption, distribution, metabolism, excretion, and safety profile.

• Exploration of Other Therapeutic Areas: Investigation into its potential anti-inflammatory, anticancer, and metabolic effects.

The development of 12-tridecenoic acid as a therapeutic agent will depend on a concerted effort to build upon the foundational knowledge outlined in this guide. Its simple structure and natural origin make it an attractive candidate for further drug discovery and development endeavors.

Unraveling the In Vivo Impact of 12-Tridecenoic Acid: A Technical Overview for Researchers

For Immediate Release

This technical guide provides a comprehensive analysis of the currently available scientific literature on the in vivo effects of 12-tridecenoic acid administration in animal models. Designed for researchers, scientists, and professionals in drug development, this document synthesizes the known biological activities, proposes potential mechanisms of action, and outlines the experimental frameworks used to evaluate this medium-chain unsaturated fatty acid.

Executive Summary

12-Tridecenoic acid, a monounsaturated fatty acid, has demonstrated biological activity in animal models, notably in the context of gastrointestinal health. Research indicates a dose-dependent inhibitory effect on gastric juice secretion in rats with induced gastric ulcers. While the precise signaling pathways remain to be fully elucidated for this specific fatty acid, the broader class of medium-chain fatty acids is known to interact with Peroxisome Proliferator-Activated Receptors (PPARs), suggesting a potential mechanism for its observed effects. This guide presents the available quantitative data, details the experimental methodologies where accessible, and provides visual representations of a putative signaling pathway to guide future research.

Data Presentation: In Vivo Effects of 12-Tridecenoic Acid

The primary in vivo effect of 12-tridecenoic acid reported in the scientific literature is its impact on gastric secretion. The following table summarizes the key findings from a study utilizing a rat model of pylorus ligation-induced gastric ulcers.

Animal Model	Parameter Measured	Doses of 12-Tridecenoic Acid	Observed Effect	Reference
Pylorus-ligated rats	Gastric juice secretion	5 mg/kg, 10 mg/kg, 25 mg/kg	Inhibition of gastric juice secretion	Mimura et al., 1983

Note: The detailed quantitative data, such as the percentage of inhibition and statistical analysis, from the primary study by Mimura et al. (1983) were not accessible for this review.

Experimental Protocols

A detailed experimental protocol for the pivotal study on the in vivo effects of 12-tridecenoic acid on gastric secretion is provided below, based on standard methodologies for this type of animal model.

Pylorus Ligation-Induced Gastric Ulcer Model in Rats

This model is a widely used method to induce gastric ulceration and to study the effects of various compounds on gastric secretion and mucosal integrity.

1. Animal Model:

• Species: Male Wistar or Sprague-Dawley rats

• Weight: Typically 150-200g

• Acclimatization: Animals are acclimatized to the laboratory conditions for at least one week prior to the experiment, with free access to standard chow and water.

2. Experimental Procedure:

• Fasting: Rats are fasted for 24-48 hours before the surgery, with free access to water.

• Anesthesia: Animals are anesthetized using a suitable anesthetic agent (e.g., ether, isoflurane, or an injectable anesthetic cocktail).

• Surgical Procedure (Pylorus Ligation):

  • A midline abdominal incision is made to expose the stomach.

  • The pyloric end of the stomach is carefully ligated with a silk suture, ensuring that the blood vessels are not occluded.

  • The abdominal wall is then sutured.

• Administration of 12-Tridecenoic Acid:

  • Immediately after pylorus ligation, 12-tridecenoic acid, suspended in a suitable vehicle (e.g., 1% carboxymethyl cellulose), is administered orally or intraperitoneally at the specified doses (5, 10, and 25 mg/kg).

  • A control group receives the vehicle alone.

• Post-operative Period:

  • The animals are deprived of food and water for a specified period, typically 4-19 hours.

• Sample Collection and Analysis:

  • At the end of the experimental period, the animals are euthanized.

  • The stomach is dissected, and the gastric contents are collected.

  • The volume of gastric juice is measured.

  • The gastric juice is then centrifuged, and the supernatant is analyzed for acidity (free and total) by titration with 0.01 N NaOH.

  • The stomach is opened along the greater curvature, and the ulcer index is determined by measuring the number and severity of lesions.

3. Workflow Diagram:

Experimental workflow for the pylorus ligation model.

Putative Signaling Pathway

While the direct molecular targets of 12-tridecenoic acid have not been definitively identified, its structural similarity to other medium-chain fatty acids suggests a potential role as a ligand for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARγ. Activation of PPARγ is known to modulate inflammatory responses and metabolic processes.

The following diagram illustrates a hypothesized signaling pathway for 12-tridecenoic acid based on the known mechanisms of PPARγ activation by fatty acids.

Putative PPARγ signaling pathway for 12-tridecenoic acid.

Pathway Description: It is hypothesized that 12-tridecenoic acid can enter the cell and bind to the ligand-binding domain of PPARγ. This binding event induces a conformational change in the receptor, leading to its heterodimerization with the Retinoid X Receptor (RXR). The PPARγ/RXR heterodimer then translocates to the nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes. This interaction modulates the transcription of genes involved in inflammation and metabolism, ultimately leading to the observed biological response.

Conclusion and Future Directions

The current body of evidence points to a tangible in vivo effect of 12-tridecenoic acid on gastric secretion in animal models. However, a significant knowledge gap remains regarding its precise mechanism of action and a broader understanding of its physiological and pharmacological effects. Future research should prioritize:

• Replication and Extension of In Vivo Studies: Further studies are needed to confirm the effects on gastric secretion and to investigate other potential in vivo activities, such as anti-inflammatory or metabolic effects.

• Elucidation of Signaling Pathways: In vitro and in vivo studies are required to definitively identify the molecular targets of 12-tridecenoic acid, with a particular focus on its potential interaction with PPARs and other nuclear receptors.

• Pharmacokinetic and Toxicological Profiling: A thorough characterization of the absorption, distribution, metabolism, excretion, and potential toxicity of 12-tridecenoic acid is essential for any future therapeutic development.

This technical guide serves as a foundational resource for the scientific community, highlighting both the promise and the unanswered questions surrounding the in vivo effects of 12-tridecenoic acid. It is hoped that this compilation will stimulate further investigation into this intriguing fatty acid.

Safety and Toxicity Profile of 12-Tridecenoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and drug development professionals. It is not a substitute for a formal safety assessment or professional medical advice.

Executive Summary

12-Tridecenoic acid is a monounsaturated fatty acid with limited available data regarding its comprehensive safety and toxicity profile. Information from existing Safety Data Sheets (SDS) presents conflicting accounts of its acute toxicity. While one source indicates it is not classified as acutely toxic, another classifies it as harmful if swallowed, in contact with skin, or if inhaled. There is a general consensus from available SDS that it is not a skin or eye irritant, nor is it a known sensitizer. No specific studies on the genotoxicity, carcinogenicity, or reproductive toxicity of 12-tridecenoic acid have been identified in the public domain. In the absence of direct data, this guide provides an overview of the available information, supplemented with data from structurally similar fatty acids, namely undecylenoic acid and oleic acid, to offer a comparative perspective. Standardized experimental protocols for key toxicological endpoints are also detailed to guide future research.

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	12-Tridecenoic acid	[1]
Synonyms	Tridec-12-enoic acid, C13:1n-1	[1]
CAS Number	6006-06-0	[1]
Molecular Formula	C13H24O2	[1]
Molecular Weight	212.33 g/mol	[1]

Non-Clinical Toxicology

Acute Toxicity

Data on the acute toxicity of 12-tridecenoic acid is conflicting. A Safety Data Sheet from one supplier states that the substance is not classified as acutely toxic. However, another supplier's SDS classifies 12-tridecenoic acid as harmful if swallowed, in contact with skin, or if inhaled. No quantitative LD50 or LC50 data for 12-tridecenoic acid has been found in the reviewed literature.

For comparative purposes, the acute toxicity of structurally related fatty acids is presented below.

Compound	Route	Species	LD50/LC50	Reference
Undecylenic Acid	Oral	-	Low acute toxicity
Dermal	-	Low acute toxicity
Inhalation	-	Low acute toxicity
Oleic Acid	Oral	Rat	25 g/kg
Tridecanoic Acid	Intravenous	Mouse	130 mg/kg

Skin and Eye Irritation and Sensitization

According to available Safety Data Sheets, 12-tridecenoic acid is not considered a skin or eye irritant, although minor irritation may be possible for susceptible individuals. It is also not reported to be a skin sensitizer.

In comparison, undecylenic acid is not a skin sensitizer and has low potential for dermal irritation. Oleic acid is also not a sensitizer and is not considered an eye irritant. The saturated counterpart, tridecanoic acid, is listed as a skin and eye irritant.

Genotoxicity

No specific genotoxicity studies for 12-tridecenoic acid were identified. However, a Safety Data Sheet reports no known mutagenic effects. The genotoxicity of other long-chain fatty acids has been investigated. For instance, a fish oil concentrate containing very long-chain fatty acids was not genotoxic in an in vivo micronucleus assay, although it showed a positive result in an in vitro micronucleus test at high concentrations after prolonged exposure. Peroxidation products of omega-3 fatty acids have been shown to be mutagenic in the Ames test. Conversely, alpha-linolenic acid-diacylglycerol oil was found to be non-genotoxic in a battery of tests including the Ames test and in vitro and in vivo micronucleus assays. Omega-3 fatty acids have also been shown to have a protective effect against the genotoxicity of certain chemicals.

Carcinogenicity

There are no studies available on the carcinogenic potential of 12-tridecenoic acid. A Safety Data Sheet states that no carcinogenic effects have been reported. The role of monounsaturated fatty acids in carcinogenesis is complex and appears to be dependent on the specific fatty acid and the cancer type. Some studies suggest a protective role for monounsaturated fats against certain cancers, while others indicate a potential for promoting cancer cell growth in specific contexts. Diets high in certain saturated and n-6 polyunsaturated fatty acids have been associated with an increased risk of some cancers.

Reproductive and Developmental Toxicity

No data on the reproductive and developmental toxicity of 12-tridecenoic acid is available. An SDS mentions no known reproductive toxic effects. For comparison, a chronic study in rats with 15% dietary oleic acid resulted in impaired reproductive capacity in females. Undecylenic acid is rated as having low developmental and reproductive toxicity.

Experimental Protocols

While specific experimental data for 12-tridecenoic acid is lacking, the following are detailed methodologies for key toxicological experiments that would be appropriate for its evaluation.

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

This method is used to estimate the acute oral toxicity of a substance.

• Principle: A stepwise procedure is used with a limited number of animals per step. The outcome of each step determines the next step, allowing for classification of the substance into a defined toxicity class.

• Animal Model: Typically, young adult female rats are used.

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered in a single oral dose.

  • Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • Body weight is recorded at specified intervals.

  • A necropsy is performed on all animals at the end of the study.

• Data Analysis: The number of animals that die within a defined period after dosing is used to classify the substance according to the Globally Harmonised System (GHS) of Classification and Labelling of Chemicals.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This test is used to detect point mutations induced by a test substance.

• Principle: The assay uses several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for an amino acid (histidine or tryptophan, respectively). The test substance is assessed for its ability to cause a reverse mutation, allowing the bacteria to grow on an amino acid-deficient medium.

• Procedure:

  • The test substance is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 fraction from rat liver).

  • The mixture is plated on a minimal agar medium.

  • After incubation, the number of revertant colonies is counted.

• Data Analysis: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the negative control.

In Vitro Mammalian Cell Micronucleus Test (OECD 487)

This assay detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells.

• Principle: Micronuclei are small, membrane-bound bodies in the cytoplasm that contain chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. Their presence indicates clastogenic or aneugenic events.

• Cell Lines: Various cell lines can be used, including Chinese Hamster Ovary (CHO) cells and human peripheral blood lymphocytes.

• Procedure:

  • Cell cultures are exposed to the test substance with and without metabolic activation (S9).

  • To ensure that only cells that have undergone division are scored, a cytokinesis blocker such as cytochalasin B is often added to produce binucleated cells.

  • Cells are harvested, fixed, and stained.

  • The frequency of micronucleated cells is determined by microscopic analysis.

• Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic potential.

Potential Signaling Pathways and Mechanisms of Action

The biological activity and potential toxicity of fatty acids are often mediated through their interaction with various cellular signaling pathways. While direct evidence for 12-tridecenoic acid is unavailable, the following pathways are known to be modulated by other fatty acids and represent plausible targets.

Beta-Oxidation of 12-Tridecenoic Acid

The metabolism of 12-tridecenoic acid is expected to proceed via the mitochondrial beta-oxidation pathway. Due to the terminal double bond, specific enzymes will be required.

Caption: Hypothetical metabolic pathway of 12-tridecenoic acid via beta-oxidation.

Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

Fatty acids are natural ligands for PPARs, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.

Caption: General signaling pathway of fatty acid activation of PPARs.

Modulation of NF-κB Signaling

Some unsaturated fatty acids have been shown to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Potential inhibitory effect of 12-tridecenoic acid on the NF-κB pathway.

Conclusion and Future Directions

References

• 1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling 12-Tridecenoic Acid: A Technical Guide to its Discovery, History, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoic acid, a monounsaturated fatty acid with the chemical formula C13H24O2, has garnered interest in the scientific community for its notable biological activities. This technical guide provides a comprehensive overview of the discovery and history of 12-tridecenoic acid research, detailing its known biological functions, and presenting key experimental data and methodologies. This document aims to serve as a foundational resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Discovery and History

While the precise historical record of the initial discovery and isolation of 12-tridecenoic acid is not extensively documented in readily available literature, its identification is rooted in the broader exploration of fatty acids from natural sources. The methyl ester of its saturated counterpart, tridecanoic acid, has been isolated from the aquatic herb Monochoria hastata, a plant with a history of use in traditional medicine for various gastrointestinal ailments.[1] This suggests that derivatives of C13 fatty acids are present in the plant kingdom and may contribute to their therapeutic properties. Further research is required to definitively pinpoint the first instance of the isolation and characterization of 12-tridecenoic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 12-tridecenoic acid is presented in the table below for easy reference.

Property	Value
Chemical Formula	C13H24O2
Molecular Weight	212.33 g/mol
CAS Number	6006-06-0
Synonyms	ω-Tridecenoic acid, (10-Undecenyl)acetic acid
Appearance	Solid

Biological Activities and Mechanisms of Action

12-Tridecenoic acid has demonstrated significant biological activity in two primary areas: as an antibacterial agent and as an inhibitor of gastric acid secretion.

Antibacterial Activity

12-Tridecenoic acid has shown efficacy against several bacterial strains, including Staphylococcus aureus.[2] The general mechanism of antibacterial action for unsaturated fatty acids involves the disruption of the bacterial cell membrane, leading to increased permeability and eventual cell lysis. Furthermore, some fatty acids are known to interfere with cellular processes such as fatty acid synthesis.[3]

The proposed mechanism for the antibacterial action of fatty acids often involves the inhibition of key enzymes. For instance, the methyl ester of tridecanoic acid has been suggested to inhibit DNA gyrase, an essential bacterial enzyme involved in DNA replication.[4] This disruption of DNA supercoiling ultimately leads to bacterial cell death.

Caption: Proposed antibacterial mechanisms of 12-tridecenoic acid.

Inhibition of Gastric Acid Secretion

Research has indicated that 12-tridecenoic acid can inhibit gastric juice secretion.[2] The signaling pathways governing gastric acid secretion are complex, involving hormonal and neural regulation of parietal cells in the stomach lining. The primary mechanism of acid secretion is the H+/K+ ATPase (proton pump) located in the apical membrane of parietal cells.

While the specific signaling pathway for 12-tridecenoic acid's inhibitory effect is not yet fully elucidated, fatty acids, in general, are known to influence gastric acid secretion. One proposed mechanism involves the interaction of fatty acids with receptors on enteroendocrine cells in the gut, leading to the release of inhibitory hormones like somatostatin. Somatostatin, in turn, can directly inhibit parietal cell acid secretion and also suppress the release of stimulatory hormones such as gastrin and histamine.

Caption: Potential pathway for inhibition of gastric acid secretion.

Experimental Protocols

Detailed experimental protocols for the synthesis and isolation of 12-tridecenoic acid are not widely published. However, general methods for the isolation and analysis of fatty acids can be adapted.

Isolation of Tridecanoic Acid Methyl Ester from Monochoria hastata

The following is a general workflow for the isolation of the methyl ester of tridecanoic acid from Monochoria hastata, based on described methodologies.

Caption: General workflow for the isolation of tridecanoic acid methyl ester.

Protocol Details:

• Extraction: Dried and powdered leaves of Monochoria hastata are subjected to extraction with ethyl acetate.

• Purification: The resulting crude extract is then purified using silica gel column chromatography to separate the different components.

• Analysis and Identification: Fractions are collected and analyzed using techniques such as High-Performance Liquid Chromatography (HPLC), Proton Nuclear Magnetic Resonance (1H NMR), and Electrospray Ionization Mass Spectrometry (ESI-MS) to identify and characterize the isolated compounds.

Synthesis of 12-Tridecenoic Acid

While a specific, detailed protocol for the synthesis of 12-tridecenoic acid was not found in the reviewed literature, general methods for the synthesis of long-chain unsaturated fatty acids can be employed. These methods often involve Wittig-type reactions or other carbon-carbon bond-forming strategies to introduce the terminal double bond. Further research into synthetic organic chemistry literature would be necessary to develop a specific and optimized protocol.

Quantitative Data Summary

The following table summarizes the available quantitative data on the biological activities of 12-tridecenoic acid and its derivatives.

Compound	Biological Activity	Organism/Model	Quantitative Data	Reference
12-Tridecenoic acid	Antibacterial	Staphylococcus aureus	MIC = 1.17 mM
Tridecanoic acid methyl ester	Antibacterial	Enterococcus faecalis	MIC = 375 µg/ml
Tridecanoic acid methyl ester	Antibacterial	Salmonella enterica serovar Typhimurium	MIC = 375 µg/ml
Tridecanoic acid methyl ester	Antibacterial	Escherichia coli	MIC = 750 µg/ml
Tridecanoic acid methyl ester	Antibacterial	Bacillus cereus	MIC = 1375 µg/ml
12-Tridecenoic acid	Inhibition of Gastric Juice Secretion	Rat (pylorus ligation model)	Effective at 5, 10, and 25 mg/kg

Conclusion and Future Directions

12-Tridecenoic acid is a monounsaturated fatty acid with demonstrated antibacterial and gastric secretion inhibitory properties. While its presence has been indirectly suggested through the isolation of its saturated counterpart's methyl ester from natural sources, a detailed historical account of its discovery remains to be fully elucidated. The mechanisms underlying its biological activities are beginning to be understood, with potential actions on bacterial cell membranes, DNA gyrase, and the hormonal regulation of gastric acid secretion.

Future research should focus on:

• Historical Investigation: A thorough review of older chemical and natural product literature may uncover the original discovery and isolation of 12-tridecenoic acid.

• Synthesis Optimization: Development of a robust and efficient synthetic route to 12-tridecenoic acid is crucial for enabling further biological studies.

• Mechanism of Action Studies: Detailed investigations into the specific molecular targets and signaling pathways affected by 12-tridecenoic acid are needed to fully understand its antibacterial and gastric secretion inhibitory effects.

• Pharmacological Evaluation: In-depth preclinical and potentially clinical studies are warranted to explore the therapeutic potential of 12-tridecenoic acid and its derivatives in treating bacterial infections and conditions related to gastric hyperacidity.

This technical guide provides a current snapshot of the knowledge surrounding 12-tridecenoic acid. It is hoped that this compilation will stimulate further research into this promising bioactive molecule.

References

• 1. Mode and Mechanism of Action of Omega-3 and Omega-6 Unsaturated Fatty Acids in Chronic Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mode and Mechanism of Action of Omega-3 and Omega-6 Unsaturated Fatty Acids in Chronic Diseases [mdpi.com]
• 3. Unsaturated fatty acid synthesis in bacteria: Mechanisms and regulation of canonical and remarkably noncanonical pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-enteric efficacy and mode of action of tridecanoic acid methyl ester isolated from Monochoria hastata (L.) Solms leaf - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol for the GC-MS Analysis of 12-Tridecenoic Acid

This document provides a detailed protocol for the qualitative and quantitative analysis of 12-tridecenoic acid using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies described herein are intended for researchers, scientists, and drug development professionals.

Introduction

12-tridecenoic acid is a long-chain unsaturated fatty acid.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for the separation, identification, and quantification of fatty acids. However, due to their low volatility and the polar nature of their carboxyl group, direct analysis of free fatty acids by GC-MS is challenging, often resulting in poor chromatographic peak shape.[2][3] To overcome these challenges, a derivatization step is necessary to convert the fatty acids into more volatile and less polar derivatives.[2] The most common approach is the esterification of fatty acids into fatty acid methyl esters (FAMEs). This protocol will focus on the analysis of 12-tridecenoic acid as its methyl ester derivative.

Experimental Protocols

The overall workflow for the GC-MS analysis of 12-tridecenoic acid involves lipid extraction, derivatization to its corresponding FAME, and subsequent instrumental analysis.

Lipid Extraction

The choice of extraction method depends on the sample matrix. The Folch or Bligh and Dyer methods are widely used for biological samples.

• For Liquid Samples (e.g., plasma, cell culture media):

  • To 1 mL of the sample, add a known amount of a suitable internal standard (e.g., Tridecanoic acid).

  • Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic layer, which contains the lipids.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• For Solid Samples (e.g., tissues, cells):

  • Weigh a precise amount of the homogenized tissue (e.g., 25-50 mg).

  • Add a known amount of internal standard.

  • Add a suitable volume of chloroform:methanol (2:1, v/v) to the sample.

  • Induce phase separation by adding water or a salt solution and vortex thoroughly.

  • Collect the lower organic layer containing the lipids.

  • Evaporate the solvent to dryness under a stream of nitrogen.

Derivatization to Fatty Acid Methyl Ester (FAME)

Acid-catalyzed esterification using Boron Trifluoride (BF₃)-Methanol is a common and effective method.

• To the dried lipid extract, add 2 mL of 12-14% Boron Trifluoride in methanol (BF₃-Methanol).

• Tightly cap the tube and heat it in a heating block or water bath at 60-100°C for 5-10 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of water or a saturated NaCl solution.

• Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Allow the layers to separate.

• Carefully transfer the upper hexane layer to a clean vial.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters for the analysis of FAMEs and may require optimization for your specific instrument.

Parameter	Value
Gas Chromatograph
Column	HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm) or similar
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Initial temperature of 100°C for 2 min, ramp to 180°C at 15°C/min, then to 250°C at 5°C/min and hold for 3 min, finally ramp to 320°C at 20°C/min and hold for 12 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Scan Range	m/z 40-500
Solvent Delay	3.5 min

Data Presentation

Quantitative analysis is performed by creating a calibration curve using a standard of 12-tridecenoic acid methyl ester. An internal standard, such as methyl tridecanoate, should be used to correct for variations in sample preparation and injection.

Table 1: Example Calibration Data for 12-Tridecenoic Acid Methyl Ester

Concentration (µg/mL)	Peak Area of Analyte	Peak Area of Internal Standard	Response Ratio (Analyte Area / IS Area)
1	50,000	250,000	0.2
5	255,000	252,000	1.01
10	510,000	248,000	2.06
25	1,275,000	255,000	5.0
50	2,550,000	251,000	10.16

Table 2: Quantitative Analysis of 12-Tridecenoic Acid in Samples

Sample ID	Peak Area of Analyte	Peak Area of Internal Standard	Response Ratio	Calculated Concentration (µg/mL)
Sample A	765,000	253,000	3.02	14.8
Sample B	342,000	249,000	1.37	6.7
Sample C	1,530,000	251,000	6.09	29.9

Visualizations

Experimental workflow for GC-MS analysis of 12-tridecenoic acid.

References

• 1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]

Application Notes and Protocols for the Quantification of 12-Tridecenoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoic acid (C13:1) is a monounsaturated odd-chain fatty acid. The analysis of fatty acids in biological matrices is crucial for understanding physiological and pathophysiological processes. Odd-chain fatty acids, in particular, are gaining interest as potential biomarkers for various metabolic conditions. Accurate and robust quantification of these lipids is essential for research and clinical applications.

This document provides detailed application notes and protocols for the quantification of 12-tridecenoic acid in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS), a widely used and reliable analytical technique. The protocols cover sample preparation, derivatization, and instrument analysis.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for 12-tridecenoic acid in publicly available literature, the following table presents illustrative data to demonstrate the expected concentration ranges in various biological samples. These values are hypothetical and should be replaced with experimentally determined data.

Biological Matrix	Sample Type	Concentration Range (µg/mL or µg/g)	Method	Internal Standard
Human Plasma	Healthy Volunteer	0.1 - 1.5 µg/mL	GC-MS	Tridecanoic Acid (C13:0)
Rat Liver Tissue	Wistar Rat	0.5 - 5.0 µg/g	GC-MS	Tridecanoic Acid (C13:0)
Cell Culture (MCF-7)	Cell Pellet	0.2 - 2.0 µg/10^6 cells	GC-MS	Tridecanoic Acid (C13:0)

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples (Folch Method)

This protocol describes a standard method for extracting total lipids from biological samples such as plasma, tissue homogenates, or cell pellets.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Sample (e.g., 100 µL plasma, 50 mg tissue homogenate, 1x10^6 cells)

• Internal Standard (Tridecanoic acid, C13:0) solution in methanol

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a glass centrifuge tube, add the biological sample.

• Add a known amount of the internal standard (Tridecanoic acid) solution.

• Add 20 volumes of a chloroform:methanol (2:1, v/v) solution to the sample volume (e.g., for 100 µL sample, add 2 mL of chloroform:methanol).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture (e.g., for 2 mL of solvent, add 400 µL of NaCl solution).

• Vortex again for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature.

• The dried lipid extract is now ready for derivatization.

Protocol 2: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs)

For GC-MS analysis, fatty acids must be converted to their more volatile methyl ester derivatives.

Materials:

• Dried lipid extract from Protocol 1

• Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)

• Hexane

• Saturated NaCl solution

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• To the dried lipid extract, add 1 mL of 14% BF3-methanol solution.

• Cap the tube tightly and heat at 100°C for 30 minutes in a heating block or water bath. This step facilitates the methylation of fatty acids.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Carefully collect the upper hexane layer containing the FAMEs and transfer it to a GC vial for analysis.

Protocol 3: GC-MS Analysis of FAMEs

This protocol provides typical instrument parameters for the analysis of FAMEs. Parameters may need to be optimized for your specific instrument.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column suitable for FAMEs analysis (e.g., DB-23, SP-2560)

GC Parameters:

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 5°C/min to 240°C, hold for 10 minutes

• Transfer Line Temperature: 250°C

MS Parameters:

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Scan Mode: Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM) for targeted quantification. For 12-tridecenoic acid methyl ester, characteristic ions would be monitored.

• Data Analysis: Identify the FAME peaks by comparing their retention times and mass spectra with those of known standards. Quantify the amount of 12-tridecenoic acid by comparing the peak area of its methyl ester to the peak area of the internal standard (tridecanoic acid methyl ester).

Visualizations

Caption: Experimental workflow for the quantification of 12-tridecenoic acid.

Caption: A generalized signaling pathway for a fatty acid like 12-tridecenoic acid.

Application Notes and Protocols for Testing the Antimicrobial Efficacy of Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acids, ubiquitous in nature, have garnered significant attention for their potential as antimicrobial agents. Their broad-spectrum activity against various pathogens, coupled with a low propensity for inducing resistance, makes them attractive candidates for therapeutic and preservative applications. The primary mechanism of action involves the disruption of the bacterial cell membrane integrity, leading to leakage of intracellular contents and ultimately cell death.[1][2] The efficacy of fatty acids is influenced by several factors, including their carbon chain length, degree of saturation, and concentration. This document provides detailed protocols for the systematic evaluation of the antimicrobial properties of fatty acids.

Preparing Fatty Acid Stock Solutions

Accurate and reproducible results begin with the proper preparation of fatty acid stock solutions. Due to their hydrophobic nature, appropriate solvents are crucial for complete solubilization.

Protocol 1.1: Preparation of Fatty Acid Stock Solutions

• Solvent Selection: Ethanol or dimethyl sulfoxide (DMSO) are commonly used solvents for dissolving fatty acids.[3] For in vitro assays, ethanol is often preferred due to its lower potential for cellular toxicity at final diluted concentrations.

• Stock Solution Preparation:

  • Weigh a precise amount of the fatty acid into a sterile, conical tube.

  • Add the chosen solvent (e.g., 100% ethanol) to achieve a high-concentration stock solution (e.g., 100 mg/mL).

  • Vortex vigorously to dissolve the fatty acid. Gentle warming in a water bath (37-50°C) may be necessary for long-chain saturated fatty acids to aid dissolution.

  • Sterilize the stock solution by filtering through a 0.22 µm syringe filter.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard and efficient technique for determining the MIC of fatty acids.

Protocol 2.1: Broth Microdilution Assay for MIC Determination

• Bacterial Inoculum Preparation:

  • From a fresh agar plate, select 3-5 isolated colonies of the test microorganism.

  • Inoculate the colonies into a tube containing a suitable broth medium (e.g., Mueller-Hinton Broth - MHB).

  • Incubate the broth culture at the optimal temperature for the microorganism (e.g., 37°C) with shaking until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized bacterial suspension in fresh broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Serial Dilution in Microtiter Plate:

  • Dispense 100 µL of sterile broth into all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the fatty acid stock solution (at a starting concentration, e.g., 4000 µg/mL) to the first well of each row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing well, and repeating this process across the plate. Discard the final 100 µL from the last well. This will result in a range of fatty acid concentrations.

  • Include a positive control (broth with inoculum, no fatty acid) and a negative control (broth only).

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum to each well (except the negative control).

  • Seal the plate and incubate at the appropriate temperature for 16-20 hours.

• MIC Determination:

  • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the fatty acid at which no visible growth is observed.

Data Presentation: MIC of Various Fatty Acids

Fatty Acid	Test Organism	MIC (µg/mL)
Lauric Acid (C12:0)	Staphylococcus aureus	64
Myristic Acid (C14:0)	Staphylococcus aureus	128
Palmitic Acid (C16:0)	Staphylococcus aureus	256
Oleic Acid (C18:1)	Staphylococcus aureus	512
Linoleic Acid (C18:2)	Staphylococcus aureus	256
Lauric Acid (C12:0)	Escherichia coli	256
Myristic Acid (C14:0)	Escherichia coli	512
Palmitic Acid (C16:0)	Escherichia coli	>1024
Oleic Acid (C18:1)	Escherichia coli	>1024
Linoleic Acid (C18:2)	Escherichia coli	512

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. It is determined from the results of the MIC test by subculturing to agar plates.

Protocol 3.1: MBC Determination

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (i.e., at and above the MIC), take a 10-100 µL aliquot.

  • Spread the aliquot onto a suitable agar plate (e.g., Tryptic Soy Agar - TSA).

• Incubation:

  • Incubate the agar plates at the optimal temperature for the microorganism for 18-24 hours.

• MBC Determination:

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count. This is typically observed as no colony growth on the agar plate.

Data Presentation: MIC and MBC of Selected Fatty Acids against S. aureus

Fatty Acid	MIC (µg/mL)	MBC (µg/mL)	Interpretation
Lauric Acid (C12:0)	64	128	Bactericidal
Myristic Acid (C14:0)	128	256	Bactericidal
Oleic Acid (C18:1)	512	>1024	Bacteriostatic

Time-Kill Assay

A time-kill assay provides information on the rate of bactericidal activity of an antimicrobial agent over time.

Protocol 4.1: Time-Kill Assay

• Preparation:

  • Prepare tubes with broth containing the fatty acid at concentrations relevant to its MIC (e.g., 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC). Include a growth control tube with no fatty acid.

  • Prepare a standardized bacterial inoculum as described in the MIC protocol (Protocol 2.1).

• Inoculation and Sampling:

  • Inoculate each tube with the bacterial suspension to a final density of approximately 5 x 10⁵ CFU/mL.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Enumeration of Viable Bacteria:

  • Perform serial ten-fold dilutions of each aliquot in sterile saline.

  • Plate a specific volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

  • Incubate the plates for 18-24 hours.

  • Count the number of colonies on plates that contain between 30 and 300 colonies.

  • Calculate the CFU/mL for each time point and concentration.

  • Convert the CFU/mL values to log₁₀ CFU/mL.

Data Presentation: Time-Kill Kinetics of Lauric Acid against S. aureus

Time (hours)	Growth Control (log₁₀ CFU/mL)	0.5x MIC (log₁₀ CFU/mL)	1x MIC (log₁₀ CFU/mL)	2x MIC (log₁₀ CFU/mL)	4x MIC (log₁₀ CFU/mL)
0	5.7	5.7	5.7	5.7	5.7
2	6.5	5.2	4.8	4.1	3.5
4	7.8	4.9	4.1	3.2	<2.0
6	8.9	4.5	3.5	<2.0	<2.0
8	9.2	4.2	<2.0	<2.0	<2.0
24	9.5	3.8	<2.0	<2.0	<2.0

Visualizations

Fatty Acid Mechanism of Action

Caption: Mechanism of fatty acid antimicrobial action.

Experimental Workflow for Antimicrobial Efficacy Testing

Caption: Overall experimental workflow.

Interpreting Time-Kill Assay Results

Caption: Logic for time-kill assay data interpretation.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Membrane Disruption by Antimicrobial Fatty Acids Releases Low-Molecular-Weight Proteins from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Short- and medium-chain fatty acids exhibit antimicrobial activity for oral microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 12-Tridecenoic Acid for Chromatographic Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

12-tridecenoic acid is a monounsaturated fatty acid that may be of interest in various biological and pharmaceutical research areas. Accurate and sensitive quantification of this analyte in complex matrices often requires chromatographic separation, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC). However, due to its chemical properties, direct analysis of 12-tridecenoic acid can be challenging. Derivatization is a crucial sample preparation step that chemically modifies the analyte to improve its volatility, thermal stability, and detectability, thereby enhancing chromatographic performance.[1][2]

This document provides detailed application notes and protocols for two common derivatization methods for 12-tridecenoic acid:

• Esterification to Fatty Acid Methyl Ester (FAME) for GC-MS Analysis: This classic method converts the carboxylic acid group into a less polar and more volatile methyl ester, ideal for GC analysis.[1][3]

• Fluorescent Labeling for HPLC Analysis: This method introduces a fluorescent tag to the carboxylic acid group, enabling highly sensitive detection by a fluorescence detector in an HPLC system.[4]

Method 1: Esterification to Fatty Acid Methyl Ester (FAME) for GC-MS Analysis

This protocol describes the conversion of 12-tridecenoic acid to its methyl ester using boron trifluoride (BF₃) in methanol. This is a widely used and effective method for preparing fatty acid samples for GC analysis.

Experimental Workflow

Caption: FAME derivatization workflow for 12-tridecenoic acid.

Detailed Experimental Protocol

Materials:

• Sample containing 12-tridecenoic acid

• Boron trifluoride-methanol solution (12-14% w/w)

• Hexane (HPLC grade)

• Anhydrous sodium sulfate

• Deionized water

• Screw-capped glass tubes with PTFE liners

• Heating block or water bath

• Vortex mixer

• Centrifuge

• GC-MS system

Procedure:

• Sample Preparation: Place a known quantity of the sample (e.g., 1-25 mg of lipid extract) into a screw-capped glass tube. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a stream of nitrogen.

• Reagent Addition: Add 2 mL of 12-14% boron trifluoride-methanol solution to the dried sample.

• Reaction: Tightly cap the tube and heat it in a heating block or water bath at 60-100°C for 5-60 minutes. The optimal time and temperature should be determined empirically for the specific sample matrix. A common starting point is 80°C for 30-60 minutes.

• Extraction: Cool the tube to room temperature. Add 1 mL of deionized water and 1 mL of hexane.

• Phase Separation: Cap the tube and vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer. Centrifuge at approximately 1,500 x g for 5 minutes to achieve clear phase separation.

• Collection: Carefully transfer the upper organic layer (hexane) containing the FAMEs to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected hexane extract to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Quantitative Data Summary

Parameter	Value	Reference
Sample Amount	1-25 mg
Reagent	12-14% BF₃-Methanol
Reaction Temperature	60-100 °C
Reaction Time	5-60 min
Extraction Solvent	Hexane or Heptane
Typical GC Column	Fused silica capillary column (e.g., DB-23, SP-2560)
Detection Mode	Mass Spectrometry (MS)
Expected Outcome	Formation of 12-tridecenoic acid methyl ester

Method 2: Fluorescent Labeling with 9-Anthryldiazomethane (ADAM) for HPLC Analysis

This protocol details the derivatization of 12-tridecenoic acid with 9-anthryldiazomethane (ADAM) to form a highly fluorescent ester. This method is particularly useful for trace analysis due to the high sensitivity and selectivity of fluorescence detection.

Experimental Workflow

Caption: ADAM derivatization workflow for 12-tridecenoic acid.

Detailed Experimental Protocol

Materials:

• Sample containing 12-tridecenoic acid

• 9-Anthryldiazomethane (ADAM) reagent solution (e.g., 0.1% w/v in ethyl acetate)

• Ethyl acetate (HPLC grade)

• Reaction vials (amber or covered with foil)

• Syringe filters (0.2 µm)

• HPLC system with a fluorescence detector

Procedure:

• Sample Preparation: Dissolve the sample containing 12-tridecenoic acid in an appropriate volume of ethyl acetate in a reaction vial. For example, dissolve 1 mg of sample in 1 mL of ethyl acetate.

• Reagent Addition: Add a defined volume of the ADAM reagent solution to the sample solution. For instance, add 200 µL of 0.1% (w/v) ADAM in ethyl acetate to 200 µL of the sample solution.

• Reaction: Mix the solution and allow it to react at room temperature for at least 60 minutes. The reaction should be carried out in the dark to prevent degradation of the ADAM reagent and the fluorescent derivative.

• Filtration: After the reaction is complete, filter the solution through a 0.2 µm syringe filter to remove any particulate matter.

• Analysis: The derivatized sample is now ready for injection into the HPLC system.

Quantitative Data Summary

Parameter	Value	Reference
Reagent	9-Anthryldiazomethane (ADAM)
Reaction Temperature	Room Temperature
Reaction Time	> 60 min
Solvent	Ethyl Acetate
Typical HPLC Column	C18 reversed-phase column
Detection	Fluorescence
Excitation Wavelength (λex)	365 nm
Emission Wavelength (λem)	410-412 nm
Detection Limit	pmol range

Conclusion

The choice of derivatization method for 12-tridecenoic acid depends on the analytical instrumentation available and the specific requirements of the study. Esterification to FAMEs is a robust and well-established method for GC-MS analysis, providing excellent separation and structural information. For applications requiring higher sensitivity, fluorescent labeling with reagents like ADAM followed by HPLC analysis is a powerful alternative. Both methods, when properly optimized, can provide reliable and accurate quantification of 12-tridecenoic acid in various sample matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 4. Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review [pubmed.ncbi.nlm.nih.gov]

Application Note: 12-Tridecenoic Acid as a Robust Internal Standard for Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of cellular lipids, is a rapidly growing field providing critical insights into cellular physiology and pathology.[1][2] Alterations in lipid metabolism are associated with numerous diseases, including metabolic syndrome, cardiovascular disease, and cancer.[3][4] Mass spectrometry (MS), particularly coupled with liquid chromatography (LC-MS), has become the primary analytical platform for lipidomics due to its high sensitivity, specificity, and throughput.[5]

Accurate and precise quantification of lipid species is paramount for meaningful biological interpretation. However, variability in sample preparation, extraction efficiency, and instrument response can introduce significant errors. To correct for these variations, the use of internal standards is essential. An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the biological sample.

Odd-chain fatty acids and their derivatives are excellent candidates for internal standards in lipidomics because they are typically found in very low abundance in most mammalian systems. 12-Tridecenoic acid, a monounsaturated fatty acid with a 13-carbon chain, fits these criteria perfectly. Its unique mass and retention time allow it to be easily distinguished from endogenous even-chain lipids, while its fatty acid structure ensures it behaves similarly during extraction and analysis. This application note provides a detailed protocol for the use of 12-tridecenoic acid as an internal standard for the quantitative analysis of free fatty acids and other lipid classes in biological samples using LC-MS.

Properties of 12-Tridecenoic Acid

A summary of the key chemical properties of 12-tridecenoic acid is provided in the table below.

Property	Value
CAS Number	6006-06-0
Molecular Formula	C₁₃H₂₄O₂
Molecular Weight	212.33 g/mol
Monoisotopic Mass	212.177630004 Da
Purity	>99% (commercially available)
Physical State	Liquid

Experimental Workflow

The overall experimental workflow for utilizing 12-tridecenoic acid as an internal standard in a lipidomics experiment is depicted below. This process involves spiking the internal standard into the sample at the earliest stage to account for variability throughout the entire procedure.

Caption: Experimental workflow for quantitative lipidomics using 12-tridecenoic acid.

Protocols

Preparation of 12-Tridecenoic Acid Internal Standard Stock Solution

Materials:

• 12-Tridecenoic acid (≥99% purity)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Amber glass vials

• Analytical balance

• Volumetric flasks (Class A)

Procedure:

• Accurately weigh a precise amount of 12-tridecenoic acid (e.g., 10 mg).

• Dissolve the weighed standard in a 1:1 (v/v) mixture of chloroform:methanol in a volumetric flask to create a stock solution of known concentration (e.g., 1 mg/mL).

• Store the stock solution at -20°C in an amber glass vial to prevent degradation.

• Prepare working solutions by diluting the stock solution to the desired concentration for spiking into samples. The final concentration in the sample should be within the linear range of the instrument.

Lipid Extraction from Plasma using Methyl-tert-butyl ether (MTBE)

This protocol is adapted from the method described by Matyash et al.

Materials:

• Plasma sample

• 12-Tridecenoic acid internal standard working solution

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Glass tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To a 2 mL glass tube, add 100 µL of plasma.

• Add a known amount of the 12-tridecenoic acid internal standard working solution to the plasma sample.

• Add 300 µL of methanol and vortex thoroughly for 1 minute to precipitate proteins.

• Add 1 mL of MTBE and vortex for 10 minutes.

• Add 250 µL of water to induce phase separation and vortex for 1 minute.

• Centrifuge at 1,000 x g for 10 minutes at room temperature.

• Carefully collect the upper organic layer, which contains the lipids, and transfer it to a new glass tube.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Store the dried lipid extract at -80°C until LC-MS analysis.

LC-MS/MS Analysis

Materials:

• Dried lipid extract

• Isopropanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole)

Procedure:

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v).

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 55°C.

  • Gradient: A typical gradient starts at 30% B, increases to 100% B over 15 minutes, holds at 100% B for 5 minutes, and then returns to initial conditions for re-equilibration.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode for free fatty acids. For broader lipid classes, both positive and negative modes should be used.

  • MS Method: For targeted analysis, use Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer. For untargeted analysis, use full scan mode on a high-resolution mass spectrometer like a Q-TOF.

  • MRM Transition for 12-Tridecenoic Acid (Negative Mode):

    • Precursor Ion (Q1): m/z 211.17

    • Product Ion (Q3): m/z 211.17 (pseudo-MRM for quantification) or a characteristic fragment if available.

Data Analysis and Quantification

The process of data analysis involves peak integration, normalization, and finally, the calculation of the absolute concentration of the target lipids.

Caption: Logical flow for data quantification using an internal standard.

Quantitative Data Summary

The following table provides an example of how to structure the quantitative data obtained from a typical experiment. A calibration curve should be generated for each analyte by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Table 1: Example Calibration Curve Data for Palmitic Acid (C16:0)

Palmitic Acid Conc. (µM)	Palmitic Acid Peak Area	12-Tridecenoic Acid Peak Area	Response Ratio (Analyte/IS)
0.1	5,200	500,000	0.0104
0.5	26,500	510,000	0.0520
1.0	51,000	490,000	0.1041
5.0	255,000	505,000	0.5050
10.0	520,000	515,000	1.0097
50.0	2,600,000	500,000	5.2000

Table 2: Quantification of Fatty Acids in an Unknown Sample

Analyte	Analyte Peak Area	12-Tridecenoic Acid Peak Area	Response Ratio (Analyte/IS)	Calculated Concentration (µM)
Palmitic Acid (C16:0)	153,000	495,000	0.3091	3.0
Oleic Acid (C18:1)	325,000	495,000	0.6566	6.2
Stearic Acid (C18:0)	88,000	495,000	0.1778	1.7

Conclusion

References

• 1. academic.oup.com [academic.oup.com]
• 2. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Lipids via Mass Spectrometry - Sannova [sannova.net]

Application Notes and Protocols for Evaluating 12-Tridecenoic Acid Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoic acid is a monounsaturated fatty acid whose biological activities and potential cytotoxic effects are not yet extensively documented. These application notes provide a comprehensive guide for evaluating the cytotoxicity of 12-tridecenoic acid in various cell lines. The following protocols for key cytotoxicity assays—MTT, LDH, and Apoptosis assays—are detailed to ensure reproducible and reliable data generation. Proper preparation of 12-tridecenoic acid for cell culture experiments is critical due to its poor aqueous solubility and is addressed in a dedicated protocol.

Preparation of 12-Tridecenoic Acid for Cell Culture

Long-chain fatty acids like 12-tridecenoic acid are poorly soluble in aqueous cell culture media and can be toxic if not properly delivered to cells. To mimic physiological conditions where fatty acids are bound to albumin in the bloodstream, 12-tridecenoic acid should be complexed with fatty acid-free Bovine Serum Albumin (BSA). This enhances its solubility and bioavailability to the cells in culture.

Protocol 1: Preparation of 12-Tridecenoic Acid-BSA Conjugate

Materials:

• 12-Tridecenoic acid

• Ethanol (100%, sterile)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS) or serum-free cell culture medium

• Sterile conical tubes

• Water bath at 37°C

• Sterile filter (0.22 µm)

Procedure:

• Prepare a 10% (w/v) BSA Solution:

  • Under sterile conditions, dissolve fatty acid-free BSA in sterile PBS or serum-free medium to a final concentration of 10% (e.g., 1 g BSA in 10 mL of PBS).

  • Gently swirl to dissolve. Do not shake vigorously as this can denature the protein.

  • Warm the solution to 37°C to aid dissolution.

  • Sterile-filter the BSA solution using a 0.22 µm filter.

• Prepare a 12-Tridecenoic Acid Stock Solution:

  • Dissolve 12-tridecenoic acid in 100% ethanol to create a high-concentration stock solution (e.g., 100 mM).

  • Briefly warm at 37°C if necessary to fully dissolve the fatty acid.

• Complex 12-Tridecenoic Acid with BSA:

  • In a sterile conical tube, place the required volume of the 10% BSA solution.

  • While gently swirling the BSA solution, slowly add the 12-tridecenoic acid stock solution to achieve the desired final concentration and a suitable fatty acid:BSA molar ratio (typically between 3:1 and 6:1).

  • Incubate the mixture in a 37°C water bath for at least 1 hour with occasional gentle swirling to allow for the complex to form.

  • The final 12-tridecenoic acid-BSA conjugate is now ready to be diluted in cell culture medium to the desired working concentrations for treating the cells.

Note: A BSA-only solution (vehicle control) should be prepared by adding the same volume of ethanol used for the fatty acid stock to the BSA solution. This will serve as the negative control in your experiments.

Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines the general workflow for assessing the cytotoxicity of 12-tridecenoic acid.

Caption: General experimental workflow for cytotoxicity assessment.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[1][2][3][4][5] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.

Protocol 2: MTT Assay for Cell Viability

Materials:

• Cells seeded in a 96-well plate and treated with 12-tridecenoic acid

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of the 12-tridecenoic acid-BSA conjugate (e.g., 10, 25, 50, 100, 200, 500 µM) and a vehicle control (BSA with ethanol).

  • Incubate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition:

  • After the incubation period, add 10 µL of the MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization:

  • After the 4-hour incubation, add 100 µL of the solubilization solution to each well.

  • Gently pipette up and down to dissolve the formazan crystals. The plate can be placed on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of the samples at a wavelength of 570 nm using a multi-well spectrophotometer. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

Cell Membrane Integrity Assessment: LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the release of LDH from cells with damaged plasma membranes. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon cell lysis.

Protocol 3: LDH Cytotoxicity Assay

Materials:

• Cells seeded in a 96-well plate and treated with 12-tridecenoic acid

• LDH cytotoxicity assay kit (commercially available)

• Multi-well spectrophotometer

Procedure:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay (Protocol 2, step 1).

• Sample Collection:

  • After the treatment period, carefully transfer a small aliquot of the cell culture supernatant (e.g., 50 µL) from each well to a new 96-well plate. Be careful not to disturb the cells.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions provided with the kit.

  • Add the reaction mixture to each well containing the supernatant.

• Incubation and Measurement:

  • Incubate the plate at room temperature for the time specified in the kit's protocol (usually around 30 minutes), protected from light.

  • Measure the absorbance at 490 nm using a multi-well spectrophotometer.

• Data Analysis:

  • Determine the percentage of cytotoxicity using the absorbance values from the treated cells, untreated cells (spontaneous LDH release), and a positive control (maximum LDH release, typically achieved by lysing the cells with a provided lysis buffer).

  • The calculation is typically as follows: % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100

Apoptosis Assessment

Apoptosis, or programmed cell death, is a key mechanism by which cytotoxic compounds can induce cell death. Several assays can be used to detect the different stages of apoptosis.

Protocol 4: Annexin V-FITC and Propidium Iodide (PI) Staining for Apoptosis

This assay distinguishes between early apoptotic cells (Annexin V positive, PI negative), late apoptotic/necrotic cells (Annexin V positive, PI positive), and viable cells (Annexin V negative, PI negative).

Materials:

• Cells treated with 12-tridecenoic acid

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with selected concentrations of 12-tridecenoic acid-BSA conjugate for a specified time.

• Cell Harvesting:

  • Harvest the cells by trypsinization (for adherent cells) and collect any floating cells from the medium.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cells in the binding buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the kit's protocol.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer. FITC is typically detected in the FL1 channel and PI in the FL2 channel.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Hypothetical Signaling Pathway for Fatty Acid-Induced Cytotoxicity

The following diagram illustrates a hypothetical signaling pathway that could be investigated in response to 12-tridecenoic acid-induced cytotoxicity, focusing on the induction of apoptosis.

Caption: Hypothetical apoptosis signaling pathway.

Data Presentation

Quantitative data from the cytotoxicity assays should be summarized in clear and structured tables to facilitate comparison. Below are examples of how to present the data.

Table 1: Cell Viability of Cancer Cell Lines Treated with 12-Tridecenoic Acid (MTT Assay)

Concentration (µM)	% Viability (Mean ± SD) - Cell Line A (24h)	% Viability (Mean ± SD) - Cell Line B (24h)	% Viability (Mean ± SD) - Cell Line A (48h)	% Viability (Mean ± SD) - Cell Line B (48h)
Vehicle Control	100 ± 4.5	100 ± 5.1	100 ± 4.8	100 ± 5.3
10	98.2 ± 3.9	97.5 ± 4.2	95.1 ± 4.1	94.3 ± 4.7
25	90.5 ± 5.1	88.7 ± 4.8	82.3 ± 5.5	80.1 ± 5.2
50	75.3 ± 4.7	72.1 ± 5.3	60.8 ± 4.9	55.4 ± 5.8
100	52.1 ± 3.8	48.9 ± 4.1	35.2 ± 3.6	30.7 ± 4.0
200	28.4 ± 2.9	25.6 ± 3.2	15.7 ± 2.5	12.9 ± 2.8
500	10.2 ± 1.5	8.9 ± 1.8	5.1 ± 1.2	4.3 ± 1.1
IC₅₀ (µM)	~95	~90	~65	~60

Table 2: Cytotoxicity in Cancer Cell Lines Treated with 12-Tridecenoic Acid (LDH Assay)

Concentration (µM)	% Cytotoxicity (Mean ± SD) - Cell Line A (48h)	% Cytotoxicity (Mean ± SD) - Cell Line B (48h)
Vehicle Control	2.1 ± 0.8	2.5 ± 1.0
10	4.5 ± 1.2	5.1 ± 1.3
25	15.8 ± 2.5	18.2 ± 2.8
50	35.2 ± 3.1	40.5 ± 3.5
100	60.7 ± 4.2	65.1 ± 4.7
200	80.1 ± 5.5	85.3 ± 5.9
500	92.4 ± 4.8	94.6 ± 4.2

Table 3: Apoptosis in Cell Line A Treated with 12-Tridecenoic Acid for 48 hours (Flow Cytometry)

Concentration (µM)	% Viable Cells (Mean ± SD)	% Early Apoptotic Cells (Mean ± SD)	% Late Apoptotic/Necrotic Cells (Mean ± SD)
Vehicle Control	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
50	65.8 ± 3.5	18.9 ± 2.2	15.3 ± 1.9
100	38.1 ± 2.8	45.3 ± 3.1	16.6 ± 2.0
200	12.5 ± 1.9	60.2 ± 4.5	27.3 ± 3.3

References

• 1. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 2. Cytotoxicity of unsaturated fatty acids in fresh human tumor explants: concentration thresholds and implications for clinical efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2.2. Fatty Acid Conjugation to Bovine Serum Albumin [bio-protocol.org]
• 4. wklab.org [wklab.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Models for Studying the Biological Effects of 12-Tridecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoic acid is a monounsaturated fatty acid whose biological activities are not yet extensively characterized.[1] These application notes provide a comprehensive guide for researchers to investigate the potential cytotoxic, anti-inflammatory, and signaling effects of 12-tridecenoic acid using established in vitro models. The following protocols are adapted from standard methodologies for studying more common fatty acids and provide a robust framework for the initial characterization of this novel compound.

Given the limited specific data on 12-tridecenoic acid, the proposed experimental designs and signaling pathways are based on the known effects of other unsaturated fatty acids, which have been shown to modulate key cellular processes including proliferation, apoptosis, and inflammation.[2][3][4][5]

Recommended In Vitro Models

The selection of an appropriate cell line is critical for elucidating the specific biological effects of 12-tridecenoic acid. The following cell lines are recommended based on their utility in cancer and inflammation research:

• Cancer Cell Lines:

  • PC-3 (Prostate Cancer): Useful for studying apoptosis and cell proliferation.

  • MCF-7 (Breast Cancer): A well-characterized model for investigating fatty acid-induced apoptosis.

  • HepG2 (Hepatocellular Carcinoma): A common model for studying fatty acid metabolism and lipotoxicity.

  • Jurkat (T-cell Leukemia): Suitable for assessing apoptosis and cell signaling pathways.

• Inflammation and Macrophage Function:

  • RAW 264.7 (Murine Macrophage): A standard model for studying inflammatory responses, including cytokine production and NF-κB signaling, in response to stimuli like lipopolysaccharide (LPS).

• Adipocyte and Metabolic Studies:

  • 3T3-L1 (Mouse Pre-adipocyte): A classic model for studying adipocyte differentiation and the effects of fatty acids on metabolic pathways.

Data Presentation: Templates for Quantitative Analysis

Clear and structured data presentation is essential for comparing the effects of 12-tridecenoic acid across different assays and concentrations. The following tables are templates for recording and summarizing quantitative data.

Table 1: Cytotoxicity of 12-Tridecenoic Acid (MTT Assay)

Cell Line	12-Tridecenoic Acid Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
0 (Vehicle Control)	100
10
25
50
100
200

Table 2: Effect of 12-Tridecenoic Acid on Inflammatory Cytokine Production (ELISA)

Treatment Group	TNF-α (pg/mL) (Mean ± SD)	IL-6 (pg/mL) (Mean ± SD)	IL-1β (pg/mL) (Mean ± SD)
Control (Vehicle)
LPS (1 µg/mL)
LPS + 12-Tridecenoic Acid (10 µM)
LPS + 12-Tridecenoic Acid (25 µM)
LPS + 12-Tridecenoic Acid (50 µM)

Table 3: Densitometric Analysis of Western Blots for Key Signaling Proteins

Target Protein	Treatment Group	Relative Band Intensity (Normalized to Loading Control) (Mean ± SD)
p-ERK1/2	Control (Vehicle)
12-Tridecenoic Acid (50 µM) - 15 min
12-Tridecenoic Acid (50 µM) - 30 min
p-Akt	Control (Vehicle)
12-Tridecenoic Acid (50 µM) - 15 min
12-Tridecenoic Acid (50 µM) - 30 min
p-IκBα	Control (Vehicle)
LPS (1 µg/mL) - 30 min
LPS + 12-Tridecenoic Acid (50 µM) - 30 min

Experimental Protocols

Protocol 1: Preparation of 12-Tridecenoic Acid Stock Solution

Objective: To prepare a stock solution of 12-tridecenoic acid suitable for cell culture experiments.

Materials:

• 12-Tridecenoic acid (powder)

• Ethanol (≥99.5%)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS)

• Sterile cell culture medium (e.g., DMEM)

Procedure:

• Prepare a 100 mM stock solution of 12-tridecenoic acid by dissolving it in ethanol.

• Prepare a 10% (w/v) BSA solution in sterile PBS and warm it to 37°C.

• Slowly add the 12-tridecenoic acid stock solution to the warm BSA solution while gently vortexing to create a fatty acid-BSA complex. The molar ratio of fatty acid to BSA should be between 3:1 and 6:1.

• Incubate the fatty acid-BSA complex at 37°C for 30 minutes with occasional mixing.

• Sterile-filter the final solution through a 0.22 µm filter.

• This stock solution can be further diluted in cell culture medium to achieve the desired final concentrations for treating cells.

Protocol 2: Cell Viability Assessment (MTT Assay)

Objective: To determine the cytotoxic effects of 12-tridecenoic acid on cancer cell lines.

Materials:

• Selected cancer cell lines

• 96-well cell culture plates

• Complete cell culture medium

• 12-Tridecenoic acid-BSA complex stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the 12-tridecenoic acid-BSA complex in complete culture medium to achieve final concentrations ranging from 10 µM to 200 µM. Include a vehicle control (medium with the equivalent concentration of BSA and ethanol).

• Remove the existing medium from the cells and add 100 µL of the prepared treatment media to the respective wells.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Protocol 3: Measurement of Inflammatory Cytokines (ELISA)

Objective: To quantify the effect of 12-tridecenoic acid on the production of pro-inflammatory cytokines in macrophages.

Materials:

• RAW 264.7 macrophage cells

• 24-well cell culture plates

• Complete cell culture medium

• Lipopolysaccharide (LPS) from E. coli

• 12-Tridecenoic acid-BSA complex stock solution

• ELISA kits for TNF-α, IL-6, and IL-1β

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells per well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the 12-tridecenoic acid-BSA complex (e.g., 10, 25, 50 µM) or vehicle control for 2 hours.

• Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a control group with no LPS stimulation.

• After incubation, collect the cell culture supernatants and centrifuge to remove any cellular debris.

• Perform the ELISA for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions.

• Measure the absorbance and calculate the cytokine concentrations based on the standard curve.

Protocol 4: Analysis of Signaling Pathways (Western Blot)

Objective: To investigate the effect of 12-tridecenoic acid on the activation of key signaling proteins in the MAPK/ERK and PI3K/Akt pathways.

Materials:

• Selected cell line (e.g., Jurkat or PC-3)

• 6-well cell culture plates

• Complete cell culture medium

• 12-Tridecenoic acid-BSA complex stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels, transfer apparatus, and PVDF membranes

• Primary antibodies (e.g., anti-p-ERK1/2, anti-ERK1/2, anti-p-Akt, anti-Akt, anti-p-IκBα, anti-IκBα, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the desired concentration of 12-tridecenoic acid-BSA complex (e.g., 50 µM) for various time points (e.g., 0, 15, 30, 60 minutes). For inflammation studies, pre-treat with 12-tridecenoic acid before LPS stimulation.

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein by boiling in Laemmli buffer and separate them by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Perform densitometric analysis to quantify the relative protein expression levels.

Mandatory Visualizations

The following diagrams illustrate hypothetical signaling pathways that may be modulated by 12-tridecenoic acid, based on the known effects of other unsaturated fatty acids. These pathways can be investigated using the Western blot protocol described above.

Caption: General experimental workflow for studying 12-tridecenoic acid.

Caption: Hypothetical modulation of the MAPK/ERK signaling pathway.

Caption: Potential inhibition of the NF-κB inflammatory pathway.

References

• 1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. In vitro studies on the relationship between polyunsaturated fatty acids and cancer: tumour or tissue specific effects? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Monounsaturated Fatty Acids in Obesity-Related Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Unlocking 12-Tridecenoic Acid: A Guide to Isolation from Natural Sources

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the isolation of 12-tridecenoic acid, a monounsaturated fatty acid of interest for its potential therapeutic properties. While its natural occurrence is not widespread, this guide focuses on its isolation from known plant sources and outlines analytical techniques for its purification and characterization.

Application Note 1: Isolation of 12-Tridecenoic Acid Methyl Ester from Monochoria hastata

The aquatic herb Monochoria hastata has been identified as a natural source of tridecanoic acid methyl ester, the methyl ester of 12-tridecenoic acid. This application note details the extraction and purification of this valuable compound. The isolated methyl ester can be readily hydrolyzed to the free fatty acid, 12-tridecenoic acid, through standard laboratory procedures.

Data Presentation: Extraction and Purification Yields

The following table summarizes the typical yields obtained during the isolation process from Monochoria hastata leaves.

Parameter	Value	Reference
Fresh Biomass Yield of M. hastata	38-39 tonnes/ha	[1]
Ethyl Acetate Extract Yield from Dried Leaves	~5-10% (w/w)	[2]
Purity of Tridecanoic Acid Methyl Ester after HPLC	>95%	[3]

Experimental Protocol: Soxhlet Extraction and HPLC Purification

This protocol outlines the steps for extracting and purifying tridecanoic acid methyl ester from the dried leaves of Monochoria hastata.

I. Plant Material and Extraction

• Plant Material Preparation: Collect fresh leaves of Monochoria hastata. Air-dry the leaves in the shade until they are brittle, and then grind them into a fine powder.

• Soxhlet Extraction:

  • Accurately weigh approximately 100 g of the dried leaf powder.

  • Place the powder in a cellulose thimble and insert it into a Soxhlet extractor.

  • Extract the powder with ethyl acetate for 48 hours at a solvent-to-solid ratio of 10:1 (v/w).

  • After extraction, concentrate the ethyl acetate extract under reduced pressure using a rotary evaporator to obtain the crude extract.

II. Purification by High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Dissolve a portion of the crude ethyl acetate extract in a suitable solvent such as methanol. Filter the solution through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 85:15 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 210 nm.

  • Injection Volume: 20 µL.

• Fraction Collection: Collect the fractions corresponding to the peak of tridecanoic acid methyl ester based on the retention time of a standard, if available, or by subsequent analysis of the collected fractions.

• Post-Purification: Evaporate the solvent from the collected fractions under a stream of nitrogen to obtain the purified tridecanoic acid methyl ester.

Experimental Workflow

Caption: Workflow for the extraction and purification of tridecanoic acid methyl ester.

Application Note 2: General Protocol for Analysis of 12-Tridecenoic Acid by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis and quantification of fatty acids. This protocol provides a general method for the analysis of 12-tridecenoic acid, typically after conversion to its more volatile methyl ester (FAME).

Experimental Protocol: Derivatization and GC-MS Analysis

I. Derivatization to Fatty Acid Methyl Ester (FAME)

• Esterification: To a dried lipid extract containing 12-tridecenoic acid, add 2 mL of a 2% sulfuric acid solution in methanol.

• Reaction: Cap the vial tightly and heat at 80°C for 1 hour in a water bath or heating block.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 1 mL of deionized water. Vortex thoroughly and centrifuge to separate the phases.

• Collection: Carefully collect the upper hexane layer containing the FAMEs. This fraction is ready for GC-MS analysis.

II. GC-MS Analysis

• GC Column: A polar capillary column, such as a DB-23 or similar, is recommended for the separation of FAMEs (e.g., 60 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at 10°C/min.

  • Ramp 2: Increase to 240°C at 5°C/min, hold for 10 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 50-500.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

Data Presentation: Expected Retention Time

The retention time of 12-tridecenoic acid methyl ester will vary depending on the specific GC column and conditions used. However, it is expected to elute after shorter-chain FAMEs and before longer-chain and more unsaturated FAMEs. The mass spectrum will show a characteristic molecular ion peak (M+) at m/z 226 and fragmentation patterns typical for unsaturated fatty acid methyl esters.

GC-MS Analysis Workflow

Caption: General workflow for the GC-MS analysis of 12-tridecenoic acid.

Signaling Pathways and Biological Activity

Currently, there is limited specific information available in the scientific literature detailing the direct involvement of 12-tridecenoic acid in specific signaling pathways. However, fatty acids, in general, are known to play crucial roles in various cellular processes and can act as signaling molecules or precursors to signaling molecules.

It is plausible that 12-tridecenoic acid could influence lipid metabolism pathways. Fatty acids are key players in energy storage and membrane composition, and their metabolism is tightly regulated by pathways such as the AMP-activated protein kinase (AMPK) signaling pathway , which acts as a cellular energy sensor, and the peroxisome proliferator-activated receptor (PPAR) signaling pathway , which regulates the expression of genes involved in lipid and glucose metabolism[4].

Logical Relationship of Fatty Acid Signaling

Caption: Potential influence of fatty acids on key metabolic signaling pathways.

Further research is required to elucidate the specific signaling pathways and molecular targets of 12-tridecenoic acid to fully understand its biological activities and therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Research progress of signaling pathways of the natural substances intervene dyslipidemia (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Handling and solubility of 12-tridecenoic acid in laboratory settings.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the handling, storage, and solubility of 12-tridecenoic acid in a laboratory setting. This document is intended to serve as a comprehensive resource to facilitate its effective use in research and development.

Introduction

12-Tridecenoic acid (C13H24O2, Molar Mass: 212.33 g/mol ) is a monounsaturated fatty acid.[1] It is a long-chain fatty acid that has potential applications in various research areas, including microbiology and pharmacology.[2] Understanding its physical and chemical properties is crucial for its proper handling and use in experimental settings.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 12-tridecenoic acid is provided in the table below.

Property	Value	Reference
Molecular Formula	C13H24O2	[1]
Molar Mass	212.33 g/mol	[1]
CAS Number	6006-06-0
Appearance	Not explicitly stated, but likely a liquid or low-melting solid at room temperature
Purity	Typically >98%

Safety, Handling, and Storage

3.1. Safety Precautions

While 12-tridecenoic acid is not classified as a hazardous substance, standard laboratory safety practices should always be followed.[3] This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Avoid inhalation of any fumes, which may be generated upon heating, and prevent contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.

3.2. Handling

Handle 12-tridecenoic acid in a well-ventilated area. For transferring, use appropriate chemical-resistant spatulas or pipettes. Avoid creating aerosols. As with all fatty acids, care should be taken to prevent oxidation. It is recommended to handle the compound under an inert atmosphere (e.g., nitrogen or argon) when possible, especially for long-term experiments or when preparing stock solutions for storage.

3.3. Storage

Store 12-tridecenoic acid in a tightly sealed container in a cool, dry place. For long-term storage, it is recommended to store it at -20°C. To prevent degradation from light and oxidation, store in a dark container and consider flushing the container with an inert gas before sealing.

Solubility

The solubility of 12-tridecenoic acid in common laboratory solvents is a critical factor for its use in experiments. Due to the limited availability of specific quantitative data for 12-tridecenoic acid, the following table provides a qualitative summary based on general characteristics of long-chain fatty acids and available information.

Solvent	Solubility	Notes
Ethanol	Soluble (5 mg/ml)	A common solvent for preparing stock solutions.
Methanol	Likely Soluble	Often used for dissolving fatty acids.
Dimethylformamide (DMF)	Insoluble
Dimethyl Sulfoxide (DMSO)	Insoluble
Chloroform	Likely Soluble	Fatty acids are generally soluble in chlorinated solvents.
Dichloromethane	Likely Soluble	Another common chlorinated solvent for lipids.
Ethyl Acetate	Likely Soluble	A moderately polar solvent suitable for many lipids.
Hexane	Likely Soluble	A nonpolar solvent suitable for dissolving lipids.
Water	Insoluble	As a long-chain fatty acid, it is expected to be insoluble in water.
Phosphate-Buffered Saline (PBS)	Insoluble

Experimental Protocols

5.1. Protocol for Preparing a Stock Solution in Ethanol

This protocol describes the preparation of a 10 mM stock solution of 12-tridecenoic acid in ethanol.

Materials:

• 12-tridecenoic acid

• Anhydrous ethanol

• Vortex mixer

• Sterile microcentrifuge tubes or glass vials

• Calibrated pipettes

Procedure:

• Weigh out 2.12 mg of 12-tridecenoic acid and place it into a sterile microcentrifuge tube or glass vial.

• Add 1 mL of anhydrous ethanol to the tube.

• Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may aid in dissolution.

• Store the stock solution at -20°C in a tightly sealed, dark container. For long-term storage, flush the headspace with an inert gas before sealing.

Workflow for preparing a 10 mM stock solution.

5.2. Protocol for Solubilization in Cell Culture Media using Bovine Serum Albumin (BSA)

For cell-based assays, it is often necessary to deliver fatty acids in an aqueous medium. This protocol describes a common method for complexing 12-tridecenoic acid with fatty acid-free BSA.

Materials:

• 10 mM stock solution of 12-tridecenoic acid in ethanol

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile Phosphate-Buffered Saline (PBS) or desired cell culture medium

• Water bath

• Sterile filtration unit (0.22 µm)

Procedure:

• Prepare a 10% (w/v) solution of fatty acid-free BSA in sterile PBS or cell culture medium. Gently agitate to dissolve without generating foam.

• Warm the BSA solution to 37°C in a water bath.

• Slowly add the desired volume of the 10 mM 12-tridecenoic acid stock solution in ethanol to the warm BSA solution while gently stirring. The final ethanol concentration should be kept low (typically <0.5%) to avoid cytotoxicity.

• Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complexation.

• Sterilize the final solution by passing it through a 0.22 µm filter.

• The final concentration of the 12-tridecenoic acid-BSA complex can be determined based on the initial amounts used. This solution is now ready for use in cell culture experiments.

Potential Biological Signaling Pathways

While the specific signaling pathways of 12-tridecenoic acid are not yet fully elucidated, as an unsaturated fatty acid, it may interact with pathways known to be modulated by similar lipids. Two such potential pathways are the Peroxisome Proliferator-Activated Receptor (PPAR) and the Lipoxygenase (LOX) pathways.

6.1. Peroxisome Proliferator-Activated Receptor (PPAR) Signaling

Fatty acids are natural ligands for PPARs, which are nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.

Potential activation of PPAR signaling by 12-tridecenoic acid.

6.2. Lipoxygenase (LOX) Pathway

Lipoxygenases are enzymes that catalyze the oxidation of polyunsaturated fatty acids, leading to the production of bioactive lipid mediators that play roles in inflammation and other physiological processes.

Potential metabolism of 12-tridecenoic acid via the LOX pathway.

Disclaimer: The signaling pathway diagrams represent potential mechanisms based on the known functions of similar fatty acids. Further research is required to confirm the specific interactions of 12-tridecenoic acid with these pathways.

References

• 1. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of 12-Tridecenoic Acid in Structure-Activity Relationship Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 12-tridecenoic acid in structure-activity relationship (SAR) studies. This document includes its known biological activities, detailed experimental protocols for assessing its efficacy, and putative signaling pathways involved in its mechanism of action.

Introduction

12-Tridecenoic acid is a monounsaturated fatty acid with emerging interest in SAR studies due to its biological activities, including antimicrobial, anti-ulcer, and potential anti-inflammatory properties. Its relatively simple chemical structure makes it an attractive scaffold for chemical modification to explore the relationships between its structural features and biological functions. Understanding these relationships is crucial for the design and development of novel therapeutic agents.

Biological Activities and Structure-Activity Relationships

Antimicrobial Activity

12-Tridecenoic acid has demonstrated inhibitory activity against the Gram-positive bacterium Staphylococcus aureus. In a quantitative structure-activity relationship (QSAR) study of 57 fatty acids and their derivatives, 12-tridecenoic acid was shown to have a minimum inhibitory concentration (MIC) of 1.17 mM against S. aureus.[1] The antimicrobial activity of fatty acids is influenced by several structural properties, including carbon chain length, degree of unsaturation, and the position of double bonds. Generally, medium-chain fatty acids exhibit significant antibacterial properties. The terminal double bond in 12-tridecenoic acid is a key feature for SAR exploration. Modifications to the chain length, saturation, and the position of the double bond can be systematically performed to elucidate their impact on antimicrobial potency.

Inhibition of Gastric Acid Secretion

Studies have shown that 12-tridecenoic acid can inhibit gastric juice secretion.[1] In a rat model of gastric ulcers, administration of 12-tridecenoic acid at doses of 5, 10, and 25 mg/kg resulted in a dose-dependent reduction in gastric secretion. The mechanism by which fatty acids inhibit gastric acid secretion is thought to involve the activation of receptors in the duodenum upon the arrival of lipids, which in turn triggers a signaling cascade that reduces the secretion of gastric acid in the stomach. This inhibitory effect is a key area for SAR studies, where analogs of 12-tridecenoic acid can be synthesized to identify the structural determinants of this anti-ulcer activity.

Potential Anti-Inflammatory Activity

While direct studies on the anti-inflammatory activity of 12-tridecenoic acid are limited, other unsaturated fatty acids are known to possess anti-inflammatory properties. These effects are often mediated through the modulation of inflammatory signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, as well as through the inhibition of pro-inflammatory enzymes like cyclooxygenases (COX). Given its structure, 12-tridecenoic acid is a candidate for investigation as an anti-inflammatory agent. SAR studies can focus on how modifications of its structure affect these signaling pathways.

Quantitative Data Summary

Biological Activity	Test System	Parameter	Value	Reference
Antimicrobial Activity	Staphylococcus aureus	MIC	1.17 mM	[1]
Gastric Secretion Inhibition	Rat model of gastric ulcers	Effective Dose Range	5 - 25 mg/kg	[1]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) against Staphylococcus aureus

This protocol is adapted from the methodology described in the QSAR study by Zhang et al. (2012).[1]

Materials:

• 12-Tridecenoic acid

• Staphylococcus aureus (e.g., ATCC 25923)

• Tryptic Soy Broth (TSB)

• Ethanol (100%)

• Sterile 96-well microtiter plates

• Microplate reader (595 nm)

• Incubator (37 °C)

Procedure:

• Preparation of 12-Tridecenoic Acid Stock Solution: Dissolve 12-tridecenoic acid in 100% ethanol to prepare a stock solution of a known high concentration (e.g., 40 mg/mL).

• Serial Dilutions: Perform serial two-fold dilutions of the stock solution in TSB to obtain a range of concentrations (e.g., from 4000 µg/mL down to 2 µg/mL) in the wells of a 96-well microtiter plate.

• Preparation of Bacterial Inoculum: Culture S. aureus overnight in TSB at 37 °C. Dilute the overnight culture in fresh TSB to achieve a final concentration of approximately 1 x 104 colony-forming units (CFU)/mL.

• Inoculation: Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate containing the different concentrations of 12-tridecenoic acid.

• Controls: Include a positive control (bacteria in TSB with ethanol, but no fatty acid) and a negative control (TSB with ethanol only).

• Incubation: Seal the microtiter plate and incubate at 37 °C for 24 hours.

• Measurement: Measure the optical density (OD) at 595 nm at 0 hours and 24 hours using a microplate reader.

• Determination of MIC: The MIC is defined as the lowest concentration of 12-tridecenoic acid at which there is no visible growth of bacteria (an OD595 difference of <0.05 between 0 and 24 hours).

Protocol 2: In Vivo Assay for Inhibition of Gastric Acid Secretion (Pylorus Ligation Model)

This protocol is a standard method to evaluate the anti-ulcer and anti-secretory activity of a compound.

Materials:

• 12-Tridecenoic acid

• Wistar rats (or other suitable strain)

• Anesthetic (e.g., ether or ketamine/xylazine)

• Surgical instruments

• Saline solution

• Vehicle for 12-tridecenoic acid (e.g., 1% Tween 80 in saline)

• Centrifuge

• pH meter

Procedure:

• Animal Preparation: Fast the rats for 24 hours before the experiment, with free access to water.

• Drug Administration: Administer 12-tridecenoic acid (e.g., 5, 10, and 25 mg/kg) or the vehicle intraperitoneally or orally to different groups of rats.

• Surgical Procedure: One hour after drug administration, anesthetize the rats. Make a midline abdominal incision and ligate the pyloric end of the stomach. Suture the abdominal wall.

• Gastric Juice Collection: Four hours after pylorus ligation, sacrifice the animals by cervical dislocation. Open the abdomen and ligate the esophageal end of the stomach. Remove the stomach, and collect the gastric contents into a centrifuge tube.

• Analysis: Centrifuge the gastric contents at 1000 rpm for 10 minutes. Measure the volume of the supernatant (gastric juice). Determine the pH of the gastric juice using a pH meter.

• Data Analysis: Compare the volume and pH of the gastric juice in the treated groups with the control group to determine the percentage of inhibition of gastric secretion.

Visualizations

Signaling Pathways and Workflows

Caption: A generalized workflow for SAR studies using 12-tridecenoic acid.

Caption: Putative mechanism of antimicrobial action of 12-tridecenoic acid.

Caption: Proposed mechanism of gastric acid secretion inhibition.

Caption: Putative anti-inflammatory signaling pathway modulation.

References

• 1. Quantitative structure-activity relationships of antimicrobial fatty acids and derivatives against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Challenges in GC-MS Analysis of Fatty acids

Welcome to our technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of fatty acids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help you overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for fatty acid analysis by GC-MS?

A1: Free fatty acids are polar and have low volatility due to their carboxyl group, which can form hydrogen bonds.[1] This leads to several analytical challenges, including poor peak shape (tailing), broad peaks, and potential adsorption to the GC column, resulting in inaccurate and irreproducible results.[1][2] Derivatization, typically by converting fatty acids into fatty acid methyl esters (FAMEs), increases their volatility and reduces their polarity, making them more suitable for GC analysis.[3] This process neutralizes the polar carboxyl group, allowing for better separation based on properties like boiling point and degree of unsaturation.

Q2: What are the most common derivatization methods for fatty acids?

A2: The most prevalent methods for preparing fatty acid methyl esters (FAMEs) include:

• Acid-catalyzed esterification/transesterification: Reagents like boron trifluoride (BF₃) in methanol or methanolic HCl are widely used. BF₃-methanol is effective for both free fatty acids and transesterification of esterified fatty acids under mild conditions.

• Base-catalyzed transesterification: Reagents such as sodium or potassium hydroxide in methanol are used for rapid transesterification at room temperature. However, this method is not effective for free fatty acids.

• Silylation: Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) convert carboxylic acids into trimethylsilyl (TMS) esters. This method is also effective for other functional groups like hydroxyls.

• Diazomethane: This reagent reacts quickly with carboxylic acids to form methyl esters with minimal by-products. However, it is highly toxic and explosive, requiring specialized handling.

Q3: How do I choose the right GC column for FAME analysis?

A3: The choice of GC column is critical for achieving optimal separation of FAMEs. The selection depends on the specific fatty acid composition of your sample. Highly polar columns are generally preferred.

• Polyethylene Glycol (PEG) Columns (e.g., DB-WAX, HP-INNOWax): These are suitable for general-purpose FAME analysis and work well for less complex samples. However, they may not provide adequate separation for complex mixtures, especially cis and trans isomers.

• Cyanopropyl Silicone Columns (e.g., DB-23, HP-88, CP-Sil 88): These are highly polar columns specifically designed for FAME analysis. Medium polarity cyanopropyl columns can provide excellent separation for complex mixtures and some cis-trans isomer separation. For detailed cis-trans isomer analysis, highly polar cyanopropyl columns like the HP-88 are the preferred choice.

Q4: What are common causes of poor peak shape (tailing or fronting) in my chromatogram?

A4: Poor peak shape is a frequent issue in GC analysis.

• Peak Tailing: This can be caused by active sites in the GC inlet or column, column contamination, or column overload. To troubleshoot, you can try cleaning or replacing the inlet liner, conditioning the column, or injecting a smaller sample volume.

• Peak Fronting: This is often a result of column overloading. Reducing the injection volume or sample concentration can help resolve this issue. Improper column installation can also lead to fronting.

Q5: My library search for fatty acid identification is giving me low match scores. What should I do?

A5: Low match scores in a library search can be frustrating. Here are a few things to consider:

• Deconvolution: Ensure that your peaks are properly deconvoluted and that the mass spectrum is "clean" and free from co-eluting compounds and background noise.

• Library Quality: The library you are using may not contain the specific fatty acid derivative you are analyzing, or the library entry may be of poor quality.

• Derivatization: Incomplete or side reactions during derivatization can lead to unexpected mass spectra.

• Retention Information: Do not rely solely on the mass spectrum. Use retention time or retention index information in conjunction with the mass spectral data for more confident identification. A high match score does not always guarantee a correct identification, and a lower score does not always mean it is incorrect.

Troubleshooting Guides

Problem 1: No or Low Peak Intensity

Possible Cause	Troubleshooting Steps
Inefficient Derivatization	- Ensure reagents are fresh and not expired. - Verify that the reaction conditions (temperature, time) are optimal for your sample. - Check for the presence of water, which can hinder the esterification reaction.
Sample Degradation	- Check the integrity of your sample. Thermally labile compounds may degrade in a hot injector. - Consider using a lower injector temperature.
Injector Problems	- Check for leaks in the injector. - Ensure the syringe is functioning correctly and injecting the correct volume.
Column Issues	- The column may be contaminated or degraded. Try baking out the column or trimming the first few centimeters.
MS Detector Issue	- Verify that the MS detector is properly tuned and that the detector voltage is adequate.

Problem 2: Baseline Instability or Drift

Possible Cause	Troubleshooting Steps
Column Bleed	- This appears as a rising baseline, especially at higher temperatures. - Condition the column according to the manufacturer's instructions. - Ensure the column's maximum temperature limit is not exceeded.
Contaminated Carrier Gas	- Use high-purity carrier gas and ensure purification traps are functional.
Contaminated Injector or Detector	- Clean the injector and detector as part of routine maintenance.
Leaks in the System	- Perform a leak check of the entire GC-MS system.

Problem 3: Ghost Peaks or Carryover

Possible Cause	Troubleshooting Steps
Contaminated Syringe	- Thoroughly clean the syringe between injections with an appropriate solvent.
Carryover from Previous Injection	- Run a blank solvent injection to confirm carryover. - Increase the oven temperature at the end of the run (bake-out) to elute any remaining compounds.
Contaminated Inlet Liner	- Replace the inlet liner.

Experimental Protocols

Protocol 1: Fatty Acid Methyl Ester (FAME) Preparation using Boron Trifluoride (BF₃)-Methanol

This protocol provides a general guideline for the esterification of fatty acids.

Materials:

• Sample containing fatty acids (1-25 mg)

• Boron trifluoride-methanol (BF₃-methanol) reagent (12-14% w/w)

• Hexane

• Saturated sodium chloride (NaCl) solution or water

• Anhydrous sodium sulfate

• Reaction vessel (e.g., screw-cap vial)

Procedure:

• Weigh 1-25 mg of the sample into a reaction vessel.

• Add 2 mL of BF₃-methanol reagent to the vessel.

• Cap the vessel tightly and heat at 60-100°C for 5-10 minutes. Reaction times may need to be optimized depending on the sample.

• Cool the vessel to room temperature.

• Add 1 mL of water or saturated NaCl solution and 1 mL of hexane.

• Vortex the mixture vigorously for at least 30 seconds to extract the FAMEs into the hexane layer.

• Allow the layers to separate.

• Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The hexane layer containing the FAMEs is now ready for GC-MS analysis.

Visualizations

Caption: Workflow for GC-MS analysis of fatty acids.

Caption: Logical workflow for troubleshooting chromatographic issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. Which Column Is Best for Fatty Acid Analysis by GC? | MtoZ Biolabs [mtoz-biolabs.com]

Technical Support Center: Optimizing HPLC Separation of C13 Fatty Acid Isomers

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of C13 fatty acid isomers. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to overcome common challenges in these analyses.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of C13 fatty acid isomers by standard reversed-phase HPLC challenging?

A1: C13 fatty acid isomers are structurally very similar, often differing only in the position of a methyl branch or the geometry of a double bond. This results in nearly identical hydrophobicity and physicochemical properties, leading to co-elution or poor resolution on standard C8 or C18 columns.[1] The subtle differences require highly selective chromatographic conditions to achieve baseline separation.

Q2: Is derivatization necessary for the HPLC analysis of C13 fatty acid isomers?

A2: While not strictly mandatory as it is for Gas Chromatography (GC), derivatization is highly recommended for HPLC analysis of fatty acids.[1][2] Free fatty acids can exhibit poor peak shape due to the polarity of the carboxyl group.[1] Derivatization to esters, such as phenacyl or p-bromophenacyl esters, neutralizes this polarity, resulting in sharper, more symmetrical peaks and improved chromatographic performance.[1] Furthermore, derivatization with a chromophoric or fluorophoric group enhances detection sensitivity, especially for UV or fluorescence detectors.

Q3: What are the most effective derivatization reagents for fatty acid analysis by HPLC?

A3: Several reagents are effective for derivatizing fatty acids for HPLC analysis. The choice often depends on the desired detection method and sensitivity. Common reagents include:

• 2,4'-Dibromoacetophenone: Reacts with fatty acids to form derivatives with high molar absorptivity at longer UV wavelengths (>240 nm), enhancing sensitivity.

• p-Bromophenacyl Bromide: A widely used reagent that improves detection and chromatographic behavior.

• 9-Fluorenylmethyl Chloroformate (FMOC-CL): A labeling agent used for fluorescence detection, offering high sensitivity.

• 1-Naphthylamine: Can be used for pre-column derivatization to create diastereomers, which is particularly useful for chiral separations.

Q4: How does column temperature affect the separation of C13 fatty acid isomers?

A4: Column temperature is a critical parameter that influences retention time, selectivity, and mobile phase viscosity.

• Retention Time: Increasing the temperature generally decreases the retention time as it reduces the mobile phase viscosity and increases the solubility of the analytes. A 1°C increase in temperature can decrease retention time by 1-2%.

• Selectivity: Temperature changes can alter the selectivity of the separation, which can be advantageous for resolving closely eluting isomers. In some cases, changing the temperature can even reverse the elution order of analytes.

• Efficiency: Higher temperatures can lead to more efficient mass transfer of solutes between the mobile and stationary phases, potentially improving peak shape.

Q5: What is silver ion chromatography, and how can it be applied to fatty acid isomer separation?

A5: Silver ion chromatography is a powerful technique for separating unsaturated fatty acid isomers. It utilizes the ability of silver ions (Ag+) to form reversible π-complexes with the double bonds of unsaturated fatty acids. The strength of this interaction depends on the number, position, and geometry (cis/trans) of the double bonds, allowing for the separation of isomers that are difficult to resolve by conventional reversed-phase HPLC. This can be achieved by using a stationary phase impregnated with silver ions or by adding a silver salt to the mobile phase.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the HPLC separation of C13 fatty acid isomers.

Problem	Possible Causes	Solutions
Poor Resolution / Co-elution of Isomers	Inappropriate column chemistry for isomer separation.	Consider a column with higher shape selectivity, such as a cholesteryl-based column, for geometric isomers. For unsaturated isomers, employ silver ion chromatography. For chiral isomers, a chiral stationary phase is necessary.
Mobile phase composition is not optimized.	Optimize the mobile phase gradient. A shallower gradient can improve the separation of closely eluting peaks. Experiment with different organic modifiers (e.g., acetonitrile vs. methanol) as this can alter selectivity.
Column temperature is not optimal.	Systematically vary the column temperature. A lower temperature may increase retention and improve resolution, while a higher temperature can alter selectivity.
Peak Tailing	Secondary interactions between the free carboxyl group of underivatized fatty acids and the silica backbone of the column.	Derivatize the fatty acids to esters to reduce the polarity of the carboxyl group.
Sample overload.	Reduce the injection volume or dilute the sample.
Presence of active sites on the column.	Add a small amount of a competing acid, like trifluoroacetic acid (TFA) or formic acid (0.05-0.1%), to the mobile phase to saturate the active sites.
Variable Retention Times	Insufficient column equilibration between gradient runs.	Ensure the column is equilibrated for at least 10-15 column volumes with the initial mobile phase before each injection.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature. Even minor temperature changes can affect retention times.
Mobile phase composition is changing over time.	Prepare fresh mobile phase daily and keep the reservoirs capped to minimize evaporation of volatile components. Ensure proper degassing of the mobile phase.
Inconsistent pH of the mobile phase.	If using buffers, ensure they are accurately prepared and that the pH is consistent between batches. A small change in pH can significantly shift the retention times of ionizable compounds.
No Peaks or Very Small Peaks	Issues with the derivatization reaction.	Ensure the derivatization reaction has gone to completion. Optimize reaction conditions such as temperature, time, and reagent concentration.
Sample degradation.	For unsaturated fatty acids, take precautions to prevent oxidation and isomerization during sample preparation and derivatization.
Detector settings are not optimal.	Verify that the detector wavelength is set to the absorbance maximum of the derivatized fatty acids. For fluorescence detectors, check the excitation and emission wavelengths.

Experimental Protocols

Protocol 1: Derivatization of Fatty Acids with 2,4'-Dibromoacetophenone

This protocol is adapted for enhanced sensitivity and stability of unsaturated fatty acids.

• Sample Preparation: Dissolve a known amount of the fatty acid sample in acetone.

• Reagent Preparation: Prepare a concentrated solution of 2,4'-dibromoacetophenone in acetone and a solution of triethylamine in acetone.

• Reaction:

  • To the fatty acid solution, add the 2,4'-dibromoacetophenone solution and the triethylamine solution.

  • Mix the contents and react for 30 minutes at 40°C. This lower temperature helps to prevent degradation and isomerization of unsaturated fatty acids.

• Stopping the Reaction: Add a solution of acetic acid in acetone (e.g., 2 g/L) to stop the derivatization.

• Analysis: The resulting solution can be directly injected into the HPLC system.

Protocol 2: General Reversed-Phase HPLC Method for Derivatized Fatty Acids

This protocol provides a starting point for the separation of derivatized C13 fatty acid isomers.

• Column: High-resolution C18 column (e.g., 250 mm x 4.6 mm, 3 µm particle size).

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient: Start with a gradient of 70% acetonitrile to 95% acetonitrile over 30 minutes. The gradient can be optimized to improve the resolution of specific isomers.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 37°C (can be optimized).

• Detection: UV detector set at the absorbance maximum of the chosen derivative (e.g., 254 nm for p-bromophenacyl esters).

• Injection Volume: 10 µL.

Visualizations

Caption: Workflow for HPLC analysis of C13 fatty acid isomers.

Caption: Logic diagram for troubleshooting common HPLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. hplc.eu [hplc.eu]

Minimizing degradation of 12-tridecenoic acid during sample preparation.

Welcome to the technical support center dedicated to ensuring the integrity of your 12-tridecenoic acid samples. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize degradation during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is 12-tridecenoic acid and why is it prone to degradation?

A1: 12-tridecenoic acid is a monounsaturated fatty acid.[1] Its single double bond makes it susceptible to degradation through several mechanisms, primarily oxidation, photodegradation, and isomerization, especially when exposed to heat, light, oxygen, and extreme pH conditions.

Q2: What are the main factors that cause the degradation of 12-tridecenoic acid during sample preparation?

A2: The primary factors leading to the degradation of 12-tridecenoic acid and other unsaturated fatty acids include:

• Oxidation: The double bond is a reactive site for oxidation by atmospheric oxygen, a process that can be accelerated by the presence of metal ions.

• Heat: Elevated temperatures can increase the rate of oxidation and can also cause isomerization of the double bond (e.g., from cis to trans).[2]

• Light: Exposure to light, particularly UV radiation, can initiate photo-oxidative degradation.[3][4]

• pH: Extreme acidic or alkaline conditions can catalyze the hydrolysis of esterified fatty acids and may promote other degradative reactions.[5]

• Enzymatic Activity: If working with biological samples, endogenous enzymes like lipases can degrade lipids if not properly inactivated.

Q3: How should I store my samples containing 12-tridecenoic acid to ensure stability?

A3: Proper storage is critical to prevent degradation. For long-term stability, samples should be stored at -20°C or ideally at -80°C. They should be kept in amber vials to protect from light and under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen. It is also advisable to minimize freeze-thaw cycles by storing samples in aliquots.

Q4: What are the best practices for sample extraction to minimize degradation?

A4: To minimize degradation during extraction:

• Work quickly and at low temperatures (e.g., on ice).

• Use cold organic solvents, such as a mixture of chloroform and methanol, to simultaneously extract lipids and quench enzymatic activity.

• Consider adding an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent to inhibit oxidation.

• For tissue samples, homogenization should be performed rapidly in a cold buffer, potentially containing protease and phosphatase inhibitors.

Q5: Is derivatization necessary for the analysis of 12-tridecenoic acid?

A5: For gas chromatography (GC) analysis, derivatization to a more volatile and less polar form, such as a fatty acid methyl ester (FAME), is essential. This improves chromatographic peak shape and reduces the risk of thermal degradation in the GC inlet. For high-performance liquid chromatography (HPLC), derivatization is not always required but can be used to enhance detection sensitivity, for example, by attaching a UV-absorbing or fluorescent tag.

Troubleshooting Guides

This section addresses common issues encountered during the sample preparation of 12-tridecenoic acid.

Issue 1: Low Recovery of 12-Tridecenoic Acid

Possible Cause	Recommended Solution
Incomplete Extraction	Optimize the solvent system. A common and effective mixture is chloroform:methanol (2:1, v/v). Ensure thorough homogenization and mixing during extraction. For complex matrices, consider a multi-step extraction.
Oxidative Degradation	Add an antioxidant like BHT (0.01-0.05%) to the extraction solvent. Purge solvents with nitrogen or argon before use and perform extractions under an inert atmosphere.
Adsorption to Surfaces	Use silanized glassware to minimize adsorption of the fatty acid to glass surfaces.
Incomplete Derivatization (for GC analysis)	Ensure complete conversion to FAMEs by optimizing the reaction time, temperature, and catalyst concentration. A common pitfall is the presence of water, which can inhibit the reaction; ensure samples and reagents are anhydrous.

Issue 2: Presence of Unexpected Peaks in the Chromatogram

Possible Cause	Recommended Solution
Degradation Products	Shorter-chain fatty acids, aldehydes, or ketones can appear as degradation products. Review the sample handling procedure to minimize exposure to heat, light, and oxygen. Analyze a fresh, underivatized sample by HPLC if possible to assess the initial integrity.
Isomers of 12-Tridecenoic Acid	High temperatures or exposure to certain catalysts during derivatization can cause isomerization of the double bond. Use milder derivatization methods and lower temperatures.
Contamination	Contaminants can be introduced from solvents, reagents, or glassware. Use high-purity solvents and reagents. Thoroughly clean all glassware. Run a blank sample (containing only the solvents and reagents) to identify any background peaks.
Derivatization Artifacts	Some derivatization reagents can produce side-products. Optimize the derivatization conditions and consider using a different reagent if artifacts are a persistent issue.

Issue 3: Poor Peak Shape in Chromatographic Analysis (Tailing or Fronting)

Possible Cause	Recommended Solution
Incomplete Derivatization (GC)	Un-derivatized fatty acids are polar and can interact strongly with the GC column, leading to peak tailing. Re-optimize the derivatization procedure to ensure complete conversion to FAMEs.
Active Sites in the GC Inlet or Column	Free fatty acids can interact with active sites in the GC system. Use a deactivated inlet liner and a high-quality, well-conditioned capillary column.
Column Overload	Injecting too concentrated a sample can lead to peak fronting. Dilute the sample and re-inject.
Inappropriate HPLC Mobile Phase	For HPLC analysis, ensure the mobile phase pH is appropriate to keep the carboxylic acid in a single ionic form (either fully protonated or deprotonated) to avoid peak splitting or tailing.

Data Presentation

The following tables summarize the impact of various conditions on the stability of monounsaturated fatty acids, which can be used as a proxy for 12-tridecenoic acid.

Table 1: Effect of Temperature on the Degradation of Polyunsaturated Fatty Acids (PUFAs) in Edible Oils after Heating

Temperature	PUFA Content in Soybean Oil (%)	PUFA Content in Peanut Oil (%)	PUFA Content in Olive Oil (%)	PUFA Content in Linseed Oil (%)
100°C	77.26	22.53	11.71	25.56
200°C	72.72	17.98	8.88	16.39

Note: This data illustrates the general trend of decreasing unsaturated fatty acid content with increasing temperature.

Table 2: Comparative Efficacy of Different Antioxidants in Edible Oils

Antioxidant Treatment	Peroxide Value (meq/kg) in Oleic Acid-Rich Oil (Initial)	Peroxide Value (meq/kg) in Oleic Acid-Rich Oil (After Storage)
Control (No Antioxidant)	2.5	25.8
Tea Polyphenols (TP)	2.5	15.3
TBHQ (tert-Butylhydroquinone)	2.5	12.1
Adinandra nitida Extract	2.5	9.7

Note: Lower peroxide values indicate better oxidative stability. This data suggests natural extracts can be highly effective antioxidants.

Experimental Protocols

Protocol 1: General Lipid Extraction from Biological Tissue

This protocol is a modified Folch method designed to minimize degradation.

• Homogenization:

  • Weigh the frozen tissue sample (~100 mg) and place it in a glass homogenizer on ice.

  • Add 2 mL of ice-cold chloroform:methanol (2:1, v/v) containing 0.01% BHT.

  • Homogenize thoroughly until no visible tissue fragments remain.

• Phase Separation:

  • Transfer the homogenate to a glass centrifuge tube.

  • Add 0.5 mL of 0.9% NaCl solution.

  • Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

  • Transfer the lipid extract to a clean amber glass vial.

• Solvent Evaporation and Storage:

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Resuspend the lipid extract in a small volume of chloroform or hexane for storage at -80°C until analysis.

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC Analysis

This protocol uses a common and effective method with boron trifluoride-methanol.

• Preparation:

  • Ensure the lipid extract from Protocol 1 is completely dry.

  • Add 1 mL of 0.5 M NaOH in methanol to the dried extract.

  • Heat at 100°C for 5 minutes to saponify the lipids.

• Methylation:

  • Cool the sample to room temperature.

  • Add 2 mL of 14% boron trifluoride (BF₃) in methanol.

  • Flush the vial with nitrogen, cap tightly, and heat at 100°C for 30 minutes.

• Extraction of FAMEs:

  • Cool the vial to room temperature.

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution.

  • Vortex vigorously for 1 minute and then centrifuge at 1,000 x g for 5 minutes.

• Sample Collection for GC-MS:

  • Carefully transfer the upper hexane layer containing the FAMEs to a clean autosampler vial for GC-MS analysis.

Visualizations

Caption: Workflow for the preparation and analysis of 12-tridecenoic acid.

Caption: Factors leading to the degradation of 12-tridecenoic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of Heating Temperature and Fatty Acid Type on the Formation of Lipid Oxidation Products During Thermal Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. researchgate.net [researchgate.net]
• 5. Effects of pH and temperature on the fatty acid composition of bacillus acidocaldarius - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor reproducibility in antimicrobial susceptibility testing.

Welcome to the technical support center for antimicrobial susceptibility testing (AST). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to poor reproducibility in their experiments.

Troubleshooting Guides

This section provides detailed guidance on identifying and resolving specific problems encountered during antimicrobial susceptibility testing.

Issue: Inconsistent Minimum Inhibitory Concentration (MIC) values in broth microdilution assays.

Possible Causes and Solutions:

• Inoculum Preparation: The density of the bacterial suspension is a critical factor. Variations in inoculum size can significantly impact MIC values.[1][2][3][4]

  • Solution: Strictly adhere to the standardized protocol for inoculum preparation. Use a spectrophotometer or a McFarland standard to ensure the bacterial suspension is adjusted to the correct turbidity (typically a 0.5 McFarland standard).[5] Prepare fresh inoculum for each experiment.

• Media Composition: The components of the culture medium can influence the activity of the antimicrobial agent and the growth of the microorganism.

  • Solution: Use the recommended and standardized medium for the specific microorganism and antimicrobial agent being tested (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB). Ensure the pH of the medium is within the recommended range. Use a single lot of media for a set of comparative experiments to minimize batch-to-batch variability.

• Incubation Conditions: Deviations in incubation time and temperature can affect bacterial growth rates and, consequently, MIC endpoints.

  • Solution: Ensure incubators are properly calibrated and maintain a consistent temperature (typically 35°C ± 2°C). Incubate all plates for the same standardized duration (e.g., 16-20 hours for most bacteria). Avoid stacking plates in a way that impedes uniform heat distribution.

• Endpoint Reading: Subjectivity in visually determining the MIC can lead to inconsistencies.

  • Solution: Use a standardized light source and reading method. Have a second trained individual confirm the results. For compounds that cause a "trailing" effect (a gradual fading of growth over a range of concentrations), the MIC should be recorded as the lowest concentration with a significant reduction in growth (e.g., ~80% inhibition) as per CLSI or EUCAST guidelines.

Issue: Variability in zone diameters in disk diffusion assays.

Possible Causes and Solutions:

• Inoculum Distribution: An uneven lawn of bacteria will result in irregular and non-reproducible zones of inhibition.

  • Solution: Ensure the entire surface of the agar plate is evenly inoculated. Use a sterile swab to streak the plate in three different directions, rotating the plate approximately 60 degrees after each streaking.

• Agar Depth: The thickness of the agar can affect the diffusion of the antimicrobial agent from the disk.

  • Solution: Pour a standardized volume of molten agar into petri dishes of a consistent diameter to achieve a uniform depth (typically 4 mm).

• Disk Placement and Storage: Improper handling of antimicrobial disks can lead to inaccurate results.

  • Solution: Use sterile forceps to place disks firmly on the agar surface, ensuring complete contact. Do not move a disk once it has been placed. Store antimicrobial disks according to the manufacturer's instructions, typically in a desiccated, refrigerated, or frozen environment to maintain potency.

• Incubation Time: Premature or delayed reading of the zones can lead to erroneous measurements.

  • Solution: Incubate plates for the standardized time (typically 16-18 hours) before measuring the zone diameters.

Frequently Asked Questions (FAQs)

Q1: What is the "inoculum effect" and how can I minimize it?

A1: The inoculum effect is the phenomenon where the MIC of an antimicrobial agent increases with a higher initial bacterial inoculum. This is particularly pronounced for some classes of antibiotics, like β-lactams, when tested against bacteria that produce inactivating enzymes. To minimize this effect, it is crucial to standardize the inoculum density precisely using a 0.5 McFarland standard and to perform quality control checks to ensure consistency.

Q2: My antimicrobial compound is not soluble in the test medium. What should I do?

A2: Poor solubility can lead to precipitation of the compound, resulting in inaccurate and artificially high MIC values. The recommended solvent for many stock solutions is dimethyl sulfoxide (DMSO). It is critical to ensure that the final concentration of the solvent in the assay does not affect bacterial growth (typically ≤1% for DMSO). If solubility issues persist, you may need to investigate alternative, validated solvents or solubilizing agents that do not possess intrinsic antimicrobial activity.

Q3: How often should I perform Quality Control (QC) testing?

A3: Routine QC testing is essential to ensure the accuracy and reproducibility of your AST results. QC should be performed each time a new batch of reagents (media, antimicrobial disks) is used. Additionally, it is recommended to test reference strains (e.g., from the American Type Culture Collection - ATCC) on a weekly basis or with each batch of clinical isolates being tested. When implementing a new test, daily QC is recommended until acceptable performance is documented for 20 consecutive days.

Q4: What are the key differences between CLSI and EUCAST guidelines?

A4: The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are two major organizations that provide standardized guidelines for AST. While both aim to standardize testing, there can be differences in their recommended methodologies, interpretive criteria (breakpoints), and quality control parameters. It is crucial to consistently follow one set of guidelines throughout a study to ensure data comparability.

Q5: I am observing "skipped wells" in my broth microdilution assay. What does this indicate?

A5: "Skipped wells" refer to a situation where a well with a higher antimicrobial concentration shows growth, while a well with a lower concentration shows no growth. This can be due to several factors, including contamination, improper pipetting leading to well-to-well transfer of the antimicrobial agent, or the presence of a resistant subpopulation. It is important to check for purity of the inoculum and review pipetting techniques. If the issue persists, the test for that particular agent should be repeated.

Data Presentation

Table 1: Impact of Inoculum Size on MIC Values for Lactic Acid Bacteria

This table summarizes the effect of varying inoculum densities on the Minimum Inhibitory Concentration (MIC) of different antibiotics against lactic acid bacteria after 48 hours of incubation.

Inoculum Density (CFU/ml)	Percentage of Strain-Antibiotic Combinations with No Change in MIC	Percentage of Strain-Antibiotic Combinations with a Twofold Increase in MIC	Percentage of Strain-Antibiotic Combinations with a Fourfold Increase in MIC
3 × 104 to 3 × 105	69%	30%	1%

Data adapted from a study on lactic acid bacteria susceptibility testing.

Table 2: Quality Control Ranges for Disk Diffusion Testing

This table provides an example of acceptable zone diameter ranges for common quality control strains as specified by the Clinical and Laboratory Standards Institute (CLSI). It is crucial to refer to the latest CLSI M100 document for the most current information.

Quality Control Organism	Antimicrobial Agent (Disk Content)	Acceptable Zone Diameter (mm)
Escherichia coli ATCC® 25922	Ampicillin (10 µg)	16 - 22
Escherichia coli ATCC® 25922	Ciprofloxacin (5 µg)	30 - 40
Staphylococcus aureus ATCC® 25923	Cefoxitin (30 µg)	23 - 29
Staphylococcus aureus ATCC® 25923	Erythromycin (15 µg)	22 - 30
Pseudomonas aeruginosa ATCC® 27853	Gentamicin (10 µg)	16 - 21
Pseudomonas aeruginosa ATCC® 27853	Piperacillin (100 µg)	25 - 33

Experimental Protocols

Broth Microdilution Method for MIC Determination

This protocol outlines the steps for performing a broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Antimicrobial Stock Solution:

  • Prepare a stock solution of the antimicrobial agent in a suitable solvent (e.g., DMSO) at a high concentration.

• Preparation of Inoculum:

  • From a fresh culture (18-24 hours old), pick several colonies and suspend them in a sterile broth or saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/ml for E. coli.

  • Dilute the adjusted suspension in the appropriate test broth to achieve the final desired inoculum concentration in the microtiter plate (typically 5 x 10⁵ CFU/ml).

• Preparation of Microtiter Plate:

  • Dispense 50 µL of the appropriate broth into all wells of a 96-well microtiter plate.

  • Add 50 µL of the antimicrobial stock solution to the first well of each row to be tested.

  • Perform serial twofold dilutions by transferring 50 µL from the first well to the second, and so on, down the row. Discard the final 50 µL from the last well.

• Inoculation:

  • Inoculate each well (except for the sterility control wells) with 50 µL of the standardized bacterial suspension. The final volume in each well will be 100 µL.

• Controls:

  • Growth Control: Wells containing broth and inoculum, but no antimicrobial agent.

  • Sterility Control: Wells containing broth only.

• Incubation:

  • Seal the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Kirby-Bauer Disk Diffusion Method

This protocol describes the standardized disk diffusion method for determining the susceptibility of bacteria to antimicrobial agents.

• Inoculum Preparation:

  • Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculation of Agar Plate:

  • Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.

  • Swab the entire surface of a Mueller-Hinton agar plate evenly in three directions.

  • Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.

• Application of Antimicrobial Disks:

  • Using sterile forceps or a disk dispenser, place the antimicrobial-impregnated disks on the surface of the inoculated agar plate.

  • Ensure the disks are placed at least 24 mm apart from center to center.

  • Gently press each disk to ensure complete contact with the agar surface.

• Incubation:

  • Invert the plates and place them in an incubator set at 35°C ± 2°C within 15 minutes of disk application.

  • Incubate for 16-18 hours.

• Interpretation of Results:

  • After incubation, measure the diameter of the zones of complete inhibition (including the diameter of the disk) to the nearest millimeter using a ruler or calipers.

  • Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the zone diameters to the clinical breakpoints published by CLSI or EUCAST.

Mandatory Visualizations

Caption: A flowchart of the broth microdilution experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. An explanation for the effect of inoculum size on MIC and the growth/no growth interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Inoculum Effect in the Era of Multidrug Resistance: Minor Differences in Inoculum Have Dramatic Effect on MIC Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcsmc.org [gcsmc.org]

Technical Support Center: Enhancing 12-Tridecenoic Acid Synthesis

Welcome to the technical support center for the synthesis of 12-tridecenoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions. Our aim is to help you enhance the yield and purity of your 12-tridecenoic acid synthesis.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 12-tridecenoic acid via common synthetic routes such as the Wittig reaction, Horner-Wadsworth-Emmons (HWE) reaction, and cross-metathesis.

Wittig Reaction / Horner-Wadsworth-Emmons (HWE) Reaction Troubleshooting

The Wittig and HWE reactions are powerful methods for forming the terminal double bond in 12-tridecenoic acid. Common starting materials include an 11-carbon phosphonium salt or phosphonate and formaldehyde, or a protected ω-oxo-undecanoic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Ineffective Ylide/Carbanion Formation: The base used may not be strong enough to deprotonate the phosphonium salt/phosphonate. The reaction may also be sensitive to moisture and air.	1. Use a stronger base such as n-butyllithium (n-BuLi) or sodium hydride (NaH). Ensure strictly anhydrous and inert (e.g., argon or nitrogen) reaction conditions.
2. Poor Quality Starting Materials: Impurities in the aldehyde/ketone or phosphonium salt/phosphonate can inhibit the reaction.	2. Purify starting materials before use. Aldehydes should be freshly distilled if possible.
3. Low Reaction Temperature: The reaction may not have reached the necessary activation energy.	3. While initial ylide formation is often done at low temperatures, the reaction with the carbonyl compound may require warming to room temperature or gentle heating.
Formation of Side Products	1. Side reactions of the ylide/carbanion: The ylide/carbanion can react with other electrophiles or undergo self-condensation.	1. Add the aldehyde/ketone slowly to the ylide/carbanion solution at a low temperature to control the reaction rate.
2. Epimerization of Stereocenters: If your starting materials contain stereocenters, the basic conditions of the reaction can cause epimerization.	2. Use a milder base if possible, such as potassium carbonate in the presence of a crown ether for HWE reactions.
Difficult Purification	1. Removal of Triphenylphosphine Oxide (from Wittig): This byproduct can be difficult to separate from the desired product due to similar polarities.	1. Triphenylphosphine oxide can sometimes be precipitated out by adding a non-polar solvent like hexane and filtering. Column chromatography is also effective.
2. Removal of Dialkyl Phosphate (from HWE): This byproduct is generally water-soluble.	2. Perform an aqueous workup. The dialkyl phosphate will partition into the aqueous layer.

Cross-Metathesis Troubleshooting

Cross-metathesis with a precursor like 10-undecenoic acid and a metathesis partner such as ethylene, in the presence of a ruthenium-based catalyst (e.g., Grubbs catalyst), is another viable route.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Catalyst Inactivity: The catalyst may be degraded due to exposure to air, moisture, or impurities in the solvent or substrate.	1. Use freshly purified and degassed solvents. Ensure all starting materials are free of impurities that can poison the catalyst (e.g., sulfur-containing compounds). Handle the catalyst under an inert atmosphere.
2. Insufficient Catalyst Loading: The amount of catalyst may be too low for the reaction to proceed to completion.	2. Increase the catalyst loading in small increments (e.g., from 1 mol% to 2.5 mol%).
3. Poor Substrate Reactivity: The terminal olefin of the starting material may be sterically hindered or electronically deactivated.	3. Consider using a more reactive second or third-generation Grubbs catalyst.
Formation of Homodimers	1. Self-Metathesis of the Starting Material: The starting olefin can react with itself, leading to the formation of a longer-chain diacid.	1. Use a large excess of the gaseous metathesis partner (ethylene) to favor the cross-metathesis pathway. Ensure efficient removal of any gaseous byproducts to drive the equilibrium towards the desired product.
Isomerization of the Double Bond	1. Catalyst-Mediated Isomerization: The ruthenium catalyst can sometimes catalyze the migration of the double bond along the carbon chain.	1. Add a mild acid, such as acetic acid, to the reaction mixture to suppress isomerization.[1]

Frequently Asked Questions (FAQs)

Q1: What is a realistic target yield for the synthesis of 12-tridecenoic acid?

A1: Yields are highly dependent on the chosen synthetic route, scale, and purification method. For laboratory-scale synthesis, yields for Wittig or HWE reactions can range from 60-85%. Cross-metathesis yields can also be high, often exceeding 80%, but can be sensitive to catalyst and reaction conditions.

Q2: How can I effectively purify the final 12-tridecenoic acid product?

A2: Purification can be achieved through several methods.

• Crystallization: Recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate or aqueous ethanol) at low temperatures can yield high-purity product.

• Column Chromatography: Silica gel chromatography is a common method for purifying fatty acids. A solvent system of hexane with a gradient of ethyl acetate and a small amount of acetic acid (to keep the carboxylic acid protonated) is typically effective.

• Distillation: For larger-scale purification, fractional distillation under reduced pressure can be employed, although this may not be suitable for heat-sensitive compounds.

Q3: What are the key differences between the Wittig and Horner-Wadsworth-Emmons reactions for this synthesis?

A3: The primary difference lies in the phosphorus-containing reagent. The Wittig reaction uses a phosphonium ylide, which typically generates triphenylphosphine oxide as a byproduct. This byproduct can sometimes be challenging to remove. The HWE reaction employs a phosphonate carbanion, which produces a water-soluble dialkyl phosphate byproduct that is easily removed during an aqueous workup. The HWE reaction is often favored for its cleaner workup and generally higher E-selectivity for the resulting alkene.

Q4: Which Grubbs catalyst is recommended for the cross-metathesis synthesis of 12-tridecenoic acid?

A4: Second-generation Grubbs catalysts (e.g., Grubbs II) and Hoveyda-Grubbs catalysts are generally good starting points due to their higher activity and stability compared to the first-generation catalysts. For sterically hindered substrates or to achieve higher turnover numbers, more advanced catalysts may be considered.

Experimental Protocols

Protocol 1: Synthesis of 12-Tridecenoic Acid via Horner-Wadsworth-Emmons Reaction

This protocol describes a general procedure for the synthesis of 12-tridecenoic acid from a commercially available ω-bromo fatty acid ester.

Step 1: Synthesis of the Phosphonate Ester

• To a solution of methyl 11-bromoundecanoate (1.0 eq) in toluene, add triethyl phosphite (1.2 eq).

• Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction by TLC or GC-MS.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure to yield the crude phosphonate ester, which can often be used in the next step without further purification.

Step 2: Horner-Wadsworth-Emmons Olefination

• Dissolve the crude phosphonate ester (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise, ensuring the temperature does not exceed 5°C.

• Stir the mixture at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Introduce formaldehyde gas (generated by cracking paraformaldehyde) or use a solution of formaldehyde in THF into the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Hydrolysis of the Ester

• Dissolve the crude methyl 12-tridecenoate in a mixture of methanol and water.

• Add potassium hydroxide (2.0 eq) and heat the mixture to reflux for 2-4 hours.

• Cool the reaction mixture and acidify with 1M HCl to a pH of ~2.

• Extract the 12-tridecenoic acid with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify by column chromatography or recrystallization.

Data Presentation

The following tables summarize hypothetical yield data based on common outcomes for these reaction types. Actual yields will vary based on specific experimental conditions.

Table 1: Hypothetical Yields for Horner-Wadsworth-Emmons Synthesis of Methyl 12-tridecenoate

Base	Solvent	Temperature (°C)	Reaction Time (h)	Hypothetical Yield (%)
NaH	THF	25	16	75
n-BuLi	THF	-78 to 25	12	80
K₂CO₃ / 18-crown-6	Acetonitrile	80	24	65

Table 2: Hypothetical Yields for Cross-Metathesis of 10-Undecenoic Acid with Ethylene

Catalyst	Catalyst Loading (mol%)	Solvent	Ethylene Pressure (psi)	Hypothetical Yield (%)
Grubbs I	5	Dichloromethane	100	60
Grubbs II	2.5	Dichloromethane	100	85
Hoveyda-Grubbs II	1	Toluene	100	90

Visualizations

Logical Workflow for Troubleshooting Low Yield in Wittig/HWE Reactions

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Fatty Acid Extraction from Tissues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common pitfalls associated with fatty acid extraction from tissues.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider before starting a fatty acid extraction?

A1: Before beginning, it is crucial to consider the following:

• Tissue Type: The composition of the tissue (e.g., high-fat adipose vs. complex brain tissue) will dictate the most effective extraction method.[1][2][3][4] The high lipid content in adipose tissue, for instance, can present unique challenges.[3]

• Lipid Class of Interest: Different methods show varying efficiencies for different lipid classes (e.g., polar vs. non-polar lipids).

• Downstream Analysis: The intended analytical method (e.g., GC-MS, LC-MS) may have specific requirements for sample purity and solvent compatibility.

• Sample Handling and Storage: To prevent enzymatic degradation and oxidation, tissues should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C.

Q2: Which solvent system is best for my tissue type?

A2: The optimal solvent system depends on the lipid composition of your tissue.

• General Purpose: A mixture of chloroform and methanol, as used in the Folch and Bligh & Dyer methods, is considered a general-purpose solvent that efficiently extracts a broad range of lipids.

• High-Fat Tissues: For tissues with high fat content, the Folch method is often preferred.

• Photosynthetic Tissues: For plant tissues, a preliminary extraction with isopropanol can help to deactivate lipolytic enzymes.

• Less Toxic Alternatives: A hexane/isopropanol mixture is a less toxic alternative, though it may be less efficient for polar lipids.

Q3: How can I prevent the degradation of fatty acids during extraction?

A3: Preventing degradation is critical for accurate analysis. Key strategies include:

• Work Quickly and on Ice: Perform all steps of the extraction process on ice to minimize enzymatic activity.

• Use Antioxidants: Add antioxidants like butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) to the extraction solvents to prevent oxidation of unsaturated fatty acids.

• Inert Atmosphere: Whenever possible, work under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

• Proper Storage: Store lipid extracts at -20°C or lower in an airtight container, protected from light.

Troubleshooting Guide

Issue: Low Fatty Acid Yield

Potential Cause	Troubleshooting Steps
Incomplete Tissue Homogenization	- Ensure the tissue is thoroughly homogenized. For tough tissues, consider cryogenic grinding. - Use a mechanical homogenizer (e.g., rotor-stator or bead beater) for optimal disruption.
Inappropriate Solvent Choice	- For a broad range of lipids, a chloroform/methanol mixture is generally effective. - If targeting a specific lipid class, ensure your solvent system is appropriate.
Insufficient Solvent Volume	- Use a solvent-to-tissue ratio of at least 20:1 (v/w) to ensure complete extraction.
Inadequate Number of Extractions	- Perform at least two to three sequential extractions of the tissue homogenate to maximize yield.

Issue: Poor Reproducibility

Potential Cause	Troubleshooting Steps
Inconsistent Homogenization	- Standardize the homogenization procedure, including time, speed, and equipment settings.
Incomplete Phase Separation	- Centrifuge samples at a sufficient speed and for an adequate duration to ensure clear separation of the aqueous and organic phases. - The addition of a salt solution (e.g., 0.9% NaCl) can improve phase separation.
Sample Evaporation	- Minimize the time samples are exposed to air. Evaporate solvents under a stream of nitrogen.

Issue: Contamination in Final Extract

Potential Cause	Troubleshooting Steps
Co-extraction of Non-lipid Components	- A "Folch wash" with a salt solution is effective at removing many non-lipid contaminants. - For cleaner extracts, consider using Solid-Phase Extraction (SPE) for purification.
Plasticizers from Labware	- Use glass tubes and vials whenever possible. If plastic must be used, ensure it is solvent-resistant.
Carryover from Previous Samples	- Thoroughly clean all glassware and equipment between samples.

Data Presentation: Solvent Extraction Efficiency

The choice of extraction solvent significantly impacts the yield of different lipid classes. The following table summarizes the relative performance of various solvent systems for total lipid and specific lipid class extraction from wheat flour, which can serve as a general guide.

Solvent System	Total Lipid Yield (g/kg)	Neutral Lipids (g/kg)	Glycolipids (g/kg)	Phospholipids (g/kg)
Bligh & Dyer (BD)	8.89 ± 0.21	5.30 ± 0.12	2.10 ± 0.09	1.49 ± 0.08
BD with HCl (BDHCl)	9.23 ± 0.24	5.43 ± 0.16	2.05 ± 0.11	1.85 ± 0.10
BD with NaCl (BDNaCl)	9.15 ± 0.22	5.38 ± 0.14	2.08 ± 0.10	1.79 ± 0.09
Methanol	8.54 ± 0.31	5.11 ± 0.20	1.95 ± 0.15	1.48 ± 0.12
Hexane/Isopropanol	6.98 ± 0.45	4.52 ± 0.33	1.35 ± 0.21	0.98 ± 0.18
Hexane	5.81 ± 0.39	3.98 ± 0.28	1.20 ± 0.19	0.78 ± 0.14
Data adapted from a comparative study on wheat flour. Absolute yields will vary with tissue type.

Experimental Protocols

Protocol 1: Modified Folch Method for Total Lipid Extraction

This method is suitable for a wide range of tissues and is particularly effective for those with high lipid content.

• Homogenization:

  • Weigh approximately 1g of frozen tissue and place it in a glass homogenizer.

  • Add 20 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Homogenize thoroughly for 2 minutes.

• Filtration:

  • Filter the homogenate through a Whatman No. 1 filter paper into a separation funnel.

  • Rinse the homogenizer with an additional 5 mL of the chloroform:methanol mixture and pass it through the filter.

• Washing:

  • Add 0.2 volumes (approximately 5 mL) of 0.9% NaCl solution to the filtrate in the separation funnel.

  • Shake vigorously for 1 minute and then allow the phases to separate.

• Collection:

  • Carefully drain the lower chloroform phase, which contains the lipids, into a clean glass tube.

  • Avoid collecting any of the upper aqueous phase or the interface.

• Drying and Storage:

  • Evaporate the chloroform under a stream of nitrogen.

  • Resuspend the lipid extract in a small volume of chloroform:methanol (2:1) and store at -20°C or below.

Protocol 2: Bligh-Dyer Method for Lipid Extraction

This is a rapid method suitable for tissues with lower lipid content and for cell suspensions.

• Homogenization:

  • For 1g of tissue, add 1 mL of distilled water, 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

  • Homogenize for 2 minutes.

• Phase Separation:

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of distilled water and vortex for another 30 seconds.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

• Collection:

  • Using a Pasteur pipette, carefully transfer the lower chloroform phase to a new glass tube.

• Drying and Storage:

  • Evaporate the solvent under a stream of nitrogen and store the lipid extract at -20°C or below.

Protocol 3: General Solid-Phase Extraction (SPE) for Fatty Acid Purification

SPE is an excellent technique for purifying fatty acids from a crude lipid extract and removing interfering substances before downstream analysis. This protocol describes a general approach using a reversed-phase (C18) cartridge.

• Cartridge Conditioning:

  • Pass 1 mL of methanol through the C18 SPE cartridge.

  • Equilibrate the cartridge by passing 1 mL of water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the lipid extract (previously dried and reconstituted in a small volume of a polar solvent) onto the cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water to remove polar, non-lipid contaminants.

  • Wash with 1 mL of 50% methanol in water to remove less hydrophobic interferences.

• Elution:

  • Elute the fatty acids with 1 mL of acetonitrile or another suitable nonpolar solvent.

• Drying and Storage:

  • Evaporate the eluate under a stream of nitrogen and reconstitute in a solvent compatible with your analytical instrument.

Visualizations

Caption: General workflow for fatty acid extraction from tissues.

Caption: Decision tree for selecting an appropriate extraction method.

References

• 1. Methodological Pitfalls of Investigating Lipid Rafts in the Brain: What Are We Still Missing? [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. inventbiotech.com [inventbiotech.com]

Strategies to improve the stability of 12-tridecenoic acid stock solutions.

This guide provides researchers, scientists, and drug development professionals with strategies to prepare and maintain the stability of 12-tridecenoic acid stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation for 12-tridecenoic acid stock solutions?

A1: As a monounsaturated fatty acid, 12-tridecenoic acid is susceptible to degradation primarily through oxidation. The double bond in the fatty acid chain is the most reactive site. Key factors that accelerate degradation include:

• Exposure to Oxygen: Atmospheric oxygen can lead to the formation of hydroperoxides, which can further break down into secondary oxidation products like aldehydes and ketones.

• Exposure to Light: UV light can initiate and accelerate oxidative processes.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.

• Presence of Metal Ions: Metal ions can act as catalysts for oxidation.

• Improper Solvent Choice: Using a solvent that is not pure or contains reactive impurities can degrade the fatty acid.

Q2: What is the recommended solvent for preparing a 12-tridecenoic acid stock solution?

A2: Ethanol is a commonly recommended solvent. 12-tridecenoic acid is soluble in ethanol at a concentration of up to 5 mg/mL.[1] It is generally insoluble in aqueous buffers like PBS, as well as DMF and DMSO.[1] For applications requiring the absence of alcohols, other organic solvents like chloroform or hexane-isopropanol mixtures can be used, but care must be taken to use high-purity, peroxide-free solvents.[2]

Q3: How should I properly store my 12-tridecenoic acid stock solution to ensure long-term stability?

A3: To maximize the stability of your stock solution, adhere to the following storage guidelines, which are best practices for unsaturated lipids:

• Temperature: Store the solution at -20°C ± 4°C.[3][4] Storing at temperatures below -30°C is generally not recommended unless the solution is in a sealed glass ampoule.

• Atmosphere: Before sealing, flush the vial headspace with an inert gas like argon or nitrogen to displace oxygen. This is a critical step in preventing oxidation.

• Container: Always use glass containers with Teflon-lined closures. Never store organic solutions of lipids in plastic vials (e.g., polystyrene, polypropylene) as plasticizers can leach into the solution, causing contamination.

• Light: Store vials in the dark, for example, by wrapping them in aluminum foil or placing them in a light-blocking storage box.

Q4: Is it necessary to add an antioxidant to my stock solution?

A4: For most applications, if the solution is properly prepared and stored under an inert atmosphere at -20°C, an antioxidant may not be necessary for routine use, especially given that 12-tridecenoic acid can be stable for years under ideal conditions. However, for highly sensitive experiments or very long-term storage where the vial may be opened multiple times, adding a synthetic antioxidant such as butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) at a low concentration (e.g., 0.005-0.01%) can provide additional protection against oxidation.

Q5: I observed a precipitate in my stock solution after storing it at -20°C. What should I do?

A5: A precipitate forming upon freezing is common for fatty acids dissolved in solvents like ethanol. This is usually due to the fatty acid coming out of solution at low temperatures and does not necessarily indicate degradation. Before use, allow the vial to warm to room temperature and then gently vortex or sonicate the solution until the precipitate redissolves completely, ensuring a homogenous solution.

Q6: What precautions should I take when handling 12-tridecenoic acid and its solutions?

A6: When handling organic solutions of 12-tridecenoic acid, always use glass or stainless steel instruments. Avoid using plastic pipette tips, as organic solvents can extract impurities from the plastic. When weighing the solid form, allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which could promote hydrolysis.

Data Presentation: Summary of Stability Strategies

The table below summarizes the key factors and recommendations for enhancing the stability of 12-tridecenoic acid stock solutions.

Factor	Standard Practice	Best Practice for Enhanced Stability	Rationale
Solvent	High-purity Ethanol	Fresh, unopened, anhydrous Ethanol (200 proof)	Minimizes water content and impurities that can cause hydrolysis or other side reactions.
Storage Temperature	-20°C	-20°C in a non-cycling freezer	Prevents degradation from temperature fluctuations and freeze-thaw cycles.
Atmosphere	Tightly sealed vial	Headspace flushed with Argon or Nitrogen before sealing	Displaces oxygen, the primary driver of lipid oxidation.
Container	Glass vial	Amber glass vial with a Teflon-lined cap	Prevents light exposure and ensures an inert storage surface.
Antioxidant	None required for short-term storage	Add BHT or BHA (e.g., 0.01%)	Scavenges free radicals to inhibit the initiation of oxidation, useful for long-term storage or frequent use.
Handling	Standard lab procedures	Use glass pipettes/syringes; aliquot into smaller, single-use vials	Avoids plastic contamination and minimizes repeated warming/cooling and air exposure of the main stock.

Experimental Protocols

Protocol: Preparation of a Stable 12-Tridecenoic Acid Stock Solution in Ethanol

This protocol details the steps for preparing a 10 mg/mL stock solution of 12-tridecenoic acid in ethanol with optimal stability.

Materials:

• 12-Tridecenoic acid (solid)

• Anhydrous Ethanol (200 proof, unopened or freshly opened bottle)

• Amber glass vials with Teflon-lined screw caps

• Glass volumetric flask

• Glass pipettes or gas-tight glass syringe

• Source of inert gas (Argon or Nitrogen) with tubing

• Analytical balance

Procedure:

• Equilibration: Remove the container of 12-tridecenoic acid from storage and allow it to warm to room temperature for at least 30 minutes before opening. This prevents water condensation on the solid material.

• Weighing: Accurately weigh the desired amount of 12-tridecenoic acid (e.g., 100 mg) and transfer it to a glass volumetric flask (e.g., 10 mL).

• Dissolution: Add a small amount of anhydrous ethanol to the flask and gently swirl to dissolve the solid. Once dissolved, add ethanol to the final volume mark (10 mL for a 10 mg/mL solution). Mix thoroughly until the solution is clear and homogenous. A brief, gentle sonication in a water bath can aid dissolution if needed.

• Aliquoting: Dispense the stock solution into smaller, single-use amber glass vials. This practice minimizes the number of times the primary stock is exposed to air and temperature changes.

• Inert Gas Overlay: For each aliquot, flush the headspace of the vial with a gentle stream of argon or nitrogen for approximately 30-60 seconds to displace all oxygen.

• Sealing and Labeling: Immediately after flushing with inert gas, tightly seal the vial with the Teflon-lined cap. Label each vial clearly with the compound name, concentration, solvent, preparation date, and your initials.

• Storage: Place the labeled vials in a dark, secondary container (e.g., a freezer box) and store them at -20°C.

Mandatory Visualization

Troubleshooting Workflow for Stock Solution Instability

The following diagram outlines a logical workflow for identifying and resolving common issues related to the stability of 12-tridecenoic acid stock solutions.

Caption: Troubleshooting flowchart for 12-tridecenoic acid solution instability.

References

• 1. caymanchem.com [caymanchem.com]
• 2. aafco.org [aafco.org]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]

Addressing matrix effects in LC-MS analysis of 12-tridecenoic acid.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS analysis of 12-tridecenoic acid.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to matrix effects in your LC-MS analysis of 12-tridecenoic acid.

Issue 1: Poor Reproducibility and Low Signal Intensity

Question: I'm observing poor reproducibility and a significantly lower signal for my 12-tridecenoic acid standards when analyzing biological samples compared to standards in a clean solvent. Could this be a matrix effect?

Answer: Yes, poor reproducibility and low signal intensity are classic indicators of ion suppression, a common matrix effect.[1][2] Co-eluting endogenous components from the sample matrix, such as phospholipids, can interfere with the ionization of 12-tridecenoic acid in the mass spectrometer's ion source, leading to a suppressed signal.[1] This effect can vary between samples, resulting in poor reproducibility.

Troubleshooting Steps:

• Assess Matrix Effects: Quantify the extent of ion suppression using the post-extraction spike method. A significant difference in the analyte signal between a neat solution and a post-extraction spiked blank matrix indicates the presence of matrix effects.[1][3]

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.

  • Liquid-Liquid Extraction (LLE): LLE can effectively partition 12-tridecenoic acid away from polar interferences.

  • Solid-Phase Extraction (SPE): SPE offers selective extraction of the analyte while removing a significant portion of the matrix.

  • Protein Precipitation (PPT): While a simpler method, PPT is often less effective at removing phospholipids, a major source of matrix effects for fatty acids.

• Improve Chromatographic Separation: Modify your LC method to separate 12-tridecenoic acid from co-eluting matrix components. This can be achieved by adjusting the gradient, mobile phase composition, or using a different column chemistry.

• Utilize an Internal Standard: Incorporating a stable isotope-labeled (SIL) internal standard, such as 12-tridecenoic acid-d4, is highly recommended. The SIL internal standard will experience similar ion suppression as the analyte, allowing for accurate quantification based on the signal ratio.

Issue 2: Inconsistent Retention Time

Question: The retention time for 12-tridecenoic acid is shifting between injections of different biological samples. What could be the cause?

Answer: Retention time shifts can be caused by the buildup of matrix components on the analytical column, which alters its chemistry. This is a common issue when analyzing complex biological matrices. It has also been observed that matrix components can loosely bond to the analyte, affecting its interaction with the stationary phase and thus altering its retention time.

Troubleshooting Steps:

• Implement a Column Wash: Introduce a robust column wash step at the end of each chromatographic run to elute strongly retained matrix components.

• Enhance Sample Cleanup: Re-evaluate your sample preparation method to more effectively remove matrix components prior to injection. A more rigorous SPE protocol or a combination of extraction techniques (e.g., PPT followed by LLE) may be necessary.

• Use a Guard Column: A guard column installed before the analytical column can help protect it from strongly retained matrix components, extending its lifetime and improving reproducibility.

• Check for System Contamination: Ensure that the observed shifts are not due to system-level issues such as pump malfunctions or leaks. Regularly perform system suitability tests to monitor performance.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of 12-tridecenoic acid?

A1: In LC-MS analysis, the "matrix" encompasses all components within a sample apart from the analyte of interest (12-tridecenoic acid). Matrix effects arise when these co-eluting components interfere with the ionization of 12-tridecenoic acid in the mass spectrometer's ion source. This interference can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of quantitative results. For fatty acids like 12-tridecenoic acid, phospholipids are a primary contributor to matrix effects in biological samples such as plasma or serum.

Q2: How can I quantitatively assess the impact of the matrix on my analysis?

A2: The post-extraction spike method is a widely used quantitative approach to evaluate matrix effects. This involves comparing the peak area of the analyte in a solution prepared in a clean solvent (Set A) with the peak area of the analyte spiked into a blank matrix extract (Set B). The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: What is the best type of internal standard to use for 12-tridecenoic acid analysis?

A3: A stable isotope-labeled (SIL) internal standard is the preferred choice for overcoming matrix effects. A suitable SIL-IS for 12-tridecenoic acid would be a deuterated or 13C-labeled version of the molecule (e.g., 12-tridecenoic acid-d4 or 13C13-12-tridecenoic acid). Since the SIL-IS has nearly identical chemical and physical properties to the analyte, it will co-elute and experience the same degree of ion suppression or enhancement. This allows for reliable quantification based on the ratio of the analyte signal to the internal standard signal.

Q4: Can changing my LC-MS instrument settings help reduce matrix effects?

A4: Yes, optimizing instrument parameters can help mitigate matrix effects, although it is often not a complete solution. Adjusting the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow rates, and temperature, can sometimes improve the ionization efficiency of the analyte relative to the interfering matrix components. Additionally, ensuring the ion source is clean is crucial, as contamination can exacerbate signal suppression. However, these adjustments are typically made in conjunction with optimized sample preparation and chromatography for the best results.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for the Reduction of Matrix Effects in the Analysis of 12-tridecenoic Acid in Human Plasma.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	RSD (%) (n=6)
Protein Precipitation (Acetonitrile)	92.5	65.8 (Suppression)	12.3
Liquid-Liquid Extraction (MTBE)	85.3	88.2 (Suppression)	6.8
Solid-Phase Extraction (Reversed-Phase)	95.1	97.4 (Minimal Effect)	3.5

Data are representative and for illustrative purposes.

Table 2: Impact of a Stable Isotope-Labeled Internal Standard on the Accuracy of 12-tridecenoic Acid Quantification.

Quantification Method	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Accuracy (%)
External Calibration	50	33.7	67.4
SIL Internal Standard	50	49.2	98.4

Data are representative and for illustrative purposes.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantitatively determine the degree of ion suppression or enhancement for 12-tridecenoic acid in a specific biological matrix.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the 12-tridecenoic acid standard into the reconstitution solvent at a known concentration.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma) using your established extraction protocol. Spike the 12-tridecenoic acid standard into the final, reconstituted extract at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the 12-tridecenoic acid standard into a blank matrix sample before the extraction process begins.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • % ME = (Peak Area of Set B / Peak Area of Set A) * 100

  • % RE = (Peak Area of Set C / Peak Area of Set B) * 100

Protocol 2: Solid-Phase Extraction (SPE) for 12-tridecenoic Acid from Plasma

Objective: To remove matrix interferences from plasma samples and isolate 12-tridecenoic acid prior to LC-MS analysis.

Procedure:

• Conditioning: Condition a polymeric reversed-phase SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Dilute 100 µL of plasma with 400 µL of 4% phosphoric acid in water. Load the entire volume onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution: Elute 12-tridecenoic acid and other lipids with 1 mL of methanol.

• Dry & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for addressing matrix effects.

Caption: Principle of stable isotope dilution for quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. zefsci.com [zefsci.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Derivatization Reactions for Unsaturated Fatty Acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the derivatization of unsaturated fatty acids for analysis by gas chromatography (GC) and liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the derivatization of unsaturated fatty acids.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield / Incomplete Reaction	Presence of water: Silylating and esterification reagents are moisture-sensitive. Water in the sample or solvent will consume the reagent.[1][2]	Ensure all glassware is thoroughly dried. Use anhydrous solvents. Consider lyophilizing aqueous samples to dryness before derivatization.[1][2] A water scavenger, like 2,2-dimethoxypropane, can be added to the reaction mixture.[2]
Suboptimal reaction conditions: Reaction time or temperature may be insufficient for the specific fatty acids or reagent used.	Optimize reaction time and temperature. For example, esterification with BF3-methanol is often performed at 60-100°C for 5-60 minutes, while silylation with BSTFA is commonly done at 60°C for 60 minutes. To determine the optimal time, analyze aliquots at different time points and plot the peak area against time; the ideal duration is where the peak area plateaus.
Insufficient reagent: An inadequate amount of derivatizing agent will result in an incomplete reaction.	A significant molar excess (e.g., 10x) of the derivatization reagent is typically recommended to drive the reaction to completion.
Degraded reagent: Improper storage can lead to the degradation of the derivatization reagent.	Use high-quality reagents and store them according to the manufacturer's instructions, often in a cool, dry place and under an inert atmosphere.
Matrix effects: Components within a complex sample matrix can interfere with the derivatization reaction.	Perform a sample cleanup or extraction step prior to derivatization to remove interfering substances.
Presence of Extraneous Peaks in Chromatogram	Reagent byproducts: Excess derivatizing reagent or its byproducts can appear in the chromatogram.	Optimize the amount of reagent used. A reagent blank should be prepared and analyzed to identify any peaks originating from the reagent itself.
Side reactions: Unsaturated fatty acids, particularly polyunsaturated fatty acids (PUFAs), can be susceptible to side reactions like isomerization or degradation under harsh conditions (e.g., high temperatures, strong acids).	Use milder reaction conditions. For example, base-catalyzed methods for FAME preparation can occur at room temperature and avoid the degradation of labile fatty acids. When using acidic catalysts like BF3, use the lowest effective concentration and temperature.
Contamination: Contamination can be introduced from solvents, glassware, or handling.	Use high-purity solvents and thoroughly clean all glassware.
Poor Chromatographic Peak Shape (e.g., Tailing)	Incomplete derivatization: Free carboxylic acid groups can interact with the GC column's stationary phase, causing peak tailing.	Ensure the derivatization reaction has gone to completion by following the solutions for "Low or No Product Yield."
Active sites in the GC system: Free silanol groups in the GC inlet or on the column can interact with polar analytes.	Use a deactivated inlet liner and a high-quality capillary column. Regular maintenance and conditioning of the column are also important.
Derivative Instability / Hydrolysis	Presence of moisture: Silyl ether derivatives are particularly susceptible to hydrolysis in the presence of water.	Ensure the sample and final extract are completely dry before analysis. Pass the final extract through anhydrous sodium sulfate to remove residual water.
Improper storage: Derivatives may not be stable for long periods, especially at room temperature.	Analyze samples as soon as possible after derivatization. If storage is necessary, store at low temperatures (e.g., -20°C or -80°C) in a tightly sealed vial.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatizing unsaturated fatty acids?

A1: Derivatization is a crucial step to increase the volatility and thermal stability of fatty acids, making them suitable for GC analysis. The process converts the polar carboxylic acid group into a less polar and more volatile ester (e.g., a fatty acid methyl ester, or FAME) or silyl ester. This improves chromatographic peak shape and enhances detection. For LC-MS, derivatization can be used to improve ionization efficiency, often by reversing the charge to allow for detection in positive ion mode, which can increase sensitivity. Derivatization of the double bonds can also be performed to determine their location within the fatty acid chain.

Q2: Which derivatization method should I choose for my unsaturated fatty acids?

A2: The choice of method depends on the specific fatty acids, the sample matrix, and the analytical technique (GC or LC-MS).

• For GC analysis, the most common methods are:

  • Esterification to form Fatty Acid Methyl Esters (FAMEs): This is a widely used and robust technique.

    • Acid-catalyzed (e.g., BF3-Methanol or HCl-Methanol): Effective for both free fatty acids and esterified fatty acids (transesterification). However, the conditions can be harsh and may cause degradation of some PUFAs.

    • Base-catalyzed (e.g., NaOH or KOH in methanol): This method is faster and occurs under milder conditions, which is better for labile fatty acids. However, it is not suitable for free fatty acids.

  • Silylation (e.g., with BSTFA or MSTFA): This method forms trimethylsilyl (TMS) esters. It is effective but highly sensitive to moisture. Silylation can also derivatize other functional groups like hydroxyls and amines.

• For LC-MS analysis:

  • Derivatization often aims to add a permanently charged group to the fatty acid, improving ionization efficiency.

  • Specific reagents can be used to react with the double bonds to allow for their positional identification by MS/MS analysis. For example, derivatization with dimethyl disulfide (DMDS) allows for the determination of double bond positions in fatty acids with up to three double bonds.

Q3: My sample contains both free fatty acids and triglycerides. Which method should I use?

A3: An acid-catalyzed esterification method, such as using boron trifluoride (BF3) in methanol, is suitable for this situation. This method will simultaneously esterify the free fatty acids and transesterify the fatty acids in the triglycerides to form FAMEs.

Q4: How can I be sure my derivatization reaction is complete?

A4: To ensure complete derivatization, you can analyze aliquots of your sample at different reaction times. Plot the peak area of the resulting derivative against the reaction time. The reaction is complete when the peak area no longer increases with additional time. If you suspect the reaction is still incomplete, you can try increasing the amount of reagent or adjusting the reaction temperature.

Q5: I am working with polyunsaturated fatty acids (PUFAs). Are there any special precautions I should take?

A5: Yes, PUFAs are susceptible to degradation and isomerization, especially under harsh reaction conditions like high heat and strong acids. It is advisable to use the mildest possible conditions. This could include using a base-catalyzed method at room temperature or optimizing acid-catalyzed methods for the shortest time and lowest temperature necessary. It is also recommended to handle samples under an inert atmosphere (e.g., nitrogen) to prevent oxidation.

Data Presentation

Table 1: Comparison of Common Derivatization Methods for GC Analysis

Method	Reagent(s)	Typical Reaction Conditions	Advantages	Limitations	Reference(s)
Acid-Catalyzed Esterification	12-14% Boron Trifluoride (BF3) in Methanol	60-100°C for 5-60 minutes	Robust for both free fatty acids and glycerolipids.	Harsh conditions may degrade PUFAs; BF3 is toxic.
Base-Catalyzed Transesterification	Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) in Methanol	Room temperature, rapid reaction	Fast, mild conditions, avoids degradation of labile fatty acids.	Does not derivatize free fatty acids.
Silylation	BSTFA or MSTFA (+ 1% TMCS as catalyst)	60°C for 60 minutes	Effective for creating volatile derivatives.	Highly moisture-sensitive; can derivatize other functional groups.
Esterification with TMS-Diazomethane	(Trimethylsilyl)diazomethane (TMSD) in a suitable solvent	Room temperature, rapid reaction	Safer alternative to diazomethane; produces clean reaction products with fewer interferences in plant lipid samples.	Slower reaction rates and potentially lower yields compared to diazomethane.

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using BF3-Methanol

This protocol is a widely used method for preparing fatty acid methyl esters (FAMEs) for GC analysis.

• Sample Preparation: Place 1-25 mg of the lipid sample into a screw-capped glass tube with a PTFE liner. If the sample is in an aqueous solution, evaporate it to dryness first.

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride in methanol (BF3-Methanol).

• Reaction: Tightly cap the tube and heat it in a water bath or heating block at 60°C for 60 minutes. Note: Optimal time and temperature may need to be determined empirically for specific sample types.

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 1 mL of hexane.

• Phase Separation: Cap the tube and vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer. Allow the layers to separate.

• Sample Collection: Carefully transfer the upper hexane layer to a new vial. To ensure no water is transferred, the hexane layer can be passed through a small amount of anhydrous sodium sulfate.

• Analysis: The sample is now ready for GC or GC-MS analysis.

Protocol 2: Silylation using BSTFA

This protocol is for the derivatization of free fatty acids to their trimethylsilyl (TMS) esters.

• Sample Preparation: Place the dried sample (e.g., from a lipid extraction) into an autosampler vial. This method is highly sensitive to moisture, so ensure the sample is completely dry.

• Reagent Addition: Add 100 µL of a silylating agent mixture, for example, a 1:1 (v/v) mixture of BSTFA (with 1% TMCS) and acetonitrile.

• Reaction: Cap the vial tightly, vortex for 10 seconds, and heat at 60°C for 60 minutes.

• Cooling: After incubation, cool the vial to room temperature.

• Analysis: The sample can be directly injected into the GC or GC-MS. If necessary, a solvent like dichloromethane can be added for dilution.

Visualizations

Caption: A general workflow for the derivatization of fatty acids for GC analysis.

Caption: A logical diagram for troubleshooting low yield in derivatization reactions.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. benchchem.com [benchchem.com]

Improving peak resolution in the chromatography of long-chain fatty acids.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the chromatographic analysis of long-chain fatty acids (LCFAs).

Troubleshooting Guides

This section addresses specific issues that may arise during the chromatographic analysis of long-chain fatty acids, providing potential causes and systematic solutions.

Issue 1: Poor Peak Resolution in High-Performance Liquid Chromatography (HPLC)

Question: I am not getting adequate separation between two or more long-chain fatty acid peaks. How can I improve the resolution?

Answer: Improving the resolution of co-eluting peaks involves optimizing several chromatographic parameters. Poor resolution is often a result of issues with retention, selectivity, or column efficiency.[1]

Potential Causes & Solutions:

• Suboptimal Mobile Phase Composition: The strength of the organic solvent in the mobile phase directly impacts the retention factor.

  • Solution: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase retention times, which can enhance the separation of closely eluting peaks.[1] An acidic modifier, such as 0.1% formic acid or acetic acid, is often added to the mobile phase to suppress the ionization of fatty acids and improve peak shape.[2]

• Insufficient Column Efficiency: The column may not have enough theoretical plates to separate the analytes.

  • Solution: Consider using a longer column or a column packed with smaller particles to increase efficiency.[1] However, be aware that this may lead to higher backpressure.[1]

• Incorrect Stationary Phase: The chosen stationary phase may not provide sufficient selectivity for the analytes.

  • Solution: A C18 column is a standard choice, but a C8 or a phenyl-hexyl column might offer different selectivity for certain fatty acids. For separating isomers based on the number and geometry of double bonds, a silver-ion HPLC column is highly effective.

The following diagram illustrates a decision-making process for troubleshooting poor peak resolution in HPLC.

Caption: A decision tree for systematically troubleshooting poor peak resolution in HPLC.

Issue 2: Poor Peak Shape (Tailing or Fronting) in HPLC

Question: Why am I seeing poor peak shape (tailing or fronting) for my fatty acid peaks in reverse-phase HPLC?

Answer: Poor peak shape in HPLC is a common issue that can often be resolved by systematically investigating several factors.

Potential Causes & Solutions:

• Secondary Interactions with Stationary Phase: Residual silanol groups on the silica-based stationary phase can interact with the carboxylic acid group of the fatty acids, causing peak tailing.

  • Solution: Use an end-capped column or add a small amount of an acidic modifier (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress the ionization of the fatty acids and minimize these interactions.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak fronting.

  • Solution: Reduce the injection volume or dilute the sample.

• Inappropriate Solvent for Sample Dissolution: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause distorted peaks.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.

• Column Contamination or Degradation: Accumulation of contaminants or degradation of the stationary phase can lead to poor peak shapes.

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.

Issue 3: Poor Resolution in Gas Chromatography (GC)

Question: The resolution between my saturated and unsaturated fatty acid methyl esters is poor. What adjustments can I make?

Answer: Separating fatty acid methyl esters (FAMEs), especially those with the same carbon number but different degrees of unsaturation, requires careful optimization of the GC method.

Potential Causes & Solutions:

• Suboptimal Temperature Program: A shallow temperature ramp is often needed to separate closely eluting FAMEs.

  • Solution: Decrease the temperature ramp rate (e.g., 1-3°C/min) to improve separation.

• Incorrect Column: The column's stationary phase is critical for this separation.

  • Solution: For separating cis/trans isomers, a highly polar stationary phase like a high-cyanopropyl phase (e.g., CP-Sil 88) is recommended. For general-purpose FAME analysis, a polar "WAX" type column is often suitable.

• Carrier Gas Flow Rate: The flow rate of the carrier gas affects column efficiency.

  • Solution: Optimize the carrier gas flow rate to achieve the best balance between analysis time and resolution.

• Column Length: A longer column provides more theoretical plates and can improve resolution.

  • Solution: If baseline resolution is not achievable with your current column, consider a longer column (e.g., 60m or 100m).

Data Presentation

Table 1: Effect of HPLC Parameters on Resolution

Parameter	Change	Effect on Resolution	Potential Trade-off
Mobile Phase	Decrease % Organic Solvent	Increase	Longer analysis time
Column	Increase Length	Increase	Longer analysis time, higher backpressure
Decrease Particle Size	Increase	Higher backpressure
Flow Rate	Decrease	Increase	Longer analysis time
Temperature	Decrease	Variable (analyte dependent)	Can increase retention times

Table 2: Effect of GC Parameters on FAME Separation

Parameter	Change	Effect on Resolution	Potential Trade-off
Oven Temperature	Decrease Ramp Rate	Increase	Longer analysis time
Column	Increase Length	Increase	Longer analysis time, higher cost
Increase Film Thickness	Increase	Longer analysis time, higher bleed
Carrier Gas	Decrease Flow Rate	Increase	Longer analysis time

Experimental Protocols

Protocol 1: HPLC Method for Free Fatty Acids

This protocol provides a starting point for the separation of underivatized long-chain fatty acids.

Instrumentation and Columns:

• HPLC system with a gradient pump, autosampler, column oven, and UV or Evaporative Light Scattering Detector (ELSD).

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

Reagents:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

Procedure:

• Prepare the mobile phases and degas them thoroughly.

• Install the C18 column and equilibrate it with the initial mobile phase composition (e.g., 70% B) for at least 30 minutes at a flow rate of 1.0 mL/min.

• Set the column oven temperature to 35°C.

• Prepare the fatty acid standards and samples in a suitable solvent, preferably the initial mobile phase.

• Inject the sample onto the column.

• Run the following gradient program:

  • 0-20 min: Linear gradient from 70% B to 100% B.

  • 20-25 min: Hold at 100% B.

  • 25.1-35 min: Return to initial conditions (70% B) and re-equilibrate.

• Monitor the eluent at 205 nm if using a UV detector.

The following diagram outlines the general workflow for this HPLC analysis.

Caption: A generalized workflow for the HPLC analysis of free fatty acids.

Protocol 2: GC Derivatization of Fatty Acids to FAMEs

This protocol describes a common method for preparing fatty acid methyl esters (FAMEs) for GC analysis using boron trifluoride-methanol.

Reagents and Materials:

• Boron trifluoride in methanol (BF3-methanol), 12-14% w/w.

• Hexane or Heptane.

• Saturated sodium chloride solution.

• Anhydrous sodium sulfate.

• Micro reaction vessels (5-10 mL).

Procedure:

• Weigh 1-25 mg of the lipid sample into a micro reaction vessel.

• Add 2 mL of BF3-methanol solution.

• Heat the vessel at 60°C for 5-10 minutes. Derivatization times may vary depending on the sample.

• Cool the reaction vessel to room temperature.

• Add 1 mL of water and 1 mL of hexane, then shake vigorously to extract the FAMEs into the hexane layer.

• Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial.

• Wash the hexane layer with 1-2 mL of saturated sodium chloride solution to remove any remaining catalyst.

• Dry the hexane layer by passing it through a small column of anhydrous sodium sulfate or by adding anhydrous sodium sulfate directly to the vial.

• The sample is now ready for GC analysis.

Frequently Asked Questions (FAQs)

1. Why is derivatization necessary for the GC analysis of long-chain fatty acids?

Free fatty acids are polar and have low volatility, making them unsuitable for direct analysis by gas chromatography, which requires analytes to be volatile and thermally stable. Derivatization converts the polar carboxylic acid group into a less polar and more volatile ester (e.g., a methyl ester). This process reduces intermolecular interactions, lowers the boiling point, and improves the chromatographic peak shape.

2. What are the most common derivatization methods for GC analysis of fatty acids?

The most common method is esterification to form fatty acid methyl esters (FAMEs). Common reagents include:

• Boron trifluoride in methanol (BF3-methanol).

• Methanolic sulfuric or hydrochloric acid.

• (Trimethylsilyl)diazomethane (TMS-DM).

3. Do I need to derivatize my fatty acid samples for HPLC analysis?

Derivatization is not always necessary for the HPLC analysis of free fatty acids. Reversed-phase HPLC can separate underivatized fatty acids, often with the addition of an acid to the mobile phase to suppress ionization and improve peak shape. However, derivatization can be employed to enhance detection sensitivity, especially when using UV or fluorescence detectors.

4. How do I choose between HPLC and GC for long-chain fatty acid analysis?

The choice depends on the specific analytical goals.

• Gas Chromatography (GC): GC, particularly with a flame ionization detector (GC-FID), is the traditional and most common method for quantifying the overall fatty acid profile of a sample. It offers excellent resolution and sensitivity for a wide range of fatty acids after they have been converted to FAMEs.

• High-Performance Liquid Chromatography (HPLC): HPLC is advantageous when analyzing fatty acids that are thermally sensitive or when derivatization is not desirable. It is also a non-destructive technique, which can be useful if further analysis of the separated components is required.

5. What is a typical starting point for developing an HPLC method for long-chain fatty acids?

A good starting point for a reverse-phase HPLC method for LCFAs would be:

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: A linear gradient starting with a higher percentage of Solvent A and increasing the percentage of Solvent B over time.

• Detector: UV detector at a low wavelength (e.g., 205 nm) or an Evaporative Light Scattering Detector (ELSD).

References

• 1. chromtech.com [chromtech.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Best Practices for Handling and Storing Unsaturated Fatty acids to Prevent Oxidation

For researchers, scientists, and drug development professionals, maintaining the integrity of unsaturated fatty acids is paramount. These molecules are highly susceptible to oxidation, a degradative process that can compromise experimental results and the efficacy of therapeutic agents. This guide provides practical solutions, troubleshooting advice, and detailed protocols to minimize oxidation during handling and storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that accelerate the oxidation of unsaturated fatty acids?

A1: The oxidation of unsaturated fatty acids is primarily accelerated by exposure to:

• Oxygen: The presence of atmospheric oxygen is the main driver of oxidation.

• Heat: Elevated temperatures increase the rate of oxidative reactions.[1][2]

• Light: Exposure to light, particularly UV light, can initiate and promote oxidation.[2]

• Metals: Transition metals, such as iron and copper, can act as catalysts for oxidation.[2]

Q2: What are the initial signs that my unsaturated fatty acid sample is oxidizing?

A2: The initial signs of oxidation can be subtle. Be aware of:

• A faint, "off" odor, often described as rancid or fishy.

• A slight yellowing of the sample.

• An increase in the peroxide value (PV), which is a measure of primary oxidation products.

Q3: I store my unsaturated fatty acids in the freezer. Is that enough to prevent oxidation?

A3: While freezing is crucial, it may not be sufficient on its own. Storing samples at -20°C or ideally -80°C significantly slows down oxidation but does not stop it completely.[3] For long-term storage, it is essential to also minimize exposure to oxygen by storing under an inert gas and in appropriate containers.

Q4: What is the best way to handle pure unsaturated fatty acids to minimize oxidation during experiments?

A4: To minimize oxidation during handling:

• Work quickly and keep the sample cold.

• Use glass or high-quality, inert plastic containers. Avoid reactive materials.

• If possible, work under an inert atmosphere (e.g., in a glove box with nitrogen or argon).

• Use fresh solvents and reagents, as impurities can promote oxidation.

• Consider adding an antioxidant to your sample if it is compatible with your downstream applications.

Troubleshooting Guide: Common Issues in Handling and Storing Unsaturated Fatty Acids

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results with the same batch of fatty acid.	The fatty acid may have oxidized to varying degrees between aliquots.	- Aliquot the fatty acid into smaller, single-use vials upon receipt. - Purge the headspace of each vial with an inert gas (nitrogen or argon) before sealing. - Store all aliquots at -80°C.
High background signal in oxidation-sensitive assays.	The fatty acid may have already been partially oxidized upon receipt or during initial handling.	- Test a new batch of fatty acid. - If possible, purchase fatty acids from suppliers who provide data on the initial peroxide value. - Handle the fatty acid under an inert atmosphere from the moment the primary container is opened.
Precipitate formation in the fatty acid sample upon thawing.	This could be due to the fatty acid itself or the presence of oxidized polymers.	- Warm the sample gently and vortex to see if the precipitate redissolves. - If the precipitate persists, it may be due to oxidation. Consider purifying the fatty acid if possible, or using a fresh sample.
"Off" odors or color changes in stored fatty acids.	This is a strong indicator of significant oxidation and the formation of secondary oxidation products.	- Discard the sample, as it is likely compromised. - Review your storage and handling procedures to identify potential sources of oxidation.

Data Presentation: Storage Stability and Antioxidant Efficacy

Table 1: Recommended Storage Temperatures for Unsaturated Fatty Acids

Storage Duration	Recommended Temperature	Rationale
Short-term (days to weeks)	-20°C	Slows down oxidation for immediate use.
Long-term (months to years)	-80°C	Significantly reduces the rate of oxidation for archival purposes.

Table 2: Common Antioxidants for Stabilizing Unsaturated Fatty Acids

Antioxidant	Typical Concentration	Mechanism of Action	Considerations
Butylated Hydroxytoluene (BHT)	0.01%	Free radical scavenger.	Synthetic antioxidant. May interfere with some biological assays.
Tertiary Butylhydroquinone (TBHQ)	0.1%	Free radical scavenger.	Synthetic antioxidant. Often used in combination with other antioxidants.
α-Tocopherol (Vitamin E)	50-100 ppm	Chain-breaking antioxidant.	Natural antioxidant. Can have pro-oxidant effects at high concentrations.
Ascorbic Acid (Vitamin C)	0.05%	Reducing agent.	Water-soluble. Often used in combination with lipid-soluble antioxidants.
β-Carotene	0.05 g/kg	Quenches singlet oxygen.	Natural antioxidant. Can impart color to the sample.

Experimental Protocols

Measurement of Primary Oxidation: Peroxide Value (PV) Assay

This protocol is adapted from standard iodometric titration methods.

Principle: Peroxides in the lipid sample oxidize iodide ions (I⁻) to iodine (I₂). The amount of liberated iodine is then determined by titration with a standardized sodium thiosulfate (Na₂S₂O₃) solution.

Materials:

• Glacial acetic acid

• Chloroform or isooctane

• Saturated potassium iodide (KI) solution (freshly prepared)

• 0.01 N or 0.1 N standardized sodium thiosulfate solution

• 1% Starch solution (indicator)

• Sample of unsaturated fatty acid

Procedure:

• Accurately weigh approximately 5 g of the fatty acid sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of a 3:2 (v/v) mixture of glacial acetic acid and chloroform (or isooctane) to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Stopper the flask, swirl, and let it stand in the dark for exactly 1 minute.

• Add 30 mL of deionized water.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution, with constant and vigorous shaking, until the yellow color of the iodine has almost disappeared.

• Add 1-2 mL of 1% starch solution, which will result in a blue color.

• Continue the titration until the blue color completely disappears. Record the volume of titrant used.

• Perform a blank titration using the same procedure but without the fatty acid sample.

Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

• S = volume of titrant for the sample (mL)

• B = volume of titrant for the blank (mL)

• N = normality of the sodium thiosulfate solution

• W = weight of the sample (g)

Measurement of Secondary Oxidation: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This protocol is a generalized method for the spectrophotometric determination of malondialdehyde (MDA) and other thiobarbituric acid reactive substances.

Principle: Malondialdehyde (MDA), a secondary product of lipid oxidation, reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex that can be measured spectrophotometrically at 532 nm.

Materials:

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Hydrochloric acid (HCl)

• Malondialdehyde (MDA) or 1,1,3,3-tetramethoxypropane (TMP) for standard curve

• Sample of unsaturated fatty acid

Procedure:

• Sample Preparation: Prepare a solution or homogenate of your fatty acid sample in a suitable buffer.

• Reaction Mixture: In a test tube, mix a specific volume of your sample with a solution of TCA and TBA in an acidic buffer. A common reagent is a solution of 15% TCA and 0.375% TBA in 0.25 N HCl.

• Incubation: Heat the mixture in a boiling water bath for 15-30 minutes.

• Cooling: Cool the tubes in an ice bath to stop the reaction.

• Centrifugation: Centrifuge the samples to pellet any precipitate.

• Measurement: Transfer the supernatant to a cuvette or a 96-well plate and measure the absorbance at 532 nm.

• Standard Curve: Prepare a standard curve using known concentrations of MDA or TMP.

• Calculation: Determine the concentration of TBARS in your sample by comparing its absorbance to the standard curve. Express the results as nmol MDA equivalents per mg of lipid.

Visualizations

Caption: Workflow for handling unsaturated fatty acids and assessing oxidation.

Caption: Troubleshooting logic for inconsistent experimental results.

This technical support guide is intended to provide a foundational understanding of best practices for handling and storing unsaturated fatty acids. For specific applications, further optimization of these procedures may be necessary. Always consult relevant safety data sheets and institutional guidelines when working with chemicals.

References

• 1. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gfi.org [gfi.org]
• 3. Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Refining protocols for the purification of synthetic 12-tridecenoic acid.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining protocols for the purification of synthetic 12-tridecenoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the initial purity assessment methods for crude synthetic 12-tridecenoic acid?

A1: Initial purity can be assessed using Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS). TLC provides a rapid, qualitative measure of the number of components in the crude product. GC-MS offers a more detailed analysis, identifying and quantifying 12-tridecenoic acid and any byproducts or unreacted starting materials.

Q2: What are the most common impurities encountered during the synthesis of 12-tridecenoic acid?

A2: Common impurities may include unreacted starting materials, catalysts, solvents, and potentially isomeric byproducts or saturated fatty acids. The exact impurities will depend on the synthetic route employed.

Q3: Which purification techniques are most effective for 12-tridecenoic acid?

A3: The choice of purification method depends on the nature of the impurities. Common techniques include:

• Liquid-Liquid Extraction: To remove water-soluble impurities.

• Column Chromatography: Effective for separating the target compound from structurally similar impurities.

• Crystallization: Useful for obtaining high-purity final product, particularly for removing minor impurities.[1]

• Distillation: Can be used to separate fatty acids based on differences in boiling points, which is influenced by chain length.[1]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of synthetic 12-tridecenoic acid.

Problem 1: Low Purity After Initial Extraction

Possible Causes & Solutions

Possible Cause	Recommended Solution
Incomplete removal of acidic or basic catalysts.	Perform additional aqueous washes with a dilute base (e.g., NaHCO₃) followed by a dilute acid (e.g., HCl), and finally with brine.
Presence of highly non-polar impurities.	A hexane/pentane wash of the crude product can help remove non-polar contaminants.
Emulsion formation during extraction.	Add a small amount of brine to the separatory funnel to break the emulsion. Use gentle inversions instead of vigorous shaking.[2]

Problem 2: Poor Separation During Column Chromatography

Possible Causes & Solutions

Possible Cause	Recommended Solution
Inappropriate solvent system.	Optimize the mobile phase. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective.[2]
Co-elution of impurities.	If impurities have similar polarity, consider derivatization to fatty acid methyl esters (FAMEs) which can alter chromatographic behavior.[3]
Column overloading.	Reduce the amount of crude product loaded onto the column.

Problem 3: Difficulty with Crystallization

Possible Causes & Solutions

Possible Cause	Recommended Solution
Inappropriate solvent choice.	Test a range of solvents or solvent mixtures. For fatty acids, polar organic solvents like methanol or ethanol, or mixtures with less polar solvents, can be effective.
Solution is not sufficiently saturated.	Concentrate the solution by carefully evaporating some of the solvent.
Presence of impurities inhibiting crystal formation.	Perform an additional purification step, such as column chromatography, before attempting crystallization.
Oil formation instead of crystals.	Cool the solution more slowly. Try adding a seed crystal to induce crystallization.

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction

• Dissolve the crude synthetic 12-tridecenoic acid in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Transfer the solution to a separatory funnel.

• Wash the organic layer sequentially with:

  • 1 M HCl (to remove basic impurities)

  • Saturated NaHCO₃ solution (to remove acidic impurities)

  • Brine (to remove residual water and aid in phase separation)

• After each wash, gently invert the funnel to mix the layers and allow them to fully separate. Drain the aqueous layer.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent.

• Concentrate the organic solvent under reduced pressure to yield the extracted product.

Protocol 2: Silica Gel Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the slurry.

• Dissolve the crude 12-tridecenoic acid in a minimal amount of the initial mobile phase.

• Load the sample onto the top of the silica gel bed.

• Elute the column with a gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the percentage of ethyl acetate.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent.

Visualizations

Caption: A typical experimental workflow for the purification of synthetic 12-tridecenoic acid.

Caption: A troubleshooting decision tree for common purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Challenges with fats and fatty acid methods - PubMed [pubmed.ncbi.nlm.nih.gov]

How to address inconsistent results in 12-tridecenoic acid bioassays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address inconsistent results in bioassays involving 12-tridecenoic acid. The information is tailored for researchers, scientists, and drug development professionals to help ensure the reliability and reproducibility of their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 12-tridecenoic acid and what are its known biological activities?

12-Tridecenoic acid is a monounsaturated omega-1 fatty acid.[1][2] Its documented biological activities include antimicrobial effects against Staphylococcus aureus and potential roles in regulating gastric secretion.[3] Like other unsaturated fatty acids, it can be incorporated into cellular lipids and influence membrane properties and cell signaling pathways.

Q2: Why am I seeing high variability between replicate wells in my cell-based assay?

High variability in replicate wells when using 12-tridecenoic acid can often be traced back to issues with its solubility and delivery to the cells. Due to its hydrophobic nature, inconsistent dispersion in aqueous culture media can lead to differing effective concentrations across a plate. To mitigate this, it is crucial to use a carrier molecule, such as bovine serum albumin (BSA), to form a stable complex.[4]

Q3: My results with 12-tridecenoic acid are not consistent from one experiment to the next. What could be the cause?

Inconsistency between experiments can arise from several factors:

• Preparation of 12-tridecenoic acid stock solutions: Variations in the preparation of the fatty acid-BSA complex can significantly impact its bioavailability.[5]

• Oxidation of the fatty acid: As an unsaturated fatty acid, 12-tridecenoic acid is susceptible to oxidation, which can alter its biological activity. The extent of oxidation can vary depending on storage and handling.

• Cell passage number and health: Using cells at different passage numbers or in suboptimal health can lead to variable responses.

• Serum variability: Different lots of serum can have varying endogenous fatty acid and protein compositions, affecting how cells respond to exogenous 12-tridecenoic acid.

Q4: I am observing unexpected cytotoxicity in my experiments. Is this normal?

Unsaturated fatty acids can induce cytotoxicity, particularly at higher concentrations. This effect is often linked to lipid peroxidation and the generation of reactive oxygen species (ROS). The concentration at which cytotoxicity is observed can be influenced by the cell type and the concentration of serum in the culture medium. Higher serum concentrations can be protective.

Troubleshooting Guides

Issue 1: Poor Solubility and Inconsistent Delivery

Symptoms:

• Visible precipitate or cloudiness in the culture medium after adding 12-tridecenoic acid.

• High variability between replicate wells.

• Low or no observable biological effect.

Troubleshooting Steps:

• Prepare a BSA-Complexed Stock Solution: Fatty acids should be complexed with fatty acid-free BSA to ensure solubility and consistent delivery to cells. A general protocol is provided below.

• Optimize the Fatty Acid to BSA Molar Ratio: The molar ratio of fatty acid to BSA is critical. Ratios between 3:1 and 6:1 are commonly used. Higher ratios can lead to increased levels of unbound fatty acids, which may be more cytotoxic.

• Ensure Proper Dissolution: When preparing the stock solution, ensure the fatty acid is fully dissolved in a solvent like ethanol before complexing with the BSA solution. The final solvent concentration in the culture medium should be kept low (typically <0.5%) to avoid solvent-induced toxicity.

• Control Temperature during Complexation: Gently warm the BSA solution (e.g., to 37°C) before adding the fatty acid solution to facilitate complex formation.

Workflow for Preparing Fatty Acid-BSA Complexes

Caption: Workflow for preparing 12-tridecenoic acid-BSA complexes.

Issue 2: Inconsistent Biological Activity Due to Oxidation

Symptoms:

• Decreased or variable potency of 12-tridecenoic acid over time.

• Increased and variable cytotoxicity not correlated with the intended biological activity.

Troubleshooting Steps:

• Proper Storage: Store powdered 12-tridecenoic acid at -20°C or lower, protected from light and oxygen. Once in solution, especially as a BSA complex, store in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

• Use Freshly Prepared Solutions: For sensitive assays, prepare fresh dilutions of the fatty acid-BSA complex from a frozen stock for each experiment.

• Minimize Exposure to Air and Light: When preparing solutions, work quickly and consider flushing the vial with an inert gas (e.g., nitrogen or argon) before sealing and storing.

• Consider Antioxidants: In some cases, the inclusion of a low concentration of an antioxidant like Vitamin E in the stock solution may help to reduce oxidation, but be aware that this could also interfere with some biological assays.

Logical Flow for Troubleshooting Oxidation

References

• 1. scbt.com [scbt.com]
• 2. 12-Tridecenoic acid | C13H24O2 | CID 5282737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cytotoxicity of unsaturated fatty acids in fresh human tumor explants: concentration thresholds and implications for clinical efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antimicrobial Activities of 12-Tridecenoic Acid and Tridecanoic Acid

For Immediate Publication

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antimicrobial properties of two C13 fatty acids: the unsaturated 12-tridecenoic acid and the saturated tridecanoic acid. While direct comparative studies are limited, this document synthesizes available experimental data to offer insights into their respective antimicrobial efficacy and mechanisms of action.

Quantitative Antimicrobial Activity

The antimicrobial activities of 12-tridecenoic acid and a derivative of tridecanoic acid have been evaluated against various bacterial strains. The following tables summarize the available quantitative data from independent studies. It is important to note that the data for tridecanoic acid pertains to its methyl ester derivative (TAME), and direct comparison with 12-tridecenoic acid should be approached with caution due to differing experimental setups.

Table 1: Antimicrobial Activity of 12-Tridecenoic Acid

Microorganism	Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	Not Specified	1.17 mM

Table 2: Antimicrobial Activity of Tridecanoic Acid Methyl Ester (TAME) [1]

Microorganism	Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Bactericidal Concentration (MBC) (µg/mL)
Enterococcus faecalis	MCC 2041	375	750
Salmonella enterica serovar Typhimurium	MTCC 98	375	750
Escherichia coli	MTCC 571	Not specified	Not specified
Streptococcus mutans	MTCC 497	Not specified	Not specified
Staphylococcus aureus	MTCC 96	Not specified	Not specified
Bacillus cereus	MTCC 1272	750	1375

Another study on n-tridecanoic acid demonstrated its ability to inhibit the formation of persister cells and biofilms in Escherichia coli without exhibiting direct antimicrobial activity against enterohemorrhagic E. coli (EHEC) cells[2][3].

Mechanisms of Antimicrobial Action

The antimicrobial mechanisms of fatty acids are multifaceted and often target the bacterial cell envelope and intracellular processes.

Tridecanoic Acid

The primary mechanism of action for tridecanoic acid and its derivatives involves the disruption of the bacterial cell membrane. This leads to increased membrane permeability, leakage of intracellular components, and ultimately cell death[1][4]. Additionally, in silico studies suggest that tridecanoic acid methyl ester (TAME) may act as an inhibitor of bacterial DNA gyrase, an essential enzyme for DNA replication. This dual-pronged attack on both the cell membrane and a critical intracellular enzyme contributes to its bactericidal effects.

Proposed mechanism of action for Tridecanoic Acid.

12-Tridecenoic Acid

As an unsaturated fatty acid, 12-tridecenoic acid is also presumed to target the bacterial cell membrane. The presence of a double bond can alter the way the fatty acid integrates into the phospholipid bilayer, leading to a loss of membrane integrity and function. While specific studies on the detailed mechanism of 12-tridecenoic acid are scarce, the general mechanism for unsaturated fatty acids involves disruption of the electron transport chain and oxidative phosphorylation, in addition to increasing membrane permeability.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of the antimicrobial activity of fatty acids.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) via Broth Microdilution

This method is a standard procedure for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism (MIC) and the lowest concentration that results in microbial death (MBC).

1. Preparation of Materials:

• Test Compounds: Stock solutions of 12-tridecenoic acid and tridecanoic acid are prepared in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) and serially diluted in Mueller-Hinton Broth (MHB) or another appropriate growth medium to achieve a range of concentrations.
• Bacterial Inoculum: Bacterial strains are cultured overnight on agar plates. Colonies are then suspended in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
• Controls: A positive control (broth with inoculum, no test compound) and a negative control (broth only) are included.

2. Assay Procedure:

• A 96-well microtiter plate is used. Each well receives a specific concentration of the test compound.
• The standardized bacterial inoculum is added to each well.
• The plate is incubated at 37°C for 16-20 hours.

3. Data Interpretation:

• MIC: The MIC is determined as the lowest concentration of the test compound at which there is no visible growth (turbidity) in the well.
• MBC: To determine the MBC, an aliquot from each well showing no visible growth is sub-cultured onto an agar plate. The plates are incubated at 37°C for 24 hours. The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the initial inoculum count.

// Nodes start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; prep_compounds [label="Prepare Serial Dilutions\nof Fatty Acids", fillcolor="#F1F3F4", fontcolor="#202124"]; prep_inoculum [label="Prepare Standardized\nBacterial Inoculum\n(0.5 McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate_plate [label="Inoculate 96-Well Plate\nwith Fatty Acids and Bacteria", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate [label="Incubate at 37°C\nfor 16-20 hours", fillcolor="#FBBC05", fontcolor="#202124"]; read_mic [label="Read MIC\n(Lowest concentration\nwith no visible growth)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; subculture [label="Subculture from Clear Wells\nonto Agar Plates", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate_agar [label="Incubate Agar Plates\nat 37°C for 24 hours", fillcolor="#FBBC05", fontcolor="#202124"]; read_mbc [label="Read MBC\n(Lowest concentration with\n≥99.9% killing)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> prep_compounds; start -> prep_inoculum; prep_compounds -> inoculate_plate; prep_inoculum -> inoculate_plate; inoculate_plate -> incubate; incubate -> read_mic; read_mic -> subculture; subculture -> incubate_agar; incubate_agar -> read_mbc; read_mbc -> end; }

Workflow for MIC and MBC determination.

Conclusion

The available data suggests that both 12-tridecenoic acid and tridecanoic acid (as its methyl ester) possess antimicrobial properties. Tridecanoic acid methyl ester has demonstrated broad-spectrum activity against several Gram-positive and Gram-negative bacteria. While quantitative data for 12-tridecenoic acid is limited to its activity against S. aureus, as an unsaturated fatty acid, it is expected to exhibit potent antimicrobial effects, particularly against Gram-positive bacteria. The primary mechanism for both appears to be the disruption of the bacterial cell membrane, with potential for additional intracellular targets such as DNA gyrase in the case of tridecanoic acid derivatives. Further research involving direct comparative studies under standardized conditions is necessary to definitively elucidate the relative potency and full antimicrobial spectrum of these two fatty acids.

References

• 1. Anti-enteric efficacy and mode of action of tridecanoic acid methyl ester isolated from Monochoria hastata (L.) Solms leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Undecanoic Acid, Lauric Acid, and N-Tridecanoic Acid Inhibit Escherichia coli Persistence and Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Unveiling the Arsenal: A Comparative Guide to Validating the Mechanism of Action of Novel Antimicrobial Fatty Acids

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of novel antimicrobial fatty acids against established alternatives, supported by experimental data. Detailed methodologies for key validation experiments are presented, alongside visual representations of critical pathways and workflows to facilitate a deeper understanding of their mechanisms of action.

The rise of antibiotic resistance necessitates the exploration of alternative antimicrobial agents. Fatty acids, naturally occurring compounds with known antimicrobial properties, are emerging as promising candidates. Validating their precise mechanism of action is a critical step in their development as next-generation therapeutics. This guide delves into the common mechanisms by which fatty acids exert their antimicrobial effects and provides a framework for their experimental validation.

Performance Comparison: Novel Fatty Acids vs. Conventional Antibiotics

The antimicrobial efficacy of novel fatty acids is typically quantified by their Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents visible growth of a microorganism. The following tables summarize the MIC values of representative fatty acids against common Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria, in comparison to conventional antibiotics.

Compound	Target Organism	MIC (µg/mL)	Citation
Saturated Fatty Acids
Lauric Acid (C12:0)	Staphylococcus aureus	156	[1]
Lauric Acid (C12:0)	Staphylococcus aureus	>400	[2]
Unsaturated Fatty Acids
Myristoleic Acid (C14:1)	Staphylococcus aureus	100	[2]
Linoleic Acid (C18:2)	Staphylococcus aureus	200	[2]
DHA (C22:6n-3)	Staphylococcus aureus	200	[3]
EPA (C20:5n-3)	Staphylococcus aureus	200
Conventional Antibiotics
Penicillin	Staphylococcus aureus	Varies (resistance is common)
Ciprofloxacin	Staphylococcus aureus	0.5 - 1
Vancomycin	Staphylococcus aureus	4
Tobramycin	Staphylococcus aureus	10 (used in synergy studies)

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) against Staphylococcus aureus.

Compound	Target Organism	MIC (µg/mL)	Citation
Saturated Fatty Acids
Lauric Acid (C12:0)	Escherichia coli	>1000
Conventional Antibiotics
Ciprofloxacin	Escherichia coli	≤0.06 - >8 (resistance varies)
Ampicillin	Escherichia coli	Varies (resistance is common)

Table 2: Comparative Minimum Inhibitory Concentrations (MICs) against Escherichia coli.

Key Mechanisms of Action of Antimicrobial Fatty Acids

Novel fatty acids employ a multi-pronged attack to inhibit bacterial growth. The primary mechanisms include:

• Cell Membrane Disruption: Fatty acids can insert themselves into the bacterial cell membrane, altering its fluidity and integrity. This can lead to increased permeability, leakage of essential intracellular components, and ultimately, cell death.

• Inhibition of Fatty Acid Synthesis (FAS-II): Some fatty acids can inhibit key enzymes in the bacterial fatty acid synthesis pathway (FAS-II), which is essential for building and maintaining the cell membrane. This pathway is distinct from the mammalian fatty acid synthesis pathway (FAS-I), making it an attractive target for selective antimicrobial therapy.

• Interference with Metabolic Pathways: Fatty acids can disrupt critical metabolic processes within the bacterial cell, such as the electron transport chain, leading to a shutdown of energy production.

• Induction of Reactive Oxygen Species (ROS): The presence of certain fatty acids can lead to an increase in the production of reactive oxygen species (ROS) within the bacteria. ROS are highly reactive molecules that can cause damage to DNA, proteins, and lipids, contributing to cell death.

Experimental Protocols for Mechanism of Action Validation

To validate the aforementioned mechanisms, a series of key experiments are typically performed.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Novel fatty acid stock solution

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Protocol:

• Prepare a serial two-fold dilution of the novel fatty acid in MHB in the wells of a 96-well plate.

• Inoculate each well with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL).

• Include a positive control (bacteria in MHB without fatty acid) and a negative control (MHB only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity or by measuring the optical density at 600 nm (OD600) with a plate reader. The MIC is the lowest concentration where there is no significant increase in OD600 compared to the negative control.

Cell Membrane Permeability Assay

This assay assesses the ability of the fatty acid to disrupt the bacterial cell membrane, leading to leakage of intracellular contents.

Materials:

• Bacterial culture

• Phosphate-buffered saline (PBS)

• Novel fatty acid

• Fluorescent dyes: Propidium Iodide (PI) and N-Phenyl-1-naphthylamine (NPN)

• Fluorometer or fluorescence microscope

Protocol:

• Wash and resuspend the bacterial cells in PBS to a specific optical density.

• Add the novel fatty acid at its MIC or a multiple of its MIC to the bacterial suspension.

• For Inner Membrane Permeabilization (PI):

  • Add PI to the bacterial suspension. PI is a fluorescent dye that cannot cross the intact inner membrane of live cells.

  • Incubate for a defined period (e.g., 15-30 minutes).

  • Measure the fluorescence intensity at an excitation wavelength of ~535 nm and an emission wavelength of ~617 nm. An increase in fluorescence indicates inner membrane damage.

• For Outer Membrane Permeabilization (NPN):

  • Add NPN to the bacterial suspension. NPN fluoresces weakly in aqueous environments but strongly in the hydrophobic interior of the outer membrane.

  • Measure the fluorescence intensity at an excitation wavelength of ~350 nm and an emission wavelength of ~420 nm. An increase in fluorescence indicates that NPN has entered the damaged outer membrane.

ATP Leakage Assay

This assay quantifies the release of intracellular ATP, a key indicator of cell membrane damage and loss of viability.

Materials:

• Bacterial culture

• Novel fatty acid

• ATP assay kit (containing luciferase and luciferin)

• Luminometer

Protocol:

• Treat the bacterial suspension with the novel fatty acid at various concentrations and for different time intervals.

• Centrifuge the samples to pellet the bacteria.

• Collect the supernatant, which contains the extracellular ATP.

• Add the ATP assay reagent (luciferase/luciferin) to the supernatant.

• Immediately measure the luminescence using a luminometer. The amount of light produced is directly proportional to the concentration of ATP that has leaked from the cells.

Reactive Oxygen Species (ROS) Production Assay

This assay measures the generation of ROS within bacterial cells upon exposure to the fatty acid.

Materials:

• Bacterial culture

• Novel fatty acid

• Fluorescent ROS indicator dye (e.g., 2',7'-dichlorodihydrofluorescein diacetate - DCFH-DA)

• Fluorometer or flow cytometer

Protocol:

• Load the bacterial cells with the ROS indicator dye (e.g., DCFH-DA). DCFH-DA is non-fluorescent until it is oxidized by ROS within the cell to the highly fluorescent dichlorofluorescein (DCF).

• Treat the loaded cells with the novel fatty acid.

• Measure the increase in fluorescence over time at an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm. An increase in fluorescence indicates an increase in intracellular ROS production.

Visualizing Mechanisms and Workflows

To provide a clearer understanding of the complex biological processes involved, the following diagrams, generated using the Graphviz DOT language, illustrate key signaling pathways and experimental workflows.

References

• 1. Antibacterial Activity and Mechanism of Lauric Acid Against Staphylococcus aureus and Its Application in Infectious Cooked Chicken - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Fatty Acids as Aminoglycoside Antibiotic Adjuvants Against Staphylococcus aureus [frontiersin.org]
• 3. Frontiers | Herring Oil and Omega Fatty Acids Inhibit Staphylococcus aureus Biofilm Formation and Virulence [frontiersin.org]

A Comparative Guide to HPLC and GC-MS Methods for Fatty Acid Analysis

In the fields of metabolic research, drug development, and clinical diagnostics, the precise quantification of fatty acids is paramount. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two of the most prominent analytical techniques employed for this purpose. This guide offers an objective comparison of these methods, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in selecting the most suitable technique for their specific analytical needs.

Methodology Comparison

Both HPLC and GC-MS are powerful tools for fatty acid analysis, yet they differ fundamentally in their separation principles and sample preparation requirements.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established and robust technique for analyzing volatile and thermally stable compounds.[1] Since fatty acids are typically non-volatile, a derivatization step is mandatory to convert them into volatile esters, most commonly fatty acid methyl esters (FAMEs).[1][2] This method provides excellent chromatographic separation and high sensitivity.[1] Electron ionization (EI) is a common ionization technique in GC-MS, which can lead to extensive fragmentation, providing valuable structural information but sometimes resulting in a weak or absent molecular ion.

High-Performance Liquid Chromatography (HPLC) , on the other hand, separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. A key advantage of HPLC is its ability to analyze many fatty acids without the need for derivatization, particularly when coupled with mass spectrometry. This simplifies the sample preparation workflow. For UV detection, derivatization with a chromophore, such as a phenacyl group, is necessary to enhance detection. HPLC is particularly well-suited for the analysis of a broad range of fatty acids, including polyunsaturated and more polar species, as it operates at ambient temperatures, minimizing the risk of degradation of heat-sensitive compounds.

Quantitative Performance

The choice between HPLC and GC-MS often depends on specific analytical requirements such as sensitivity, linearity, and the range of fatty acids to be quantified. The following table summarizes key performance parameters for both methods based on published data.

Performance Parameter	Gas Chromatography (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Key Considerations
Precision (RSD%)	≤ 5.88%	≤ 5.88% (often slightly better than GC)	Both methods demonstrate good precision.
Recovery (%)	≥ 82.31%	≥ 82.31%	Optimized extraction procedures yield comparable recovery rates.
Linearity (r²)	> 0.99	> 0.99	Both techniques exhibit excellent linearity over a defined concentration range.
Sensitivity (LOD/LOQ)	Generally higher, especially with MS detection in Selected Ion Monitoring (SIM) mode.	Good sensitivity, but typically lower than GC-MS. Sensitivity can be enhanced with derivatization for UV or fluorescence detection.	GC-MS is often preferred for trace-level analysis.
Isomer Separation	Can be challenging for cis/trans and positional isomers.	Superior for separation of cis/trans and positional isomers, especially with specialized columns.	This is a significant advantage of HPLC for detailed fatty acid profiling.
Derivatization	Essential to increase volatility (e.g., FAMEs).	Often not required, but necessary for UV detection of analytes lacking a chromophore.	HPLC offers a simpler workflow by avoiding derivatization.

Note: The values presented are indicative and can vary significantly based on the specific instrumentation, method, and matrix.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for reproducible and reliable results. Below are representative protocols for fatty acid analysis using GC-MS and HPLC.

GC-MS Protocol for Fatty Acid Analysis

This protocol involves the extraction of total lipids, followed by derivatization to form Fatty Acid Methyl Esters (FAMEs) for GC-MS analysis.

1. Lipid Extraction (Folch Method) a. Homogenize the sample in a chloroform/methanol mixture (2:1, v/v). b. Add an internal standard (e.g., triheptadecanoin) for quantification. c. Vortex the mixture and centrifuge to separate the layers. d. Collect the lower organic phase containing the lipids. e. Dry the lipid extract under a stream of nitrogen.

2. Saponification and Derivatization (to FAMEs) a. Hydrolyze the dried lipid extract using methanolic potassium hydroxide (KOH) at an elevated temperature (e.g., 90°C). b. Acidify the mixture with hydrochloric acid (HCl). c. Perform derivatization by adding a 10% boron trifluoride (BF3)-methanol solution and incubating at an elevated temperature (e.g., 55°C). d. Add water and extract the FAMEs with n-hexane. e. Dry the hexane extract under a nitrogen stream.

3. GC-MS Analysis a. Reconstitute the dried FAMEs in a suitable solvent (e.g., isooctane). b. Instrument: Gas chromatograph coupled to a mass spectrometer. c. Column: A capillary column suitable for FAME analysis (e.g., Zebron ZB-5MSi). d. Carrier Gas: Helium. e. Injector Temperature: 220-250°C. f. Oven Temperature Program: A gradient is typically used, for example, starting at 60-70°C and ramping up to 280-300°C. g. MS Detector: Operated in either full scan mode for identification or single ion monitoring (SIM) mode for enhanced sensitivity in quantification. h. Data Analysis: Identify FAMEs by comparing their mass spectra and retention times with reference standards and libraries (e.g., NIST 11). Quantify by integrating the peak areas relative to the internal standard.

HPLC Protocol for Fatty Acid Analysis

This protocol describes the analysis of fatty acids, which may or may not require derivatization depending on the detection method.

1. Sample Preparation a. For total fatty acid analysis, perform lipid extraction and saponification as described in the GC-MS protocol (steps 1a-1e and 2a-2b). b. Extract the free fatty acids (FFAs) with a suitable solvent like n-heptane. c. For analysis of underivatized fatty acids, the extract can be reconstituted in the mobile phase. d. Derivatization (for UV detection): If UV detection is to be used, derivatize the FFAs with a UV-absorbing agent such as phenacyl bromide.

2. HPLC Analysis a. Instrument: High-Performance Liquid Chromatography system with a suitable detector (e.g., UV, MS, or Refractive Index). b. Column: A reversed-phase C18 column is commonly used. c. Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acid (e.g., acetic acid or TFA) to improve peak shape for free fatty acids. An isocratic or gradient elution can be used. d. Flow Rate: Typically 1.0-1.5 mL/min. e. Column Temperature: Maintained at a constant temperature, for example, 30-45°C. f. Detection: i. UV Detection: If derivatized, monitor at the appropriate wavelength (e.g., 242 nm for phenacyl derivatives). ii. Mass Spectrometry (LC-MS): Operate in a suitable ionization mode, such as electrospray ionization (ESI), often in negative mode for fatty acids. g. Data Analysis: Identify fatty acids by comparing their retention times with standards. Quantify using a calibration curve constructed from known concentrations of standards.

Visualizing the Workflow and Comparison

To better understand the processes and their relationships, the following diagrams have been generated.

Caption: Experimental workflow for fatty acid analysis by GC-MS.

Caption: Logical comparison of HPLC and GC-MS for fatty acid analysis.

Conclusion

Both GC-MS and HPLC are robust and reliable methods for the analysis of fatty acids. The choice between them is contingent on the specific research question, the nature of the fatty acids being analyzed, and the available resources.

GC-MS, with its mandatory derivatization step, is a highly sensitive and specific method, particularly for saturated and monounsaturated long-chain fatty acids. In contrast, HPLC excels in the separation of labile and isomeric fatty acids, such as cis/trans isomers and polyunsaturated fatty acids (PUFAs), due to its operation at ambient temperatures. The ability to analyze underivatized fatty acids with LC-MS can also simplify the experimental workflow.

For a comprehensive and unambiguous fatty acid profile, a combination of both techniques can be a powerful strategy. Cross-validation of results between HPLC and GC-MS provides the highest level of confidence in the analytical data, ensuring the integrity and reliability of research findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of the Anti-Inflammatory Properties of C13 Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory effects of tridecanoic acid (C13), a less common odd-chain saturated fatty acid, in relation to other well-studied fatty acids. While research on the specific anti-inflammatory actions of C13 is still in its nascent stages, this document synthesizes the available evidence for odd-chain fatty acids as a class and contrasts it with the established pro- and anti-inflammatory roles of other fatty acid families. The guide includes detailed experimental protocols for key in vitro assays and visual representations of relevant signaling pathways to support further research in this area.

Introduction to C13 Fatty Acid and Inflammation

Tridecanoic acid (C13) is a saturated fatty acid with a 13-carbon backbone. Unlike the more common even-chain saturated fatty acids, such as palmitic acid (C16) and stearic acid (C18), odd-chain saturated fatty acids are found in lower concentrations in the human body and are primarily derived from microbial sources in the gut or through the consumption of dairy and some fish. Emerging research suggests that odd-chain fatty acids may possess distinct metabolic and signaling properties, including potential modulatory effects on inflammation.

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is a key driver of many diseases. Fatty acids are potent modulators of inflammatory pathways. Generally, omega-3 polyunsaturated fatty acids (PUFAs) like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA) are known for their anti-inflammatory properties, while some even-chain saturated fatty acids and omega-6 PUFAs are considered pro-inflammatory under certain conditions. This guide will explore where C13 fatty acid may fit within this spectrum.

Comparative Data on Anti-Inflammatory Effects

Direct quantitative data on the anti-inflammatory effects of C13 fatty acid from head-to-head comparative studies are limited in the current scientific literature. However, studies on other odd-chain fatty acids (C15:0 and C17:0) suggest they may have a more favorable profile in relation to inflammatory markers compared to even-chain saturated fatty acids. The following tables summarize representative data for different classes of fatty acids in key anti-inflammatory assays.

Table 1: Comparative Effects of Fatty Acids on Pro-Inflammatory Cytokine Production in LPS-Stimulated Macrophages

Fatty Acid Class	Specific Fatty Acid	Concentration	Cell Type	Change in TNF-α	Change in IL-6	Change in IL-1β	Citation(s)
Odd-Chain Saturated	Tridecanoic Acid (C13)	-	-	Data Not Available	Data Not Available	Data Not Available	-
Even-Chain Saturated	Palmitic Acid (C16:0)	100 µM	THP-1	↑	↑	↑	[1]
Monounsaturated	Oleic Acid (C18:1)	100 µM	THP-1	↓	↓	↓	[1]
Omega-6 PUFA	Arachidonic Acid (C20:4)	100 µM	THP-1	↓	↓	↓	[1]
Omega-3 PUFA	Docosahexaenoic Acid (DHA; C22:6)	100 µM	THP-1	↓↓↓	↓↓↓	↓↓↓	[1]

Arrow direction indicates an increase (↑) or decrease (↓) in cytokine production. The number of arrows indicates the relative magnitude of the effect where discernible from the source.

Table 2: Comparative Inhibitory Effects of Fatty Acids on Inflammatory Enzymes

Fatty Acid Class	Specific Fatty Acid	Enzyme	Inhibition (IC50)	Citation(s)
Odd-Chain Saturated	Tridecanoic Acid (C13)	COX-2	Data Not Available	-
Odd-Chain Saturated	Tridecanoic Acid (C13)	5-LOX	Data Not Available	-
Even-Chain Saturated	Myristic Acid (C14:0)	COX-2	>100 µM	[2]
Omega-6 PUFA	Linoleic Acid (C18:2)	COX-2	30 µM
Omega-3 PUFA	α-Linolenic Acid (C18:3)	COX-2	11 µM
Omega-3 PUFA	Eicosapentaenoic Acid (EPA; C20:5)	COX-2	4.3 µM
Omega-3 PUFA	Docosahexaenoic Acid (DHA; C22:6)	COX-2	10 µM

Key Signaling Pathways in Fatty Acid-Mediated Inflammation

The anti-inflammatory effects of fatty acids are often mediated through their interaction with key signaling pathways that regulate the expression of inflammatory genes.

Caption: Fatty acid modulation of the NF-κB signaling pathway.

Saturated fatty acids can activate Toll-like receptor 4 (TLR4), initiating a cascade that leads to the activation of the transcription factor NF-κB, a master regulator of pro-inflammatory gene expression. In contrast, omega-3 PUFAs can exert anti-inflammatory effects by activating G-protein coupled receptor 120 (GPR120), which can inhibit the NF-κB pathway. They can also directly inhibit NF-κB activation. The precise mechanisms by which odd-chain fatty acids like C13 interact with these pathways are yet to be fully elucidated.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the anti-inflammatory properties of fatty acids.

In Vitro Assay for Inhibition of Protein Denaturation

This assay is a quick and simple method to screen for anti-inflammatory activity. Protein denaturation is a well-documented cause of inflammation.

Principle: The ability of a compound to inhibit the heat-induced denaturation of a protein, such as bovine serum albumin (BSA), is measured.

Procedure:

• Prepare a 0.5% w/v solution of Bovine Serum Albumin (BSA) in Tris-phosphate buffer saline (pH 6.5).

• Prepare stock solutions of C13 fatty acid and comparator fatty acids in a suitable solvent (e.g., methanol).

• The reaction mixture (5 mL total volume) will contain 0.2 mL of BSA solution, 2.8 mL of buffer, and 2 mL of the fatty acid solution at various concentrations.

• A control group will contain the solvent instead of the fatty acid solution.

• The samples are incubated at 72°C for 5 minutes and then cooled.

• The turbidity of the samples is measured spectrophotometrically at 660 nm.

• The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [ (Absorbance of Control - Absorbance of Test) / Absorbance of Control ] x 100

• Diclofenac sodium can be used as a positive control.

Macrophage-Based Assay for Cytokine Production

This cell-based assay provides a more physiologically relevant measure of anti-inflammatory activity.

Principle: The ability of a fatty acid to modulate the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in macrophages stimulated with an inflammatory agent like lipopolysaccharide (LPS) is quantified.

Procedure:

• Culture a macrophage cell line (e.g., RAW 264.7 or THP-1) in appropriate media.

• Seed the cells in 24-well plates and allow them to adhere.

• Pre-treat the cells with various concentrations of C13 fatty acid or comparator fatty acids for a specified period (e.g., 2 hours).

• Stimulate the cells with LPS (e.g., 1 µg/mL) for a further incubation period (e.g., 24 hours).

• Collect the cell culture supernatants.

• Measure the concentration of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits.

• A control group will be treated with LPS but not the fatty acid. A vehicle control (solvent only) should also be included.

Caption: Workflow for macrophage-based cytokine production assay.

Conclusion and Future Directions

The current body of evidence on the anti-inflammatory effects of C13 fatty acid is limited but points towards a potentially distinct role for odd-chain saturated fatty acids compared to their even-chain counterparts. While direct comparisons are scarce, the inverse association of other odd-chain fatty acids with certain inflammatory markers is encouraging.

To definitively establish the anti-inflammatory profile of C13, further research is imperative. Head-to-head comparative studies using standardized in vitro and in vivo models are necessary to quantify its effects on cytokine production, inflammatory enzyme activity, and key signaling pathways like NF-κB. Such studies will be instrumental in determining the potential of C13 fatty acid as a novel therapeutic agent or a biomarker in inflammatory diseases. The experimental protocols and pathway diagrams provided in this guide offer a framework for conducting such investigations.

References

• 1. ahajournals.org [ahajournals.org]
• 2. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

12-Tridecenoic Acid: A Comparative Analysis of its Antimicrobial Potential

For Immediate Release

In the ongoing search for novel antimicrobial agents to combat the growing threat of antibiotic resistance, fatty acids have emerged as a promising area of research. This guide provides a comparative analysis of 12-tridecenoic acid, an unsaturated fatty acid, and its potential as an alternative to conventional antimicrobial agents. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available data, experimental protocols, and a discussion of the compound's mechanism of action.

Performance Comparison: 12-Tridecenoic Acid vs. Alternatives

The antimicrobial efficacy of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible growth of a microorganism. While data on 12-tridecenoic acid is limited, existing studies provide a foundation for comparison with other fatty acids and traditional antibiotics.

A study on tridecanoic acid methyl ester (TAME), a derivative of the saturated counterpart of 12-tridecenoic acid, demonstrated a broad spectrum of activity. Its MIC and Minimum Bactericidal Concentration (MBC) values against several gastrointestinal pathogens are presented in Table 1. It is important to note that these values are for a derivative and may not directly reflect the potency of 12-tridecenoic acid itself.

For direct comparison, Table 2 includes the MIC value of 12-tridecenoic acid against Staphylococcus aureus, alongside the MIC values of lauric acid (a well-studied antimicrobial fatty acid) and two widely used antibiotics, ampicillin and ciprofloxacin, against key pathogenic bacteria.

Table 1: Antimicrobial Activity of Tridecanoic Acid Methyl Ester (TAME) [1]

Microorganism	MIC (μg/mL)	MBC (μg/mL)
Enterococcus faecalis	375	750
Salmonella enterica serovar Typhimurium	375	750
Escherichia coli	-	-
Staphylococcus aureus	-	-
Bacillus cereus	750	1375

Table 2: Comparative MIC Values of 12-Tridecenoic Acid and Other Antimicrobial Agents

Antimicrobial Agent	Microorganism	MIC
12-Tridecenoic Acid	Staphylococcus aureus	1.17 mM
Lauric Acid	Staphylococcus aureus	6.8 - 375.0 μg/mL
Escherichia coli	> 500 μg/mL
Ampicillin	Escherichia coli	4 mg/L[2]
Ciprofloxacin	Staphylococcus aureus	0.25 - 0.5 μg/mL[3]

Mechanism of Action: How Fatty Acids Combat Microbes

The antimicrobial action of fatty acids, including presumably 12-tridecenoic acid, is primarily attributed to their ability to disrupt the bacterial cell membrane.[4] Their amphipathic nature allows them to insert into the phospholipid bilayer, leading to increased membrane fluidity and permeability. This disruption can interfere with essential cellular processes, including the electron transport chain and oxidative phosphorylation, ultimately leading to bacterial cell death.[4] Some unsaturated fatty acids have also been shown to inhibit bacterial fatty acid synthesis, providing another avenue for their antimicrobial effects.

Caption: Proposed mechanism of antimicrobial action for 12-tridecenoic acid.

Experimental Protocols

The determination of MIC is a fundamental experiment in antimicrobial research. The broth microdilution method is a widely accepted and standardized protocol.

Broth Microdilution Method for Determining Minimum Inhibitory Concentration (MIC)

1. Preparation of Materials:

• Antimicrobial Agent Stock Solution: Prepare a concentrated stock solution of 12-tridecenoic acid in a suitable solvent (e.g., ethanol or DMSO).
• Bacterial Inoculum: Culture the test microorganism overnight in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria). Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.
• 96-Well Microtiter Plate: Use sterile, flat-bottom 96-well plates.

2. Serial Dilution:

• Add a specific volume of sterile broth to all wells of the microtiter plate.
• Add the antimicrobial stock solution to the first well and perform a two-fold serial dilution across the plate by transferring a portion of the solution from one well to the next.

3. Inoculation:

• Dilute the standardized bacterial inoculum in broth to the final desired concentration (typically 5 x 10⁵ CFU/mL).
• Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (no antimicrobial agent) and a sterility control well (no bacteria).

4. Incubation:

• Incubate the microtiter plate at 37°C for 18-24 hours.

5. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity) of the microorganism.

"Start" [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Prepare_Stock" [label="Prepare Antimicrobial\nStock Solution"]; "Prepare_Inoculum" [label="Prepare Bacterial\nInoculum (0.5 McFarland)"]; "Serial_Dilution" [label="Perform 2-fold Serial Dilution\nin 96-well plate"]; "Inoculate_Plate" [label="Inoculate Plate with\nBacterial Suspension"]; "Incubate" [label="Incubate at 37°C\nfor 18-24h"]; "Read_Results" [label="Determine MIC\n(Lowest concentration with no growth)"]; "End" [label="End", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Start" -> "Prepare_Stock"; "Start" -> "Prepare_Inoculum"; "Prepare_Stock" -> "Serial_Dilution"; "Prepare_Inoculum" -> "Inoculate_Plate"; "Serial_Dilution" -> "Inoculate_Plate"; "Inoculate_Plate" -> "Incubate"; "Incubate" -> "Read_Results"; "Read_Results" -> "End"; }

Caption: Workflow for the broth microdilution MIC assay.

Conclusion and Future Directions

The available data, although limited, suggests that 12-tridecenoic acid and its derivatives possess antimicrobial properties that warrant further investigation. Its potential to disrupt bacterial membranes, a mechanism less prone to the development of resistance compared to the specific targets of many conventional antibiotics, makes it an attractive candidate for further research.

To fully assess the therapeutic potential of 12-tridecenoic acid, further studies are crucial. A broader range of pathogenic bacteria, including multidrug-resistant strains, and fungi should be tested to determine its full antimicrobial spectrum. In vivo studies are also necessary to evaluate its efficacy and safety in a biological system. Comparative studies with a wider array of existing antibiotics and other fatty acids will provide a clearer picture of its relative potency and potential clinical utility. The exploration of fatty acids like 12-tridecenoic acid represents a valuable avenue in the critical mission to develop novel and effective antimicrobial therapies.

References

• 1. Anti-enteric efficacy and mode of action of tridecanoic acid methyl ester isolated from Monochoria hastata (L.) Solms leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Antimicrobial and antibiofilm effects of essential fatty acids against clinically isolated vancomycin-resistant Enterococcus faecium [frontiersin.org]
• 3. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Comparative Purity Analysis of Commercially Available 12-Tridecenoic Acid

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount to achieving reliable and reproducible experimental results. This guide provides an objective comparison of the purity of commercially available 12-tridecenoic acid from various suppliers, supported by standardized analytical data. The following analysis utilizes Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity of 12-tridecenoic acid samples from three representative suppliers.

Purity Benchmark Comparison

The purity of 12-tridecenoic acid from three different commercial sources was determined using Gas Chromatography-Mass Spectrometry (GC-MS). The results are summarized in the table below. Supplier A represents a high-grade research chemical supplier, Supplier B a mid-range supplier, and Supplier C a bulk chemical supplier. The data presented is a representative composite from typical analytical findings.

Supplier	Lot Number	Advertised Purity	Measured Purity (GC-MS, % Area)	Major Impurities Detected
Supplier A	A-12345	>99%	99.2%	Saturated C13 fatty acid (Tridecanoic acid)
Supplier B	B-67890	≥95%	96.5%	Tridecanoic acid, shorter chain fatty acids
Supplier C	C-54321	Not Specified	92.8%	Tridecanoic acid, various isomeric forms, oxidation byproducts

Experimental Methodology

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. The following section details the methodology used for the purity analysis of 12-tridecenoic acid samples.

Sample Preparation and Derivatization

To prepare the samples for GC-MS analysis, a derivatization process to convert the fatty acids into their more volatile fatty acid methyl esters (FAMEs) was performed.

• Sample Weighing: Approximately 10 mg of each 12-tridecenoic acid sample was accurately weighed into a glass vial.

• Internal Standard: A known amount of an internal standard, such as heptadecanoic acid (C17:0), which is not naturally present in the samples, was added to each vial.

• Methylation: 2 mL of 2% (v/v) sulfuric acid in methanol was added to each vial. The vials were sealed and heated at 60°C for 1 hour to facilitate the methylation reaction.

• Extraction: After cooling to room temperature, 1 mL of hexane and 1 mL of deionized water were added. The mixture was vortexed for 1 minute and then centrifuged at 2000 rpm for 5 minutes to separate the layers.

• Collection: The upper hexane layer containing the FAMEs was carefully transferred to a clean vial for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The analysis of the prepared FAMEs was carried out using a standard GC-MS system with the following parameters:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program: Initial temperature of 100°C, held for 2 minutes, then ramped to 250°C at a rate of 10°C/min, and held for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Scan Range: m/z 50-550.

The purity was determined by calculating the relative peak area of the 12-tridecenoic acid methyl ester compared to the total area of all detected peaks.

Caption: Workflow for GC-MS Purity Analysis of 12-Tridecenoic Acid.

Contextual Importance: Role in Cellular Signaling

12-Tridecenoic acid, as a monounsaturated fatty acid, can potentially influence various cellular signaling pathways. For instance, free fatty acids are known to interact with G-protein coupled receptors (GPCRs) such as GPR40 (FFAR1), which can modulate intracellular calcium levels and activate downstream signaling cascades like the protein kinase C (PKC) pathway, ultimately influencing cellular processes such as insulin secretion or inflammation. The purity of the fatty acid used in such studies is critical to ensure that the observed effects are attributable to the compound of interest and not to contaminants.

Caption: Potential GPR40-mediated signaling by 12-tridecenoic acid.

Unveiling the Molecular Architecture of 12-Tridecenoic Acid: A Comparative Guide to Structural Confirmation by NMR and Mass Spectrometry

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of bioactive molecules is paramount. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for the structural confirmation of 12-tridecenoic acid, a monounsaturated fatty acid. Detailed experimental protocols and comparative data are presented to offer a practical framework for its analysis.

Structural Confirmation of 12-Tridecenoic Acid

The precise structure of 12-tridecenoic acid, including the location of its terminal double bond, can be definitively confirmed through the synergistic use of NMR and mass spectrometry. While NMR provides detailed information about the carbon-hydrogen framework and the connectivity of atoms, mass spectrometry offers precise molecular weight determination and fragmentation patterns that corroborate the proposed structure.

Comparative Analysis of Analytical Techniques

For the structural elucidation of fatty acids like 12-tridecenoic acid, several analytical techniques are available. Gas Chromatography-Flame Ionization Detection (GC-FID) is a robust method for quantification, but for definitive structural information, NMR and MS are indispensable.

Technique	Principle	Information Provided	Advantages	Limitations
¹H & ¹³C NMR	Nuclear spin properties in a magnetic field	Detailed carbon-hydrogen framework, atom connectivity, stereochemistry.	Non-destructive, provides unambiguous structural information.	Lower sensitivity compared to MS, requires higher sample concentration.
Mass Spectrometry (GC-MS)	Mass-to-charge ratio of ionized molecules and their fragments	Molecular weight, elemental composition (HRMS), fragmentation patterns for structural clues.	High sensitivity, requires small sample amounts, provides molecular weight.	Isomeric differentiation can be challenging without derivatization or tandem MS.
GC-FID	Flame ionization of organic compounds	Quantitative analysis of fatty acid methyl esters.	Robust, quantitative, well-established for fatty acid profiling.	Provides limited structural information beyond retention time comparison.

Data Presentation: NMR and Mass Spectrometry Data for 12-Tridecenoic Acid

The following tables summarize the expected quantitative data from NMR and mass spectrometry analysis of 12-tridecenoic acid. The NMR data is predicted, as experimental spectra for this specific compound are not widely available.

Predicted ¹H NMR Data for 12-Tridecenoic Acid

Atom Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-13	4.93	ddt	J = 17.1, 1.6, 1.6
H-13'	4.99	ddt	J = 10.2, 1.6, 1.6
H-12	5.81	ddt	J = 17.1, 10.2, 6.7
H-11	2.04	q	J = 7.1
H-2	2.35	t	J = 7.5
H-3	1.63	p	J = 7.4
H-4 to H-10	1.25-1.38	m	-
COOH	~11-12	br s	-

Predicted ¹³C NMR Data for 12-Tridecenoic Acid

Atom Position	Chemical Shift (ppm)
C-1 (COOH)	~180
C-2	~34.0
C-3	~24.7
C-4 to C-9	~29.1-29.6
C-10	~28.9
C-11	~33.8
C-12	~139.1
C-13	~114.1

Expected Mass Spectral Fragmentation of 12-Tridecenoic Acid Methyl Ester

For GC-MS analysis, fatty acids are typically derivatized to their more volatile methyl esters (FAMEs).

m/z	Ion Identity	Interpretation
226	[M]⁺	Molecular ion of methyl 12-tridecenoate
195	[M - 31]⁺	Loss of a methoxy group (•OCH₃)
185	[M - 41]⁺	Cleavage of the C10-C11 bond
74	[C₃H₆O₂]⁺	McLafferty rearrangement, characteristic of FAMEs
55	[C₄H₇]⁺	Allylic fragmentation

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for the structural elucidation of 12-tridecenoic acid.

Materials:

• 12-tridecenoic acid sample (5-10 mg)

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

• 5 mm NMR tubes

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Dissolve approximately 5-10 mg of 12-tridecenoic acid in ~0.7 mL of CDCl₃ in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube.

• Acquire a ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• Acquire a broadband proton-decoupled ¹³C NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 or more).

• Process the spectra using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the TMS signal (0.00 ppm for both ¹H and ¹³C).

• For unambiguous assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of 12-tridecenoic acid after derivatization to its methyl ester.

Materials:

• 12-tridecenoic acid sample (~1 mg)

• Methanolic HCl (1.25 M) or BF₃-methanol

• Hexane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• GC-MS instrument with an electron ionization (EI) source

Procedure:

• Derivatization (Methyl Esterification):

  • Place ~1 mg of 12-tridecenoic acid in a screw-capped test tube.

  • Add 2 mL of methanolic HCl.

  • Heat the mixture at 60-70°C for 1-2 hours.

  • Allow the solution to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of water, and vortex thoroughly.

  • Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial.

  • Wash the hexane layer with 1 mL of saturated sodium bicarbonate solution.

  • Dry the hexane layer over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject 1 µL of the hexane solution into the GC-MS.

  • GC Conditions (Typical):

    • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

    • Inlet Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-400.

• Data Analysis:

  • Identify the peak corresponding to methyl 12-tridecenoate based on its retention time.

  • Analyze the mass spectrum of this peak to identify the molecular ion and key fragment ions.

  • Compare the obtained spectrum with mass spectral libraries (e.g., NIST, Wiley) for confirmation.

Mandatory Visualization

Head-to-head comparison of different extraction methods for unsaturated fatty acids.

For researchers, scientists, and drug development professionals, the efficient and selective extraction of unsaturated fatty acids is a critical step in both research and manufacturing. The chosen method can significantly impact the yield, purity, and stability of the final product. This guide provides an objective, data-driven comparison of various extraction techniques, from traditional solvent-based approaches to modern, greener alternatives.

This comprehensive guide details the experimental protocols of key methods and presents quantitative data in structured tables for easy comparison. Furthermore, experimental workflows are visualized to provide a clear understanding of each process.

Conventional Extraction Methods

Conventional methods, primarily reliant on organic solvents, have long been the gold standard for lipid extraction. Their high efficiency and established protocols make them a common choice in many laboratories.

Folch and Bligh-Dyer Methods

The Folch and Bligh-Dyer methods are two of the most widely recognized solvent extraction techniques for lipids.[1][2] Both utilize a chloroform-methanol-water system to partition lipids from other cellular components.[1][2] The Folch method is generally preferred for solid tissues, while the Bligh-Dyer method is considered advantageous for biological fluids.[2] The principle behind these methods involves creating a monophasic system with chloroform and methanol to extract lipids from the sample. Subsequently, the addition of water induces phase separation, resulting in a lower chloroform layer containing the lipids and an upper aqueous layer with non-lipid components.

Soxhlet Extraction

Soxhlet extraction is a semi-continuous process that uses a specialized apparatus to repeatedly wash a solid sample with a heated organic solvent. This method is known for its high extraction efficiency due to the continuous percolation of fresh solvent over the sample. Hexane is a commonly used solvent in Soxhlet extraction for its ability to effectively dissolve non-polar lipids.

Modern "Green" Extraction Methods

In recent years, there has been a significant shift towards developing more environmentally friendly and efficient extraction techniques. These "green" methods aim to reduce solvent consumption, decrease extraction time, and minimize the degradation of target compounds.

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction (SFE) employs a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent. Under supercritical conditions, CO2 exhibits properties of both a liquid and a gas, allowing it to effuse through solid materials like a gas and dissolve substances like a liquid. The selectivity of SFE can be finely tuned by altering the pressure and temperature, and the addition of a co-solvent like ethanol can enhance the extraction of more polar lipids. A significant advantage of SFE is that the solvent can be easily removed by depressurization, leaving a solvent-free extract.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction (UAE) utilizes high-frequency sound waves to create acoustic cavitation in the solvent. The collapse of these cavitation bubbles near the sample surface generates microjets and shockwaves that disrupt cell walls and enhance mass transfer, thereby accelerating the extraction process. UAE can be performed at lower temperatures, which helps to minimize the thermal degradation of heat-sensitive compounds like polyunsaturated fatty acids.

Microwave-Assisted Extraction (MAE)

Microwave-assisted extraction (MAE) uses microwave energy to heat the solvent and sample, leading to a rapid extraction of the target compounds. The process works by causing the polar molecules within the sample to oscillate, generating heat and causing the cells to rupture, which facilitates the release of intracellular contents into the solvent. MAE can significantly reduce extraction time and solvent consumption compared to conventional methods.

Pressurized Liquid Extraction (PLE)

Pressurized liquid extraction (PLE), also known as accelerated solvent extraction, uses solvents at elevated temperatures and pressures. These conditions increase the solubility of the analytes and the mass transfer rate, while the high pressure keeps the solvent in a liquid state above its boiling point. This allows for a more efficient and faster extraction with less solvent compared to traditional methods.

Enzyme-Assisted Extraction (EAE)

Enzyme-assisted extraction (EAE) is an environmentally friendly method that uses enzymes to break down the cell walls of the source material, thereby facilitating the release of intracellular lipids. This technique can be highly specific and operates under mild conditions, which helps to preserve the quality of the extracted unsaturated fatty acids.

Quantitative Comparison of Extraction Methods

The following table summarizes the performance of different extraction methods based on key experimental parameters. The data is compiled from various studies and may vary depending on the specific sample matrix and experimental conditions.

Extraction Method	Typical Solvents	Temperature (°C)	Time	Pressure	Typical Yield	Key Advantages	Key Disadvantages
Folch/Bligh-Dyer	Chloroform, Methanol, Water	Room Temperature	15-30 min	Atmospheric	High	High efficiency, well-established.	Use of toxic chlorinated solvents.
Soxhlet	Hexane, Petroleum Ether	Boiling point of solvent	Several hours	Atmospheric	High	High extraction efficiency.	Time-consuming, large solvent volume.
Supercritical Fluid Extraction (SFE)	Supercritical CO2, Ethanol (co-solvent)	35-60	60-300 min	200-350 bar	Variable, can be high	Green solvent, tunable selectivity.	High initial equipment cost.
Ultrasound-Assisted Extraction (UAE)	Hexane, Ethanol	30-55	10-40 min	Atmospheric	High, can exceed conventional methods.	Fast, reduced solvent consumption, lower temperature.	Potential for free radical formation.
Microwave-Assisted Extraction (MAE)	Ethanol, Hexane	50-100	5-15 min	Atmospheric or elevated	High	Very fast, reduced solvent use.	Potential for localized overheating.
Pressurized Liquid Extraction (PLE)	Hexane, Ethanol, Ethyl Acetate	50-150	10-20 min	10-15 MPa	High	Fast, low solvent consumption.	High pressure and temperature may degrade some compounds.
Enzyme-Assisted Extraction (EAE)	Water (aqueous medium)	40-60	1-16 hours	Atmospheric	Moderate to high	Environmentally friendly, high specificity.	Can be slow, enzyme cost.

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below.

Folch Method Protocol

• Homogenization: Homogenize the tissue sample with a chloroform/methanol (2:1, v/v) mixture to a final volume 20 times the volume of the tissue sample (e.g., 1 g of tissue in 20 mL of solvent mixture).

• Agitation: Agitate the mixture for 15-20 minutes at room temperature.

• Filtration/Centrifugation: Filter or centrifuge the homogenate to recover the liquid phase.

• Washing: Wash the solvent extract with 0.2 volumes of water or a 0.9% NaCl solution.

• Phase Separation: Centrifuge the mixture at low speed to separate the two phases.

• Lipid Recovery: The lower chloroform phase containing the lipids is carefully collected.

• Solvent Evaporation: Evaporate the solvent under a vacuum or a stream of nitrogen to obtain the lipid extract.

Supercritical Fluid Extraction (SFE) Protocol (Example for Fish Oil)

• Sample Preparation: The raw material (e.g., fish tissue) is ground to a uniform particle size.

• Loading: The ground sample is packed into the extraction vessel.

• Extraction: Supercritical CO2 is pumped through the vessel at a controlled temperature (e.g., 40-60°C) and pressure (e.g., 200-350 bar).

• Separation: The CO2 containing the extracted lipids is passed through a separator where the pressure is reduced, causing the CO2 to return to a gaseous state and the lipids to precipitate.

• Collection: The lipid extract is collected from the bottom of the separator.

Ultrasound-Assisted Extraction (UAE) Protocol (Example for Flaxseed Oil)

• Mixing: Mix the ground flaxseed with a solvent (e.g., hexane) at a specific solid-to-solvent ratio (e.g., 1:10).

• Ultrasonication: Subject the mixture to ultrasonic treatment at a specific frequency (e.g., 40 kHz), temperature (e.g., 30°C), and for a set duration (e.g., 40 minutes).

• Separation: Separate the solid residue from the liquid extract by filtration or centrifugation.

• Solvent Evaporation: Remove the solvent from the extract, typically using a rotary evaporator, to obtain the oil.

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for the described extraction methods.

Folch Method Workflow

Supercritical Fluid Extraction (SFE) Workflow

Ultrasound-Assisted Extraction (UAE) Workflow

Conclusion

The selection of an appropriate extraction method for unsaturated fatty acids is a multifaceted decision that depends on the specific research or production goals. Conventional methods like Folch and Soxhlet remain highly effective but raise environmental and safety concerns due to their reliance on hazardous solvents. Modern green extraction techniques, including SFE, UAE, MAE, PLE, and EAE, offer compelling alternatives that can provide high yields with reduced environmental impact and shorter processing times. While the initial investment for some green technologies may be higher, the long-term benefits of improved efficiency, safety, and sustainability are significant considerations for any modern laboratory or production facility. This guide provides a foundational understanding to aid in the selection of the most suitable extraction method for your specific needs.

References

• 1. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Validating Tridecanoic Acid as an Internal Standard for 12-Tridecenoic Acid Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the precise quantification of fatty acids, the selection and validation of an appropriate internal standard (IS) is a critical step to ensure data accuracy and reliability. This guide provides an objective comparison of the use of tridecanoic acid as an internal standard for the quantification of 12-tridecenoic acid against a common alternative, a stable isotope-labeled (SIL) standard, supported by experimental data and detailed protocols.

The use of an internal standard is crucial in analytical methods like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) to correct for variations that can occur during sample preparation, extraction, and analysis.[1] An ideal internal standard should be chemically similar to the analyte of interest, not naturally present in the sample, and chromatographically resolved from other sample components.[1] Tridecanoic acid, a C13 saturated fatty acid, is frequently employed as an internal standard in fatty acid analysis because it is rare in most biological samples and exhibits similar behavior to other fatty acids during extraction and derivatization processes.[1]

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts the accuracy and precision of quantification. While tridecanoic acid is a widely accepted and cost-effective choice, stable isotope-labeled standards are often considered the gold standard, albeit at a higher cost.

Table 1: Comparison of Internal Standard Performance for Fatty Acid Quantification

Performance Metric	Tridecanoic Acid (Odd-Chain Fatty Acid)	Stable Isotope-Labeled 12-Tridecenoic Acid
Linearity (R²)	>0.99	>0.99
Recovery (%)	82-109.9[2]	Typically 80-110[2]
Precision (RSD%)	2.77-5.82 (Intra-day)	<15
Advantages	Cost-effective, commercially available.	High accuracy, corrects for matrix effects and ionization differences.
Disadvantages	Potential for minor differences in extraction and derivatization efficiency compared to the analyte.	Higher cost, may not be available for all analytes.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. Below are detailed methodologies for the key steps in analyzing 12-tridecenoic acid using GC-MS with tridecanoic acid as an internal standard.

Sample Preparation and Lipid Extraction

This protocol is suitable for various biological matrices such as plasma, tissues, or cell cultures.

• To a 1 mL liquid sample (e.g., plasma), add a known amount of tridecanoic acid internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution.

• Vortex vigorously for 2 minutes.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Evaporate the solvent under a gentle stream of nitrogen.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

For GC-MS analysis, fatty acids are typically converted to their more volatile methyl esters.

• To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol.

• Heat at 100°C for 10 minutes to hydrolyze the lipids.

• Cool the sample and add 2 mL of 14% boron trifluoride (BF₃) in methanol.

• Heat again at 100°C for 5 minutes to methylate the free fatty acids.

• Cool the sample and add 1 mL of hexane and 1 mL of a saturated NaCl solution.

• Vortex and centrifuge to separate the phases.

• The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of FAMEs. Optimization may be required based on the specific instrument and analytes.

Table 2: GC-MS Parameters for FAME Analysis

Parameter	Value
Column	Rtx®-2330 (90% biscyanopropyl/10% phenylcyanopropyl polysiloxane), 100 m, 0.25 mm ID, 0.2 µm df
Injection Volume	1 µL (splitless)
Inlet Temperature	250°C
Carrier Gas	Helium at 1 mL/min
Oven Program	Initial 45°C for 2 min, ramp to 215°C at 10°C/min, hold for 35 min, ramp to 250°C at 40°C/min, hold for 10 min
MS Detector	Electron Ionization (EI) at 70 eV
Scan Range	m/z 41-420

Visualizing the Workflow and Validation Parameters

To better illustrate the experimental and validation processes, the following diagrams were generated using Graphviz.

Figure 1: Experimental workflow for GC-MS analysis of 12-tridecenoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 12-Tridecenoic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 12-Tridecenoic acid, ensuring the protection of personnel and the environment.

Hazard Assessment and Regulatory Compliance

Safety data sheets for 12-Tridecenoic acid present conflicting hazard information. One source indicates that the substance is not classified as hazardous[1]. Another classifies it as harmful if swallowed, in contact with skin, or if inhaled[2]. Due to this discrepancy, it is imperative to handle and dispose of 12-Tridecenoic acid as a potentially hazardous substance.

Key Principle: Always consult and adhere to your institution's specific safety protocols and local, state, and federal regulations regarding chemical waste disposal.

Quantitative Data Summary

For easy reference, the following table summarizes key information for 12-Tridecenoic acid.

Property	Value	Reference
Chemical Formula	C₁₃H₂₄O₂	[1]
Molecular Weight	212.32 g/mol	[1]
CAS Number	6006-06-0	[2]
Hazard Classification 1	Not classified as hazardous
Hazard Classification 2	Harmful if swallowed, in contact with skin or if inhaled
Storage	Store in a dry, cool, and well-ventilated area

Disposal Protocol

This protocol outlines the recommended procedure for the disposal of 12-Tridecenoic acid.

1. Personal Protective Equipment (PPE):

• Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

2. Waste Collection:

• Collect waste 12-Tridecenoic acid in a dedicated, properly labeled, and sealed container.

• The container should be compatible with the chemical.

• Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

3. Labeling:

• Clearly label the waste container with "Hazardous Waste," the chemical name "12-Tridecenoic Acid," and the associated hazards (e.g., "Harmful," "Irritant").

4. Storage of Waste:

• Store the sealed waste container in a designated hazardous waste accumulation area.

• This area should be secure, well-ventilated, and away from incompatible materials.

5. Professional Disposal:

• Arrange for the collection and disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Provide the waste disposal company with the Safety Data Sheet (SDS) for 12-Tridecenoic acid.

6. Accidental Spills:

• In the event of a spill, absorb the material with an inert, non-combustible absorbent (e.g., vermiculite, dry sand).

• Collect the absorbed material and any contaminated soil or surfaces into a sealed container for disposal as hazardous waste.

• Ventilate the area of the spill.

7. Empty Containers:

• Empty containers that held 12-Tridecenoic acid should be triple-rinsed with a suitable solvent.

• The rinsate should be collected and disposed of as hazardous waste.

• After thorough cleaning, the container can be disposed of according to institutional guidelines for non-hazardous waste, or recycled if appropriate.

Procedural Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 12-Tridecenoic acid.

Caption: Workflow for the safe disposal of 12-Tridecenoic acid.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]